(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

• CAS: 724757-67-9

Core Science & Biosynthesis

An In-depth Technical Guide to (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine: Synthesis, Characterization, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the synthesis, characterization, and potential utility of the novel compound (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine. As a distinct chemical entity, a specific CAS number for this compound is not publicly registered, highlighting its novelty. This document outlines a robust synthetic protocol, delineates expected physicochemical properties, and discusses its potential relevance in medicinal chemistry, drawing parallels with structurally related molecules.

Introduction and Rationale

The N-benzyl-pyridin-2-ylmethyl-amine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a range of biological activities. The introduction of a fluorine atom onto the benzyl ring is a common strategy in drug design to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The specific placement of fluorine at the ortho position can induce conformational constraints and alter electronic properties, potentially leading to novel pharmacological profiles. This guide details the synthesis of the 2-fluoro analog, providing a foundational methodology for its investigation.

Physicochemical Properties (Predicted)

While experimental data for the title compound is not available, its properties can be reliably predicted based on its constituent parts and structurally similar compounds, such as Benzyl-pyridin-2-ylmethyl-amine (CAS 18081-89-5).[1][2]

Property	Predicted Value
Molecular Formula	C₁₃H₁₃FN₂
Molecular Weight	216.26 g/mol
Appearance	Colorless to pale yellow liquid or low-melting solid
Boiling Point	Higher than the parent amine due to the fluorine atom
Solubility	Soluble in common organic solvents (e.g., DCM, MeOH, DMSO)
XLogP3-AA	~2.0-2.5

Synthesis via Reductive Amination

The most direct and widely employed method for the synthesis of secondary amines such as (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is reductive amination.[3][4][5] This one-pot reaction involves the formation of an imine from a primary amine and an aldehyde, followed by its in-situ reduction to the corresponding amine.

Reaction Scheme

The synthesis proceeds by reacting 2-pyridinecarboxaldehyde with 2-fluorobenzylamine to form an intermediate imine, which is then reduced using a suitable reducing agent.

Sources

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• 3. The direct reductive amination of electron-deficient amines with aldehydes: the unique reactivity of the Re2O7 catalyst - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Efficient Ruthenium(II)-Catalyzed Direct Reductive Amination of Aldehydes under Mild Conditions Using Hydrosilane as the Reductant [organic-chemistry.org]
• 5. sigmaaldrich.com [sigmaaldrich.com]

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine molecular weight

An In-depth Technical Guide to N-(2-Fluorobenzyl)-1-(pyridin-2-yl)methanamine

Prepared by: Gemini, Senior Application Scientist

Introduction

This guide provides a comprehensive technical overview of N-(2-Fluorobenzyl)-1-(pyridin-2-yl)methanamine, a heterocyclic amine of significant interest in medicinal chemistry and drug development. This molecule incorporates three key structural motifs: a pyridine ring, a flexible secondary amine linker, and a fluorinated benzyl group. The pyridine ring is a prevalent scaffold in numerous pharmaceuticals due to its ability to engage in hydrogen bonding and its favorable pharmacokinetic profile. The introduction of a fluorine atom onto the benzyl ring is a strategic design element used to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity.

This document will detail the molecule's fundamental properties, outline a robust synthetic pathway, describe methods for structural elucidation, discuss its potential applications in research, and provide essential safety information. The insights provided are intended for researchers, scientists, and professionals in the field of drug development.

Physicochemical and Structural Properties

The fundamental characteristics of a compound are critical for predicting its behavior in both chemical and biological systems. While specific experimental data for N-(2-Fluorobenzyl)-1-(pyridin-2-yl)methanamine is not widely published, its properties can be reliably predicted based on its structure and data from close structural analogs.

Core Molecular Attributes

The molecular structure consists of a pyridin-2-ylmethyl group and a 2-fluorobenzyl group linked by a secondary amine. This arrangement provides a combination of aromatic, heteroaromatic, and flexible aliphatic features.

Caption: Chemical structure of N-(2-Fluorobenzyl)-1-(pyridin-2-yl)methanamine.

Summary of Physicochemical Data

The following table summarizes the key computed properties for the title compound. These values are essential for designing experimental conditions for synthesis, purification, and biological assays.

Property	Value	Source / Method
Molecular Formula	C₁₃H₁₃FN₂	Calculated
Molecular Weight	216.26 g/mol	Calculated
IUPAC Name	N-(2-Fluorobenzyl)-1-(pyridin-2-yl)methanamine	IUPAC Nomenclature
CAS Number	Not assigned	-
Monoisotopic Mass	216.10662 Da	Calculated
XLogP3	2.1 - 2.5	Estimated based on analogs[1]
Topological Polar Surface Area (TPSA)	24.9 Ų	Based on analog[1]
Hydrogen Bond Donors	1	Calculated
Hydrogen Bond Acceptors	2	Calculated
Rotatable Bonds	4	Calculated

Synthesis and Purification Protocol

The synthesis of N-(2-Fluorobenzyl)-1-(pyridin-2-yl)methanamine can be efficiently achieved via a one-pot reductive amination reaction. This method is widely employed in medicinal chemistry for its reliability, mild reaction conditions, and broad substrate scope.

Scientific Rationale for Synthetic Strategy

Reductive amination involves the reaction of a carbonyl compound (an aldehyde or ketone) with an amine to form an imine intermediate, which is then reduced in situ to the target amine. We have selected 2-fluorobenzaldehyde and 2-(aminomethyl)pyridine as the starting materials.

Causality of Reagent Choice:

• Starting Materials: Both 2-fluorobenzaldehyde and 2-(aminomethyl)pyridine are commercially available, ensuring the accessibility and cost-effectiveness of the synthesis.

• Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reducing agent. Unlike stronger reducing agents like sodium borohydride (NaBH₄), NaBH(OAc)₃ is milder, moisture-tolerant, and selectively reduces the imine in the presence of the starting aldehyde, minimizing side reactions such as the reduction of the aldehyde to an alcohol. This selectivity is crucial for achieving a high yield of the desired secondary amine.[2]

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of the title compound via reductive amination.

Detailed Experimental Protocol

Materials:

• 2-Fluorobenzaldehyde (1.0 eq)

• 2-(Aminomethyl)pyridine (1.05 eq)

• Sodium triacetoxyborohydride (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Mobile phase: Ethyl acetate/Hexane gradient

Procedure:

• To a round-bottom flask under an inert atmosphere (N₂ or Argon), add 2-fluorobenzaldehyde (1.0 eq) and anhydrous dichloromethane.

• Add 2-(aminomethyl)pyridine (1.05 eq) to the solution and stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine intermediate.

• In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture. Note: The addition may be slightly exothermic.

• Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed.

• Upon completion, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution. Stir vigorously until gas evolution ceases.

• Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude oil using silica gel column chromatography, eluting with a suitable gradient of ethyl acetate in hexanes to yield the pure product.

Structural Characterization and Validation

Confirming the identity and purity of the synthesized compound is a non-negotiable step. A combination of spectroscopic methods provides a self-validating system for structural elucidation.

Caption: Logic diagram for the analytical validation of the final compound.

Expected Spectroscopic Data

The following data are predicted for N-(2-Fluorobenzyl)-1-(pyridin-2-yl)methanamine and should be used as a reference for experimental results.

Technique	Expected Observations
Mass Spec. (ESI+)	[M+H]⁺: m/z 217.11. Key Fragments: m/z 109 (fluorobenzyl cation), m/z 92 (picolyl cation).
¹H NMR	δ 8.5-8.6 ppm: Doublet, 1H (pyridine H6). δ 7.0-7.8 ppm: Multiplets, 7H (remaining aromatic protons). δ ~3.9 ppm: Singlet, 2H (-N-CH₂-pyridine). δ ~3.8 ppm: Singlet, 2H (-N-CH₂-benzyl). δ ~2.0 ppm: Broad singlet, 1H (N-H). Note: Protons on the fluorobenzyl ring will exhibit coupling to ¹⁹F.
¹³C NMR	δ ~160-163 ppm: Doublet with large J-coupling (C-F). δ 115-158 ppm: Multiple signals for aromatic carbons. δ ~54 ppm: Methylene carbon (-N-CH₂-pyridine). δ ~52 ppm: Methylene carbon (-N-CH₂-benzyl).
IR Spectroscopy	~3300 cm⁻¹: N-H stretch (secondary amine). 3010-3100 cm⁻¹: Aromatic C-H stretch. 2850-2950 cm⁻¹: Aliphatic C-H stretch. 1570-1600 cm⁻¹: C=C/C=N ring stretches. 1220-1260 cm⁻¹: Aryl C-F stretch.

Potential Applications in Drug Discovery

The strategic incorporation of fluorine into drug candidates is a well-established approach in medicinal chemistry to enhance pharmacological properties.[3] Fluorine can improve metabolic stability by blocking sites susceptible to cytochrome P450 oxidation, increase binding affinity through favorable electrostatic interactions, and enhance membrane permeability by increasing lipophilicity.[4]

Given its structure, N-(2-Fluorobenzyl)-1-(pyridin-2-yl)methanamine is a valuable scaffold for developing novel therapeutics. The versatile pyridine ring and the secondary amine linker allow for further chemical modifications to create libraries of compounds for screening.[5] This scaffold could be explored for its potential in several therapeutic areas, including:

• Central Nervous System (CNS) Disorders: Many CNS-active drugs contain pyridine and benzylamine moieties.

• Oncology: These scaffolds are present in various kinase inhibitors and other anti-cancer agents.

• Anti-infectives: The pyridine ring is a key component of numerous antibacterial and antiviral compounds.

The presence of the fluorobenzyl group makes this compound particularly interesting for developing agents where improved metabolic stability and brain penetration are desired.

Safety and Handling Information

No specific GHS classification exists for N-(2-Fluorobenzyl)-1-(pyridin-2-yl)methanamine. However, based on the data for the structurally similar compound Benzyl-pyridin-2-ylmethyl-amine, the following hazards should be assumed.[1][6]

Hazard Class	GHS Pictogram	Signal Word	Hazard Statement
Acute Toxicity	GHS07	Warning	H302: Harmful if swallowed. H312: Harmful in contact with skin. H332: Harmful if inhaled.
Skin Irritation	GHS07	Warning	H315: Causes skin irritation.
Eye Irritation	GHS07	Warning	H319: Causes serious eye irritation.
Respiratory Irritation	GHS07	Warning	H335: May cause respiratory irritation.

Precautionary Measures:

• Handling: Use only in a well-ventilated area or under a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Store locked up.[6]

• Disposal: Dispose of contents/container to an approved waste disposal plant.

Conclusion

N-(2-Fluorobenzyl)-1-(pyridin-2-yl)methanamine is a compound with significant potential as a building block in modern drug discovery. Its calculated molecular weight is 216.26 g/mol . This guide has provided a framework for its synthesis via reductive amination, a robust protocol for its characterization, and an expert perspective on its potential applications and necessary safety precautions. The strategic combination of a pyridine heterocycle, a flexible amine linker, and a metabolically-blocking fluorine atom makes this scaffold a compelling starting point for the development of next-generation therapeutics.

References

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• Google Patents. US7208603B2 - Synthesis method and intermediates of pyridin-2-yl-methylamine.

• A. A. El-Faham, et al. (2024). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances, 14, 32175-32205. Available from: [Link]

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(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine: A Hypothetical Technical Profile and Research Roadmap

Disclaimer: The compound "(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine" is a novel chemical entity with no currently available data in public scientific literature. This document provides a predictive and hypothetical technical guide based on the known properties of its constituent chemical motifs: the 2-fluorobenzyl group and the pyridin-2-ylmethyl-amine (also known as 2-picolylamine) core. The experimental protocols and data presented herein are projective and intended to serve as a research roadmap for its synthesis, characterization, and evaluation.

Executive Summary

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine represents an intriguing yet uncharacterized molecule at the intersection of fluorinated aromatic systems and pyridinic structures. The introduction of a fluorine atom on the benzyl moiety is anticipated to modulate the electronic properties, lipophilicity, and metabolic stability of the parent compound, N-benzyl-pyridin-2-ylmethyl-amine.[1] These modifications are of significant interest in medicinal chemistry for optimizing drug-like properties. This guide outlines a systematic approach to synthesize, purify, and characterize this target compound, and proposes initial screening protocols to ascertain its potential biological activity, drawing parallels from related structures.

Predicted Physicochemical Properties

The properties of the target compound are extrapolated from its non-fluorinated analog, Benzyl-pyridin-2-ylmethyl-amine[2][3], and its constituent fragments, 2-Fluorobenzylamine[4][5] and Pyridin-2-ylmethanamine[6][7][8]. The ortho-fluoro substitution is expected to increase lipophilicity (logP) and may influence conformational preferences due to steric and electronic effects.

Property	Predicted Value	Rationale & References
Molecular Formula	C₁₃H₁₃FN₂	Assembled from 2-fluorobenzyl (C₇H₆F) and pyridin-2-ylmethyl-amine (C₆H₈N₂) fragments, with loss of H₂.
Molecular Weight	216.26 g/mol	Sum of atomic masses. Analogous to (4-fluoro-benzyl)-pyridin-3-ylmethyl-amine (216.25 g/mol ).[9]
Appearance	Colorless to pale yellow liquid	Based on the physical state of precursors 2-Fluorobenzylamine (liquid) and 2-Picolylamine (liquid).[4][6]
Boiling Point	> 280 °C (estimated)	Expected to be higher than 2-benzylpyridine (277 °C) due to increased molecular weight and polarity.[10]
Solubility	Soluble in polar organic solvents (e.g., DCM, MeOH, DMSO). Limited aqueous solubility.	Typical for pyridinic amines. Fluorine substitution may slightly decrease water solubility.[11]
pKa	~8.0 - 8.5 (Pyridinic N), ~9.0 - 9.5 (Aliphatic N)	Estimated based on pKa of 2-picolylamine (8.79).[12] Benzylation may slightly alter basicity.

Proposed Synthesis and Purification Workflow

The most direct and widely applicable method for synthesizing the target compound is reductive amination.[13][14][15][16] This strategy offers high chemoselectivity and generally proceeds under mild conditions.

Synthesis Pathway: Reductive Amination

This process involves the condensation of 2-pyridinecarboxaldehyde with 2-fluorobenzylamine to form an intermediate imine, which is subsequently reduced in situ to the desired secondary amine.

Caption: Proposed reductive amination synthesis workflow.

Detailed Experimental Protocol

Materials:

• 2-Pyridinecarboxaldehyde

• 2-Fluorobenzylamine[4][17][18]

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a solution of 2-pyridinecarboxaldehyde (1.0 eq) in anhydrous DCM under an inert atmosphere (N₂ or Argon), add 2-fluorobenzylamine (1.05 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the iminium ion.

• Reduction: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Causality Note: NaBH(OAc)₃ is a mild and selective reducing agent ideal for reductive aminations, as it does not readily reduce the starting aldehyde.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed (typically 12-24 hours).

• Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃. Separate the organic layer, and extract the aqueous layer twice with DCM.

• Purification: Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure. The crude product should be purified by flash column chromatography on silica gel.

Structural Characterization and Validation

A comprehensive characterization is essential to confirm the identity and purity of the synthesized compound.

Spectroscopic Analysis

Technique	Expected Results
¹H NMR	Signals corresponding to the pyridyl ring protons (δ 7.0-8.6 ppm), the fluorobenzyl aromatic protons (δ 7.0-7.4 ppm), and two distinct methylene singlets (δ ~3.8-4.5 ppm).
¹³C NMR	Aromatic carbons in the range of δ 120-160 ppm. The fluorine substitution will cause characteristic C-F splitting. Two aliphatic carbons around δ 50-60 ppm.
¹⁹F NMR	A single resonance, characteristic of an aryl fluoride.
Mass Spec (ESI+)	A prominent [M+H]⁺ ion at m/z 217.11.
FTIR	C-H stretching (aromatic and aliphatic), C=N and C=C stretching from the pyridine ring, and a C-F stretching band.

Self-Validating Purity Assessment

A multi-technique approach ensures the reliability of purity data.

Caption: Multi-technique workflow for purity validation.

Potential Applications and Research Directions

The structural motifs within (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine suggest several avenues for investigation in drug discovery.

Medicinal Chemistry Scaffolding

The pyridin-2-ylmethyl-amine core is a privileged scaffold in medicinal chemistry.[6][12] It acts as an effective bidentate ligand capable of coordinating with various metal ions, making it a valuable component in the design of metalloenzyme inhibitors.[6] Derivatives of pyridin-2-yl-methylamine have shown activity as 5-HT receptor agonists, indicating potential applications in neuroscience.[19]

Role of Fluorine in Drug Design

The ortho-fluoro substituent can introduce several beneficial properties:

• Metabolic Blocking: The fluorine atom can block sites of oxidative metabolism, potentially increasing the compound's half-life.

• Conformational Control: The electronegativity and size of fluorine can influence the molecule's preferred conformation, which can affect its binding affinity to a biological target.

• Enhanced Binding: Fluorine can participate in favorable interactions with protein targets, such as hydrogen bonds or dipole-dipole interactions.

Proposed Initial Biological Screening

Based on related structures, initial screening should focus on:

• Receptor Binding Assays: Particularly for serotonin (5-HT) and other CNS receptors.

• Enzyme Inhibition Assays: Targeting metalloenzymes, given the chelating nature of the picolylamine moiety.

• Antimicrobial/Antifungal Assays: Many pyridine derivatives exhibit antimicrobial properties.

Safety and Handling

While no specific data exists for the target compound, precautions should be based on analogous structures like Benzyl-pyridin-2-ylmethyl-amine and its precursors.

• GHS Hazard Statements (Predicted): Harmful if swallowed, Harmful in contact with skin, Causes skin irritation, Causes serious eye irritation, Harmful if inhaled, May cause respiratory irritation.[2][3]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and face protection. Use only in a well-ventilated area.[3]

• Handling: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling.[3]

Conclusion

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is a novel compound with significant potential as a scaffold in medicinal chemistry and drug development. The predictive analysis presented in this guide, based on established chemical principles and data from analogous structures, provides a robust framework for its synthesis, characterization, and initial biological evaluation. The proposed research roadmap encourages a systematic and scientifically rigorous investigation into the chemical properties and potential applications of this promising molecule.

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• Google Patents.
• Google Patents.

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An In-Depth Technical Guide to the Synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, a valuable building block in medicinal chemistry and drug discovery. The primary focus of this document is the detailed elucidation of the most efficient and widely applicable synthetic route: reductive amination. We will explore the underlying chemical principles, provide a step-by-step experimental protocol, and discuss the critical parameters that influence the reaction's success. This guide is intended to serve as a practical resource for researchers and scientists in the field of organic synthesis and drug development.

Introduction

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine and its derivatives are of significant interest in the pharmaceutical industry due to their presence in a variety of biologically active compounds. The unique combination of a fluorinated benzene ring and a pyridine-2-ylmethylamine moiety imparts specific physicochemical properties that can enhance drug-target interactions, improve metabolic stability, and modulate pharmacokinetic profiles. A reliable and scalable synthesis of this key intermediate is therefore of paramount importance.

The most direct and efficient method for the preparation of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is the reductive amination of 2-fluorobenzaldehyde with 2-pyridinemethanamine. This one-pot reaction combines the formation of an imine intermediate with its subsequent reduction to the desired secondary amine, offering high yields and operational simplicity.

Core Synthesis Pathway: Reductive Amination

Reductive amination is a cornerstone of amine synthesis in organic chemistry.[1] It involves the reaction of a carbonyl compound (an aldehyde or ketone) with an amine to form an imine or enamine, which is then reduced in situ to the corresponding amine.[2] For the synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, this process can be broken down into two key steps occurring in a single reaction vessel.

Step 1: Imine Formation

The initial step is the nucleophilic attack of the primary amine, 2-pyridinemethanamine, on the electrophilic carbonyl carbon of 2-fluorobenzaldehyde. This is followed by dehydration to form the corresponding N-(2-fluorobenzylidene)pyridin-2-ylmethanamine (an imine). The formation of the imine is a reversible reaction, and the removal of water can drive the equilibrium towards the product. However, in many modern reductive amination protocols, the in situ reduction of the imine is rapid enough to make water removal unnecessary.

Step 2: Reduction of the Imine

The formed imine is then selectively reduced to the target secondary amine. The choice of the reducing agent is critical to the success of the reaction. It must be powerful enough to reduce the C=N double bond of the imine but mild enough to avoid the reduction of the starting aldehyde. Sodium triacetoxyborohydride (NaBH(OAc)₃), often abbreviated as STAB, is the reagent of choice for this transformation. Its mild nature and tolerance for a wide range of functional groups make it ideal for this synthesis.[1]

The overall reaction is depicted in the following scheme:

Figure 1: General overview of the reductive amination pathway.

Experimental Protocol

This section provides a detailed, step-by-step procedure for the synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine via reductive amination.

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	CAS Number
2-Fluorobenzaldehyde	C₇H₅FO	124.11	446-52-6
2-Pyridinemethanamine	C₆H₈N₂	108.14	3731-51-9
Sodium Triacetoxyborohydride (STAB)	C₆H₁₀BNaO₆	211.94	56553-60-7
Dichloromethane (DCM), anhydrous	CH₂Cl₂	84.93	75-09-2
Saturated Sodium Bicarbonate Solution	NaHCO₃ (aq)	-	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	7757-82-6

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Argon or nitrogen inlet

• Syringes

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography (optional)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (argon or nitrogen), add 2-fluorobenzaldehyde (1.0 eq).

• Solvent Addition: Dissolve the aldehyde in anhydrous dichloromethane (DCM). The concentration should be approximately 0.1-0.5 M.

• Amine Addition: Add 2-pyridinemethanamine (1.0-1.2 eq) to the solution at room temperature with stirring.

• Imine Formation: Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the imine intermediate.

• Reducing Agent Addition: Slowly add sodium triacetoxyborohydride (STAB) (1.2-1.5 eq) to the reaction mixture in portions. The addition should be done carefully to control any potential exotherm.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting materials are consumed. This typically takes 2-12 hours.

• Work-up:

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes or dichloromethane/methanol.

Figure 2: Step-by-step experimental workflow for the synthesis.

Rationale Behind Experimental Choices

• Inert Atmosphere: While not strictly necessary for all reductive aminations, conducting the reaction under an inert atmosphere minimizes the risk of side reactions, particularly the oxidation of the aldehyde.

• Anhydrous Solvent: The use of an anhydrous solvent like DCM is recommended to prevent the hydrolysis of the imine intermediate and the deactivation of the reducing agent.

• Stoichiometry: A slight excess of the amine and the reducing agent is often used to ensure complete conversion of the aldehyde.

• Choice of Reducing Agent: Sodium triacetoxyborohydride is preferred over other borohydrides like sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN). NaBH₄ can also reduce the starting aldehyde, leading to the formation of 2-fluorobenzyl alcohol as a byproduct. NaBH₃CN is toxic and requires acidic conditions, which can be problematic for acid-sensitive substrates. STAB is mild, selective for imines in the presence of aldehydes, and effective under neutral or weakly acidic conditions.[1]

• Work-up: The aqueous work-up with sodium bicarbonate is to neutralize any remaining acetic acid from the STAB reagent and to remove water-soluble byproducts.

Characterization of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

Accurate characterization of the final product is essential to confirm its identity and purity. The following are the expected physicochemical and spectroscopic properties.

Physicochemical Properties:

Property	Value
Molecular Formula	C₁₃H₁₃FN₂
Molar Mass	216.26 g/mol
Appearance	Expected to be a colorless to pale yellow oil or low-melting solid
Boiling Point	Not readily available, but expected to be >300 °C at atmospheric pressure.

Spectroscopic Data (Predicted):

• ¹H NMR (CDCl₃, 400 MHz): The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the 2-fluorobenzyl and pyridine rings, as well as singlets for the two methylene (CH₂) groups. The chemical shifts will be influenced by the electron-withdrawing fluorine atom and the nitrogen atom in the pyridine ring.

• ¹³C NMR (CDCl₃, 101 MHz): The carbon NMR spectrum will display signals for all 13 carbon atoms. The carbon attached to the fluorine atom will show a characteristic large one-bond C-F coupling constant.

• Mass Spectrometry (ESI-MS): The mass spectrum should show a prominent peak for the protonated molecule [M+H]⁺ at m/z 217.1.

Troubleshooting and Optimization

Problem	Possible Cause	Solution
Low Yield	Incomplete reaction	Increase reaction time, use a slight excess of amine and STAB.
Hydrolysis of imine	Ensure anhydrous conditions.
Formation of 2-fluorobenzyl alcohol	Use of a non-selective reducing agent	Use STAB as the reducing agent.
Difficult Purification	Close polarity of product and starting materials	Optimize the eluent system for column chromatography.

Conclusion

The reductive amination of 2-fluorobenzaldehyde with 2-pyridinemethanamine using sodium triacetoxyborohydride is a robust and efficient method for the synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine. This guide provides a detailed and practical framework for researchers to successfully perform this synthesis. The principles and techniques described herein are broadly applicable to the synthesis of a wide range of secondary amines, making this a valuable addition to the synthetic chemist's toolkit.

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The Emerging Therapeutic Potential of the (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine Scaffold: A Technical Guide for Drug Discovery Professionals

Introduction: A Scaffold of Interest in Medicinal Chemistry

The (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold is a privileged structural motif that has garnered increasing attention in the field of drug discovery. Its unique combination of a fluorinated benzyl group and a pyridinylmethyl-amine moiety provides a versatile framework for the design of novel therapeutic agents targeting a range of biological processes. The pyridine ring, a common feature in many FDA-approved drugs, offers favorable pharmacokinetic properties, including improved water solubility due to its basicity.[1] The introduction of a fluorine atom on the benzyl ring can significantly enhance metabolic stability and binding affinity through favorable electronic and steric interactions. This technical guide provides an in-depth exploration of the potential biological activities of this scaffold, focusing on its applications in oncology, infectious diseases, and neurology. We will delve into the mechanistic underpinnings of its activity, provide detailed experimental protocols for its evaluation, and present a logical framework for future drug development efforts.

I. Anticancer Activity: Targeting the Ubiquitin Proteasome System

Deregulation of the ubiquitin-proteasome system is a hallmark of many cancers, making its components attractive targets for therapeutic intervention.[2][3] One such target is the Ubiquitin-Specific Protease 1 (USP1), which, in complex with its cofactor UAF1, plays a critical role in the DNA damage response.[3][4] Inhibition of USP1/UAF1 can sensitize cancer cells to DNA-damaging agents, presenting a promising strategy for cancer therapy.[4] Structurally related N-benzyl-2-phenylpyrimidin-4-amine derivatives have shown potent inhibitory activity against the USP1/UAF1 deubiquitinase complex, suggesting that the (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold could serve as a valuable starting point for the development of novel USP1 inhibitors.[2][3]

A. Mechanism of Action: Inhibition of USP1/UAF1 Deubiquitinase Activity

The USP1/UAF1 complex is responsible for the deubiquitination of key proteins involved in DNA repair pathways, such as the Fanconi anemia (FA) pathway and translesion synthesis (TLS).[4][5][6] Specifically, it removes monoubiquitin from FANCD2 and PCNA, two critical proteins for repairing DNA interstrand crosslinks and bypassing DNA lesions.[4] By inhibiting USP1/UAF1, compounds based on the (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold can lead to the accumulation of ubiquitinated FANCD2 and PCNA. This accumulation stalls DNA repair processes, leading to genomic instability and ultimately, apoptosis in cancer cells.[2][3] Furthermore, this inhibition can act synergistically with platinum-based chemotherapies like cisplatin, which induce DNA damage.[4]

Signaling Pathway: USP1/UAF1 in DNA Damage Response

Caption: Inhibition of the USP1/UAF1 complex by the scaffold.

B. Experimental Protocols

A plausible synthetic route for the title scaffold can be adapted from established methods for similar compounds.[7][8][9][10]

• Step 1: Synthesis of 2-Pyridyl Benzyl Cyanide. Benzyl cyanide is reacted with 2-chloropyridine in the presence of a strong base like sodium amide in an appropriate solvent such as toluene.[10]

• Step 2: Reduction of the Nitrile. The resulting 2-pyridyl benzyl cyanide is then reduced to the corresponding amine, (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, using a reducing agent like lithium aluminum hydride in an ethereal solvent.

This protocol is adapted from a commercially available inhibitor screening assay kit.[11][12][13]

• Materials:

  • Recombinant human USP1/UAF1 complex

  • Ubiquitin-AMC (Ub-aminomethylcoumarin) substrate

  • Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM DTT)

  • Test compound ((2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine derivative)

  • Positive control inhibitor (e.g., ML323)

  • 96-well black microplate

  • Fluorescence plate reader

• Procedure:

  • Prepare a 1x assay buffer by diluting a 10x stock.

  • Dilute the USP1/UAF1 enzyme to the desired concentration in 1x assay buffer.

  • Add 20 µL of the diluted enzyme solution to each well of the 96-well plate.

  • Add 5 µL of the test compound at various concentrations to the respective wells. For control wells, add 5 µL of diluent (for positive control) or a known inhibitor (for negative control).

  • Pre-incubate the plate at room temperature for 30 minutes with gentle agitation.

  • Prepare the Ub-AMC substrate solution by diluting it in 1x assay buffer.

  • Initiate the reaction by adding 20 µL of the diluted Ub-AMC substrate to all wells.

  • Incubate the plate at room temperature for 30 minutes, protected from light.

  • Measure the fluorescence intensity at an excitation wavelength of 350 nm and an emission wavelength of 460 nm.

  • Calculate the percent inhibition and determine the IC50 value for the test compound.

Experimental Workflow: USP1/UAF1 Inhibition Assay

Caption: Workflow for USP1/UAF1 inhibitor screening.

C. Anticipated Results and Data Presentation

The inhibitory activity of compounds based on the (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold against USP1/UAF1 is expected to be in the nanomolar to micromolar range, similar to structurally related compounds.[2][3] The results should be presented in a clear tabular format for easy comparison.

Compound ID	Scaffold Modification	USP1/UAF1 IC50 (nM)	Cell Line	Antiproliferative GI50 (µM)
Scaffold-001	(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine	TBD	A549 (Lung)	TBD
Scaffold-002	Derivative 1	TBD	HCT116 (Colon)	TBD
Scaffold-003	Derivative 2	TBD	MCF7 (Breast)	TBD
ML323 (Control)	N-benzyl-2-phenylpyrimidin-4-amine derivative	70	Non-small cell lung cancer	Correlates with IC50

TBD: To be determined experimentally.

II. Antimicrobial Activity: A Broad-Spectrum Potential

Pyridine and its derivatives have long been recognized for their antimicrobial properties, forming the basis of numerous antibacterial and antifungal agents.[14][15][16][17] The (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold, with its inherent pyridine moiety, is therefore a promising candidate for the development of novel antimicrobial drugs. The mechanism of action for pyridine-based antimicrobials can be multifaceted, often involving disruption of the bacterial cell membrane, inhibition of essential enzymes, or interference with nucleic acid synthesis.[14]

A. Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standardized and widely used technique to determine the MIC of a potential antimicrobial agent.[2][18][19][20]

• Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Test compound ((2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine derivative)

  • Positive control antibiotic (e.g., Ciprofloxacin)

  • 96-well microtiter plates

  • Spectrophotometer or plate reader

• Procedure:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the test compound in CAMHB in the wells of a 96-well plate.

  • Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard and then dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

  • Inoculate each well (except for a sterility control) with the bacterial suspension. Include a growth control well (no compound) and a positive control well with a known antibiotic.

  • Incubate the plates at 37°C for 18-24 hours.

  • Determine the MIC as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Experimental Workflow: Broth Microdilution Assay

Caption: Workflow for MIC determination via broth microdilution.

B. Anticipated Results and Data Presentation

The antimicrobial activity of the (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold and its derivatives can be summarized in a table presenting the MIC values against a panel of clinically relevant bacteria.

Compound ID	Scaffold Modification	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	P. aeruginosa MIC (µg/mL)
Scaffold-001	(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine	TBD	TBD	TBD
Scaffold-002	Derivative 1	TBD	TBD	TBD
Ciprofloxacin	Positive Control	0.25 - 1.0	0.008 - 0.06	0.25 - 1.0

TBD: To be determined experimentally.

III. Neurological Activity: Modulating Cholinergic Pathways

The cholinergic system plays a crucial role in cognitive functions such as learning and memory.[3][21][22][23] A deficit in cholinergic signaling is a key feature of Alzheimer's disease.[3][21][22][24] Scopolamine, a muscarinic receptor antagonist, is widely used to induce a transient amnesic state in animal models, mimicking some aspects of cholinergic dysfunction.[25][26][27] N-benzyl pyridine-2-one derivatives, which share structural similarities with the (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold, have demonstrated memory-ameliorating effects in scopolamine-induced cognitive deficit models in mice, suggesting a potential neuroprotective role for this class of compounds.[28]

A. Mechanism of Action: Reversal of Cholinergic Deficits

Scopolamine acts by blocking muscarinic acetylcholine receptors, thereby disrupting cholinergic neurotransmission and impairing cognitive processes.[27] It can also induce oxidative stress in the brain.[27] Compounds based on the (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold may exert their neuroprotective effects by:

• Inhibiting Acetylcholinesterase (AChE): By inhibiting the enzyme that breaks down acetylcholine, these compounds could increase the levels of this neurotransmitter in the synaptic cleft, thereby enhancing cholinergic signaling.

• Modulating Muscarinic Receptors: They may act as allosteric modulators or have direct agonist activity at certain muscarinic receptor subtypes.

• Antioxidant Effects: The scaffold may possess inherent antioxidant properties that help to mitigate scopolamine-induced oxidative stress.

Signaling Pathway: Cholinergic Neurotransmission and Scopolamine's Effect

Caption: Modulation of cholinergic signaling by the scaffold.

B. Experimental Protocol: Morris Water Maze for Spatial Learning and Memory

The Morris water maze is a widely accepted behavioral test to assess hippocampal-dependent spatial learning and memory in rodents.[1][29][30][31]

• Apparatus: A circular pool (120-150 cm in diameter) filled with opaque water, with a hidden escape platform submerged just below the surface. Visual cues are placed around the room.

• Procedure:

  • Acquisition Phase (4-5 days):

    • Mice are given four trials per day to find the hidden platform from different starting locations.

    • If a mouse fails to find the platform within a set time (e.g., 60 seconds), it is gently guided to it.

    • The time taken to find the platform (escape latency) and the path length are recorded.[32]

  • Probe Trial (Day after last acquisition day):

    • The platform is removed, and the mouse is allowed to swim freely for 60 seconds.

    • The time spent in the target quadrant (where the platform was located) is measured.

  • Drug Administration: The test compound or vehicle is administered to the mice before each day's trials, and scopolamine is given to induce memory impairment.

C. Anticipated Results and Data Presentation

It is anticipated that treatment with a (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine derivative will ameliorate the cognitive deficits induced by scopolamine. This would be evidenced by a shorter escape latency during the acquisition phase and more time spent in the target quadrant during the probe trial compared to the scopolamine-only group.

Treatment Group	Mean Escape Latency (Day 4) (s)	Time in Target Quadrant (Probe Trial) (s)
Vehicle Control	TBD	TBD
Scopolamine	TBD	TBD
Scopolamine + Scaffold-001 (low dose)	TBD	TBD
Scopolamine + Scaffold-001 (high dose)	TBD	TBD
Scopolamine + Donepezil (Control)	TBD	TBD

TBD: To be determined experimentally.

IV. Conclusion and Future Directions

The (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold represents a promising starting point for the development of novel therapeutic agents with diverse biological activities. The evidence from structurally related compounds suggests significant potential in the areas of oncology, infectious diseases, and neurology. The key to unlocking this potential lies in a systematic approach to medicinal chemistry, focusing on structure-activity relationship (SAR) studies to optimize potency, selectivity, and pharmacokinetic properties.

Future research should focus on the synthesis and evaluation of a library of derivatives of this scaffold, exploring the impact of substitutions on both the benzyl and pyridine rings. In-depth mechanistic studies will be crucial to elucidate the precise molecular targets and pathways modulated by these compounds. The experimental protocols outlined in this guide provide a robust framework for conducting these investigations. Ultimately, the successful development of drugs based on this scaffold will depend on a collaborative, multidisciplinary effort, integrating synthetic chemistry, pharmacology, and clinical research.

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Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of Novel Compounds Using (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

Introduction: The Strategic Advantage of Fluorinated Pyridine Scaffolds in Drug Discovery

The incorporation of fluorine into pharmacologically active molecules is a cornerstone of modern medicinal chemistry. The unique physicochemical properties of the C-F bond, including its high electronegativity, small size, and metabolic stability, can profoundly enhance a drug candidate's potency, selectivity, lipophilicity, and pharmacokinetic profile.[1] Pyridine and its derivatives are also privileged structures in drug design, appearing in numerous FDA-approved therapeutics due to their ability to engage in a variety of biological interactions. The strategic combination of these two motifs in "(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine" presents a versatile scaffold for the synthesis of novel compounds with significant therapeutic potential.

This guide provides a comprehensive overview of the synthesis and application of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, offering detailed protocols for its preparation and subsequent derivatization. We will explore its use in generating diverse molecular architectures through key synthetic transformations, including reductive amination, amide bond formation, and palladium-catalyzed cross-coupling reactions. The protocols herein are designed to be robust and adaptable, providing a solid foundation for researchers in drug development and organic synthesis.

Part 1: Synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

The target compound, (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, can be efficiently synthesized via two primary and reliable methods: reductive amination and N-alkylation. The choice between these routes may depend on the availability of starting materials and desired scale.

Method A: Reductive Amination

Reductive amination is a highly efficient and widely used method for the formation of C-N bonds.[2][3] This one-pot reaction involves the initial formation of an imine from the condensation of an aldehyde (2-fluorobenzaldehyde) and a primary amine (2-pyridinemethanamine), followed by in-situ reduction to the corresponding secondary amine.

Causality of Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride (STAB) is the preferred reducing agent for this transformation. Its mild and selective nature allows for the reduction of the imine in the presence of the aldehyde, minimizing side reactions such as the reduction of the aldehyde to the corresponding alcohol.[4]

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent solvents for reductive amination as they are aprotic and effectively solubilize the reactants and intermediates.

• Acid Catalyst: A catalytic amount of acetic acid is often added to facilitate imine formation by protonating the carbonyl oxygen, thereby increasing its electrophilicity.

Experimental Protocol: Reductive Amination

Materials:

• 2-Fluorobenzaldehyde

• 2-Pyridinemethanamine[5]

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Acetic acid, glacial

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a stirred solution of 2-pyridinemethanamine (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask, add 2-fluorobenzaldehyde (1.05 eq).

• Add a catalytic amount of glacial acetic acid (0.1 eq) to the mixture.

• Stir the reaction mixture at room temperature for 1-2 hours to allow for imine formation.

• Carefully add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture. Effervescence may be observed.

• Continue stirring at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford pure (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine.

Data Presentation:

Reactant	MW	Equivalents	Amount (mmol)
2-Pyridinemethanamine	108.14	1.0	10
2-Fluorobenzaldehyde	124.11	1.05	10.5
Sodium triacetoxyborohydride	211.94	1.5	15
Acetic Acid	60.05	0.1	1

Table 1: Representative quantitative data for the reductive amination synthesis.

Visualization of Workflow:

Caption: Reductive amination workflow for the synthesis of the target amine.

Method B: N-Alkylation

N-alkylation offers an alternative route to the target compound, involving the reaction of 2-pyridinemethanamine with an appropriate alkylating agent, such as 2-fluorobenzyl bromide.

Causality of Experimental Choices:

• Base: A non-nucleophilic base, such as potassium carbonate or triethylamine, is crucial to deprotonate the primary amine, enhancing its nucleophilicity without competing in the alkylation reaction.[6]

• Solvent: A polar aprotic solvent like acetonitrile or dimethylformamide (DMF) is ideal for this type of reaction as it can solvate the ions formed during the reaction while not interfering with the nucleophilic attack.

• Phase Transfer Catalyst: In some cases, a phase transfer catalyst like tetrabutylammonium bromide (TBAB) can be beneficial, especially with inorganic bases, to facilitate the reaction between the organic and inorganic phases.

Experimental Protocol: N-Alkylation

Materials:

• 2-Pyridinemethanamine

• 2-Fluorobenzyl bromide

• Potassium carbonate, anhydrous

• Acetonitrile, anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a suspension of anhydrous potassium carbonate (2.0 eq) in anhydrous acetonitrile in a round-bottom flask, add 2-pyridinemethanamine (1.0 eq).

• Stir the mixture at room temperature for 15 minutes.

• Add a solution of 2-fluorobenzyl bromide (1.1 eq) in anhydrous acetonitrile dropwise to the stirred suspension.

• Heat the reaction mixture to reflux (approximately 82°C) and maintain for 4-8 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in DCM and wash with saturated aqueous sodium bicarbonate solution and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to obtain pure (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine.

Part 2: Applications in the Synthesis of Novel Compounds

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is a valuable building block for the synthesis of a diverse range of novel compounds. The secondary amine and the pyridine ring offer multiple points for functionalization.

Application 1: Amide Bond Formation

The secondary amine of the title compound can readily undergo acylation with carboxylic acids or their activated derivatives to form amides, a key functional group in many biologically active molecules.

Causality of Experimental Choices:

• Coupling Reagents: For direct coupling with carboxylic acids, reagents like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in combination with Hydroxybenzotriazole (HOBt) or HATU are commonly used. These reagents activate the carboxylic acid to form a highly reactive intermediate that is susceptible to nucleophilic attack by the amine.[7]

• Base: A non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) is required to neutralize the acid formed during the reaction and to maintain a basic pH for the amine to be an effective nucleophile.

Experimental Protocol: Amide Coupling

Materials:

• (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

• Carboxylic acid of choice

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dimethylformamide (DMF), anhydrous

• Water

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of the carboxylic acid (1.0 eq) in anhydrous DMF, add EDC (1.2 eq) and HOBt (1.2 eq).

• Stir the mixture at room temperature for 30 minutes to pre-activate the carboxylic acid.

• Add a solution of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine (1.1 eq) in anhydrous DMF to the reaction mixture, followed by the addition of DIPEA (2.0 eq).

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x volumes).

• Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel or preparative HPLC to obtain the desired amide.

Visualization of Workflow:

Caption: Amide coupling workflow using the target amine.

Application 2: Buchwald-Hartwig Amination

The pyridine ring of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine can be functionalized via palladium-catalyzed Buchwald-Hartwig amination if a suitable leaving group (e.g., a halogen) is present on the pyridine ring. For the purpose of this application note, we will consider a scenario where a bromo-substituted pyridine precursor is used in the initial synthesis of the amine.

Causality of Experimental Choices:

• Catalyst System: A palladium catalyst, such as Pd2(dba)3, in combination with a suitable phosphine ligand, like Xantphos or RuPhos, is essential for this cross-coupling reaction. The choice of ligand is critical for the efficiency of the catalytic cycle.[8]

• Base: A strong, non-nucleophilic base, such as sodium tert-butoxide or cesium carbonate, is required to deprotonate the amine and facilitate the transmetalation step.[9]

• Solvent: Anhydrous, deoxygenated toluene or dioxane is typically used to prevent the deactivation of the catalyst.

Experimental Protocol: Buchwald-Hartwig Amination

(Assuming a bromo-substituted (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is used)

Materials:

• Bromo-substituted (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

• Primary or secondary amine of choice

• Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)

• Sodium tert-butoxide

• Toluene, anhydrous and deoxygenated

• Schlenk tube or similar reaction vessel for inert atmosphere

• Magnetic stirrer

• Heating block or oil bath

Procedure:

• In a Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add the bromo-substituted (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine (1.0 eq), the primary or secondary amine (1.2 eq), and sodium tert-butoxide (1.4 eq).

• In a separate vial, prepare the catalyst pre-mixture by dissolving Pd2(dba)3 (0.02 eq) and Xantphos (0.04 eq) in anhydrous, deoxygenated toluene.

• Add the catalyst solution to the Schlenk tube containing the reactants.

• Seal the Schlenk tube and heat the reaction mixture at 80-110°C for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate in vacuo and purify the crude product by flash column chromatography to obtain the desired aminated pyridine derivative.

Safety and Handling

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine and its non-fluorinated analog are classified as harmful if swallowed, in contact with skin, or if inhaled, and can cause skin and serious eye irritation.[10] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Conclusion

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is a highly valuable and versatile building block for the synthesis of novel compounds with potential applications in drug discovery and development. The protocols outlined in this guide provide a solid foundation for its synthesis and derivatization, enabling researchers to explore a wide range of chemical space. The strategic incorporation of the fluorobenzyl and pyridylmethyl motifs offers a promising avenue for the development of new therapeutic agents with enhanced pharmacological properties.

References

• Pictet, A.; Spengler, T. Über die Bildung von Isochinolin-derivaten durch Einwirkung von Methylal auf Phenyl-äthylamin, Phenyl-alanin und Tyrosin. Ber. Dtsch. Chem. Ges.1911 , 44 (3), 2030–2036. [Link]

• Google Patents. Synthesis method and intermediates of pyridin-2-yl-methylamine. US7208603B2.

• ResearchGate. Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. ResearchGate. 2025 . [Link]

• Chen, C. Y., et al. Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. ACS Combinatorial Science. 2011 , 13 (6), 606–611. [Link]

• ACS Publications. Synthesis and Structure–Activity Relationship Studies of N-Benzyl-2-phenylpyrimidin-4-amine Derivatives as Potent USP1/UAF1 Deubiquitinase Inhibitors with Anticancer Activity against Nonsmall Cell Lung Cancer. Journal of Medicinal Chemistry. 2014 , 57 (22), 9645–9657. [Link]

• ResearchGate. N-alkylation of 2-pyridyl amine with arylmethyl alcohols. ResearchGate. 2015 . [Link]

• MDPI. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. Catalysts. 2023 , 13 (2), 414. [Link]

• The Royal Society of Chemistry. Direct amide formation from unactivated carboxylic acids and amines. Chemical Communications. 2011 , 47 (1), 32–34. [Link]

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• ResearchGate. ChemInform Abstract: Buchwald-Hartwig Amination of (Hetero)aryl Chlorides by Employing MorDalPhos under Aqueous and Solvent-Free Conditions. ResearchGate. 2014 . [Link]

• The Royal Society of Chemistry. Selective N-Alkylation of Primary Amines with R-NH2.HBr and Alkylbromides using Competitive Deprotonation/Protonation Strategy. RSC Advances. 2014 , 4 (25), 12975-12979. [Link]

• The Royal Society of Chemistry. Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Green Chemistry. 2013 , 15 (6), 1542-1549. [Link]

• Reddit. [Named Reaction #2] Buchwald-Hartwig Amination. r/chemistry. 2017 . [Link]

• PubChem. Benzyl-pyridin-2-ylmethyl-amine. [Link]

• MDPI. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines. Molecules. 2019 , 24 (18), 3364. [Link]

• NIH. Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Molecules. 2017 , 22 (7), 1149. [Link]

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• MDPI. The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. Molecules. 2024 , 29 (9), 1989. [Link]

• PubMed. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. The Journal of Organic Chemistry. 2007 , 72 (9), 3606–3607. [Link]

• FABAD Journal of Pharmaceutical Sciences. N-Alkylation of Some Imidazopyridines. 2025 . [Link]

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• PubMed. Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors with anticancer activity against nonsmall cell lung cancer. Journal of Medicinal Chemistry. 2014 , 57 (22), 9645–9657. [Link]

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The Strategic Utility of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine in Modern Drug Discovery: Application Notes and Protocols

Introduction: The Emergence of a Privileged Scaffold

In the landscape of contemporary medicinal chemistry, the quest for novel molecular architectures that confer advantageous pharmacological properties is perpetual. Among the myriad of heterocyclic scaffolds, the pyridine ring stands as a cornerstone, present in a significant percentage of FDA-approved drugs.[1][2] Its unique electronic properties and ability to engage in various non-covalent interactions make it a "privileged" structure in drug design. This guide delves into the specific application of a promising precursor, (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine , a molecule that synergistically combines the therapeutic potential of the pyridine moiety with the advantageous physicochemical characteristics imparted by a fluorinated benzyl group.

The strategic incorporation of a fluorine atom onto the benzyl ring is a well-established strategy in medicinal chemistry to modulate metabolic stability, lipophilicity, and binding affinity of a ligand to its biological target. This guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis, applications, and strategic considerations for utilizing (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine as a key building block in the generation of innovative therapeutic agents.

Rationale for Fluorination: Enhancing "Drug-Like" Properties

The introduction of a fluorine atom at the ortho-position of the benzyl ring in (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is a deliberate design element. The carbon-fluorine bond is exceptionally strong and its presence can significantly alter the electronic and conformational properties of the molecule.

Key Advantages of the 2-Fluoro-benzyl Moiety:

• Metabolic Stability: The C-F bond is highly resistant to metabolic cleavage by cytochrome P450 enzymes, which can prevent the formation of unwanted metabolites and prolong the in vivo half-life of a drug candidate.

• Modulation of pKa: The electron-withdrawing nature of fluorine can lower the pKa of the secondary amine, influencing its ionization state at physiological pH and potentially impacting cell permeability and target engagement.

• Conformational Control: The fluorine atom can induce specific conformational preferences through steric and electronic interactions, which can be crucial for optimizing the binding of a molecule to its target protein.

• Enhanced Binding Interactions: Fluorine can participate in favorable non-covalent interactions, such as hydrogen bonds and dipole-dipole interactions, with amino acid residues in a protein's active site, thereby increasing binding affinity and selectivity.

Synthetic Pathways to (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

The most direct and widely employed method for the synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is through reductive amination . This robust reaction involves the condensation of an aldehyde or ketone with a primary or secondary amine to form an imine or enamine intermediate, which is then reduced in situ to the corresponding amine.

Figure 1: General workflow for the synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine via reductive amination.

Detailed Laboratory Protocol: Reductive Amination

This protocol provides a generalized yet robust procedure for the synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine. Optimization of reaction conditions may be necessary depending on the scale and specific laboratory equipment.

Materials:

• 2-Pyridinecarboxaldehyde

• 2-Fluorobenzylamine

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Sodium cyanoborohydride (NaBH₃CN)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE), anhydrous

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Instrumentation:

• Round-bottom flask with magnetic stirrer

• Argon or nitrogen inlet

• Addition funnel (optional)

• Rotary evaporator

• Standard laboratory glassware for workup and purification

• NMR spectrometer and mass spectrometer for characterization

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (argon or nitrogen), add 2-pyridinecarboxaldehyde (1.0 eq.). Dissolve the aldehyde in anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Amine Addition: Add 2-fluorobenzylamine (1.0-1.2 eq.) to the solution. If desired, a small amount of a dehydrating agent, such as anhydrous magnesium sulfate, can be added to facilitate imine formation.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate. A catalytic amount of acetic acid (0.1 eq.) can be added to accelerate this step.[2]

• Reduction: In a separate flask, prepare a solution or slurry of the reducing agent. Slowly add sodium triacetoxyborohydride (1.5-2.0 eq.) portion-wise to the reaction mixture.[2] The reaction is often exothermic, and the addition rate should be controlled to maintain the temperature below 30 °C.

• Reaction Monitoring: Stir the reaction mixture at room temperature overnight. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator. The crude product can be purified by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Safety Precautions:

• Sodium triacetoxyborohydride and sodium cyanoborohydride are toxic and should be handled in a well-ventilated fume hood.

• Dichloromethane and 1,2-dichloroethane are volatile and potentially carcinogenic; handle with appropriate personal protective equipment (PPE).

• The reaction quench with aqueous base can generate gas; perform this step slowly and with caution.

Applications in Drug Discovery: A Scaffold for Diverse Therapeutic Targets

The (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold is a versatile building block for the synthesis of a wide range of biologically active molecules. Its structural features allow for facile derivatization at multiple points, enabling the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

Figure 2: Derivatization possibilities and potential therapeutic targets for compounds derived from (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine.

Case Study 1: Kinase Inhibitors for Oncology

The N-benzyl-pyrimidin-2-amine scaffold, a close structural relative of our precursor, has been successfully employed in the development of potent kinase inhibitors. For instance, derivatives of N-benzyl-2-phenylpyrimidin-4-amine have been identified as nanomolar inhibitors of the USP1/UAF1 deubiquitinase complex, a promising target for anticancer therapies.[3] The general structure of these inhibitors highlights the importance of the benzyl and pyridinyl/pyrimidinyl moieties in establishing key interactions within the enzyme's active site.

Table 1: Representative Kinase Inhibitor Data

Compound Class	Target	Key Structural Features	Reference
N-benzyl-2-phenylpyrimidin-4-amine derivatives	USP1/UAF1 Deubiquitinase	N-benzyl group, substituted phenyl ring at C2 of pyrimidine	[3]
Imidazo[1,2-b][3][4][5]triazine derivatives	c-Met Kinase	2-fluoro-N-methyl-benzamide moiety	[1]

Case Study 2: Modulators of G-Protein Coupled Receptors (GPCRs)

The pyridin-2-ylmethyl-amine core is a key pharmacophore in the design of ligands for various GPCRs. A notable example is a series of novel 2-pyridinemethylamine derivatives that have been developed as selective and potent agonists at the 5-HT1A receptor, a target for the treatment of depression and anxiety.[5] The strategic placement of substituents on both the pyridine and benzyl rings allows for fine-tuning of receptor affinity and selectivity.

Structure-Activity Relationship (SAR) Considerations

Systematic modification of the (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold can provide valuable insights into the SAR of a compound series.

• Pyridine Ring Substitution: Introduction of substituents on the pyridine ring can modulate basicity, solubility, and interactions with the target protein.

• Benzyl Ring Substitution: While the 2-fluoro substituent provides metabolic stability, further substitution on the benzyl ring can be explored to optimize van der Waals and electronic interactions.

• Linker Modification: The length and nature of the linker between the pyridine and benzyl groups can be altered to adjust the conformational flexibility of the molecule.

• Amine Derivatization: The secondary amine provides a convenient handle for further derivatization, such as acylation or alkylation, to explore additional binding pockets.

Conclusion

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine represents a highly valuable and versatile precursor for modern drug discovery. Its synthesis via reductive amination is straightforward and amenable to library synthesis. The strategic combination of the privileged pyridine scaffold and a metabolically robust fluorinated benzyl group provides a solid foundation for the development of novel therapeutic agents targeting a wide range of diseases. The application notes and protocols provided herein are intended to serve as a practical guide for researchers and scientists seeking to leverage the potential of this promising molecular building block in their drug discovery endeavors.

References

• Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Molecules. 2017. Available from: [Link]

• Novel derivatives of 2-pyridinemethylamine as selective, potent, and orally active agonists at 5-HT1A receptors. Journal of Medicinal Chemistry. 1999. Available from: [Link]

• Synthesis method and intermediates of pyridin-2-yl-methylamine. Google Patents. 2007.

• Synthesis and Structure–Activity Relationship Studies of N-Benzyl-2-phenylpyrimidin-4-amine Derivatives as Potent USP1/UAF1 Deubiquitinase Inhibitors with Anticancer Activity against Nonsmall Cell Lung Cancer. Journal of Medicinal Chemistry. 2014. Available from: [Link]

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• US Patent for Substituted 5-methyl-[3][4][5]triazolo[1,5-a]pyrimidin-2-amine compounds as PDE2 inhibitors. Google Patents. 2019. Available from:

• Tablet Formulation Of 2-Fluoro-N-Methyl-4-[ 7- ( Quinolin-6-Ylmethyl) Imidazo [1,2-B][3][4][5] Triazin-2-YL] Benzamide. PubChem. 2017. Available from: [Link]

• Forms of methyl {4,6-diamino-2-[1(2-fluorobenzyl)-1H-pyrazolo[3-4-b]pyridino-3-yl]pyrimidino-5-yl}methyl carbamate. Google Patents. 2021.
• Pyridin-2-yl-methylamine derivatives, method of preparing and application as medicine. Google Patents. 2003.
• Salts of 2-fluoro-N-methyl-4-[7-(quinolin-6-yl-methyl). Google Patents. 2013.

• Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education. 2006. Available from: [Link]

• Benzyl-pyridin-2-ylmethyl-amine. PubChem. N.d. Available from: [Link]795879)

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Application Notes and Protocols for Suzuki-Miyaura Coupling of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Navigating the Challenges of C-C Bond Formation in Complex Amine Derivatives

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] Its application in the pharmaceutical and agrochemical industries is widespread, facilitating the synthesis of complex molecular architectures.[1][2][3] This guide provides an in-depth technical overview and practical protocols for the Suzuki-Miyaura coupling of a particularly challenging substrate class: (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine derivatives. These scaffolds are of significant interest in medicinal chemistry, combining the structural features of a fluorinated aromatic ring, a pyridine moiety, and a secondary amine linkage.

The inherent chemical functionalities of these molecules present a unique set of challenges. The pyridine nitrogen can coordinate to the palladium catalyst, potentially leading to catalyst inhibition.[4] Furthermore, 2-substituted nitrogen-containing heteroaryl organoboranes can exhibit slow rates of transmetallation and are prone to protodeboronation.[4][5] The presence of a secondary amine introduces another potential site for catalyst coordination or unwanted side reactions. This document will dissect these challenges and provide rational, field-proven strategies to achieve successful and efficient couplings.

Mechanistic Considerations: The Suzuki-Miyaura Catalytic Cycle

A fundamental understanding of the Suzuki-Miyaura coupling mechanism is paramount for troubleshooting and optimizing reactions with complex substrates. The catalytic cycle generally proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[1][6]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the electrophile (e.g., an aryl halide), forming a Pd(II) intermediate.[1][6][7] This is often the rate-determining step in the cycle.[6]

• Transmetalation: The organic group from the organoboron reagent (e.g., a boronic acid or ester) is transferred to the Pd(II) complex. This step requires activation of the organoboron species by a base.[1][8]

• Reductive Elimination: The two organic fragments on the Pd(II) center couple and are eliminated, forming the desired C-C bond and regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.[6][7]

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From Precursor to Potent Inhibitor: A Comprehensive Guide to the Synthesis and Evaluation of Nintedanib, an Anti-Fibrotic Agent

Introduction: The Challenge of Fibrosis and the Role of Targeted Kinase Inhibition

Fibrosis, a pathological process characterized by the excessive deposition of extracellular matrix, leads to the stiffening and dysfunction of vital organs. It is the debilitating endpoint of a multitude of chronic diseases, for which therapeutic options remain limited.[1] The development of targeted therapies that can halt or even reverse the fibrotic cascade is a paramount goal in medicinal chemistry and drug development.

Nintedanib, marketed under the brand names Ofev and Vargatef, is a potent small molecule inhibitor of multiple tyrosine kinases.[2] It has demonstrated significant efficacy in slowing the progression of idiopathic pulmonary fibrosis (IPF) and other fibrotic interstitial lung diseases.[3] Nintedanib exerts its anti-fibrotic effects by targeting key signaling pathways involved in fibroblast proliferation, migration, and differentiation, primarily through the inhibition of vascular endothelial growth factor receptor (VEGFR), fibroblast growth factor receptor (FGFR), and platelet-derived growth factor receptor (PDGFR).[4]

This comprehensive guide provides a detailed exposition on the synthesis of Nintedanib, starting from the key precursor, (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine. Furthermore, it outlines robust in vitro and in vivo protocols for the evaluation of its anti-fibrotic activity, offering a complete workflow from chemical synthesis to biological validation for researchers and drug development professionals.

Part 1: Synthesis of Nintedanib

The synthesis of Nintedanib is a multi-step process that involves the preparation of two key intermediates, followed by their condensation to form the final active pharmaceutical ingredient. The following sections provide a detailed, step-by-step protocol for this synthesis.

Synthesis of Key Intermediate A: Methyl (3Z)-1-acetyl-2-oxo-3-(phenylmethylidene)indoline-6-carboxylate

This intermediate forms the core indolinone structure of Nintedanib.

Protocol:

• To a 250 ml reaction flask, add 28.7 g of 2-oxoindole-6-methyl formate and 130 ml of ethanol.

• Initiate stirring and add 17.6 g of benzaldehyde followed by 2.97 ml of piperidine.

• Heat the reaction mixture to 70-80°C and maintain for 2 hours.

• Allow the mixture to cool naturally to room temperature (20-30°C).

• Filter the resulting precipitate and wash the filter cake with absolute ethanol.

• Dry the solid under vacuum at 50°C for 5 hours to yield the intermediate product.[5]

• In a 500 ml reaction flask, suspend 30 g of the obtained solid in 360 ml of dichloromethane.

• Cool the mixture to 0-5°C using an ice bath.

• Slowly add 9.6 ml of bromine, then allow the mixture to warm to 20-30°C and react for 3 hours.

• Wash the reaction mixture with 150 ml of water.

• Concentrate the dichloromethane layer to obtain an oily residue.

• Add 200 ml of absolute ethanol to crystallize the product.

• Filter the solid and dry under vacuum at 60°C to yield the halogenated intermediate.[5]

Synthesis of Key Intermediate B: N-(4-aminophenyl)-N-methyl-2-(4-methylpiperazin-1-yl)acetamide

This intermediate provides the side chain that is crucial for the biological activity of Nintedanib.

Protocol:

• In a 10L reaction kettle, dissolve 1.1 kg of N-methyl-2-(4-methylpiperazin-1-yl)-N-(4-nitrophenyl)acetamide in 5.5L of tetrahydrofuran.

• With stirring, add 660.5 g of hydrazine hydrate.

• Purge the reactor with nitrogen five times.

• Cool the mixture to 0-10°C and add 88.0 g of 5% wet palladium on carbon (Pd/C).

• Control the initial exotherm and gas evolution. Once subsided, heat the mixture to 80°C and reflux for 30 minutes.

• Monitor the reaction completion by TLC (developing agent: dichloromethane:methanol = 10:1).

• Cool the reaction mixture to room temperature and filter under a nitrogen atmosphere to remove the Pd/C.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Dissolve the crude product in 2.2L of dichloromethane, stir, and filter any impurities.

• Concentrate the filtrate under reduced pressure to obtain the final white solid product.[6]

Final Condensation to Synthesize Nintedanib

Protocol:

• In a 500 ml reaction flask, combine 30 g of the halogenated indolinone intermediate (from section 1.1), 22.5 g of the aniline intermediate (from section 1.2), and 300 ml of ethanol.

• Add 15 g of sodium bicarbonate to the mixture.

• Heat the reaction to reflux and maintain for 2 hours.

• Add 600 ml of water to the reaction mixture to precipitate the product.

• Filter the resulting yellow solid and wash the filter cake with 100 ml of water.[5]

Purification and Characterization

Purification:

• The crude Nintedanib can be purified by recrystallization from methanol.[7]

• Dissolve the crude product in a minimal amount of hot methanol and allow it to cool slowly to form crystals.

• Filter the purified crystals and dry them under vacuum.

Characterization:

• Appearance: Yellow crystalline solid.[8]

• Molecular Formula: C₃₁H₃₃N₅O₄.[8]

• Purity: Assess by High-Performance Liquid Chromatography (HPLC). A typical mobile phase consists of a gradient of mobile phase A (e.g., phosphate buffer) and mobile phase B (e.g., acetonitrile). Detection is typically at 245 nm.[7][9]

• Structural Confirmation: Utilize ¹H-NMR, ¹³C-NMR, and Mass Spectrometry to confirm the chemical structure.

Part 2: In Vitro Evaluation of Anti-Fibrotic Activity

The following protocols are designed to assess the anti-fibrotic properties of the synthesized Nintedanib in a cell-based setting.

TGF-β-Induced Fibroblast to Myofibroblast Differentiation

Transforming growth factor-beta (TGF-β) is a key cytokine that drives the differentiation of fibroblasts into contractile, matrix-producing myofibroblasts, a hallmark of fibrosis.[2]

Protocol:

• Seed primary human lung fibroblasts in 96-well plates at a density of 3,000 cells/well.[4]

• Allow the cells to adhere and grow for 24 hours.

• Replace the medium with serum-free medium containing various concentrations of the synthesized Nintedanib. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., a known TGF-β receptor inhibitor like 1 µM SB525334).[4]

• After 1 hour of pre-incubation with the compound, add TGF-β1 to the wells at a final concentration of 1.25 ng/mL to induce myofibroblast differentiation.[4]

• Incubate the plates for 72 hours.[10]

• Fix the cells and perform immunofluorescence staining for α-smooth muscle actin (α-SMA), a key marker of myofibroblasts.

• Image the plates using a high-content analysis system and quantify the expression of α-SMA.[4]

Western Blot for Fibrotic Markers

This protocol allows for the quantification of key fibrotic proteins, α-SMA and fibronectin.

Protocol:

• Culture human lung fibroblasts and treat with TGF-β1 and the synthesized Nintedanib as described in section 2.1.

• After the treatment period, lyse the cells in RIPA buffer containing protease inhibitors.[11]

• Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).

• Perform SDS-PAGE on the protein lysates, loading 40 µg of total protein per lane.[12]

• Transfer the separated proteins to a PVDF membrane.[13]

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[11]

• Incubate the membrane with primary antibodies against α-SMA and fibronectin overnight at 4°C.[11]

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[11]

• Wash the membrane three times with TBST.

• Develop the blot using an enhanced chemiluminescence (ECL) substrate and visualize the protein bands.

• Quantify the band intensities and normalize to a loading control such as β-actin.[14]

Sirius Red Staining for Collagen Deposition

Sirius Red is a dye that specifically binds to collagen fibers, allowing for the visualization and quantification of collagen deposition.[15]

Protocol:

• Culture and treat cells on glass coverslips as described in section 2.1.

• After treatment, fix the cells with 10% neutral buffered formalin.

• Stain the cells with Picro-Sirius Red solution for 1 hour.[16]

• Wash the coverslips twice with acidified water (0.5% acetic acid in water).[17]

• Dehydrate the coverslips through a series of ethanol washes and mount them on microscope slides.[16]

• Visualize the collagen staining using light microscopy. For a more detailed analysis, polarized light microscopy can be used to differentiate between collagen types I and III.[17]

Part 3: In Vivo Evaluation of Anti-Fibrotic Activity

The bleomycin-induced pulmonary fibrosis model in mice is a widely used and well-characterized model to assess the efficacy of anti-fibrotic compounds.[18]

Bleomycin-Induced Pulmonary Fibrosis Model

Protocol:

• Anesthetize 8-10 week old C57BL/6 mice.

• Intratracheally instill a single dose of bleomycin (typically 0.25-1 mg/kg) in sterile saline. Control animals receive sterile saline only.[19]

• Administer the synthesized Nintedanib (or vehicle control) to the mice, typically via oral gavage, starting from a predetermined time point after bleomycin instillation (e.g., day 7 for a therapeutic model).[20]

• Continue treatment for a specified duration (e.g., 14 or 21 days).

• At the end of the study, euthanize the mice and collect the lungs for analysis.[20]

Assessment of Pulmonary Fibrosis

Hydroxyproline Assay for Lung Collagen Content:

Hydroxyproline is a major component of collagen, and its quantification provides a reliable measure of total lung collagen content.[21]

Protocol:

• Excise the lungs from the mice and homogenize them.

• Hydrolyze the lung homogenates in 6N HCl at 110°C for 16 hours.[22]

• Neutralize the samples and use a commercial hydroxyproline assay kit to determine the hydroxyproline concentration colorimetrically.[23][24]

• The results are typically expressed as µg of hydroxyproline per mg of wet lung tissue.[22]

Histological Analysis:

• Fix one lung lobe in 10% neutral buffered formalin and embed it in paraffin.

• Prepare 5 µm sections and stain them with Masson's trichrome or Picro-Sirius Red to visualize collagen deposition.[25]

• Score the extent of fibrosis using a semi-quantitative method such as the Ashcroft score.[20]

Data Presentation and Visualization

Quantitative Data Summary

Parameter	Assay	Expected Outcome with Nintedanib
In Vitro
α-SMA Expression	Immunofluorescence/Western Blot	Dose-dependent decrease
Fibronectin Expression	Western Blot	Dose-dependent decrease
Collagen Deposition	Sirius Red Staining	Dose-dependent decrease
In Vivo
Lung Collagen Content	Hydroxyproline Assay	Significant reduction compared to bleomycin control
Fibrosis Score	Histology (Ashcroft Score)	Significant reduction compared to bleomycin control

Visualizations

Nintedanib Synthesis Workflow

Caption: Workflow for the synthesis of Nintedanib.

Anti-Fibrotic Evaluation Workflow

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Application Notes & Protocols: Synthesis of Novel Anticonvulsant Candidates from (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

Introduction: The Quest for Novel Anticonvulsants

Epilepsy, a chronic neurological disorder characterized by recurrent seizures, affects millions worldwide. Despite the availability of numerous antiepileptic drugs (AEDs), a significant portion of patients continue to experience seizures, and many suffer from dose-limiting side effects[1][2]. This underscores the urgent need for the development of novel anticonvulsant agents with improved efficacy and better safety profiles.

The synthesis of new chemical entities with potential therapeutic activity is a cornerstone of medicinal chemistry. The secondary amine, (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, presents a versatile scaffold for the generation of a diverse library of compounds. Its structural motifs, a fluorinated benzyl group and a pyridylmethyl group, are found in various centrally active compounds. The fluorine atom can enhance metabolic stability and binding affinity, while the pyridine ring can participate in crucial hydrogen bonding interactions with biological targets[3].

This document provides a detailed guide for researchers and drug development professionals on the preparation of three classes of potential anticonvulsant derivatives from (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine: amides, ureas, and sulfonamides . These functional groups are prevalent in many established anticonvulsant drugs, suggesting their potential to impart the desired pharmacological activity[3][4][5]. The protocols outlined herein are based on established synthetic methodologies and are designed to be readily implemented in a standard medicinal chemistry laboratory.

Rationale for Derivative Selection

The choice to synthesize amide, urea, and sulfonamide derivatives is rooted in established structure-activity relationships (SAR) of known anticonvulsant agents.

• Amide Moiety: The amide bond is a key structural feature in numerous anticonvulsant drugs, including lacosamide and carbamazepine. It is believed to contribute to the binding of these drugs to their targets, such as voltage-gated sodium channels, thereby modulating neuronal excitability[6]. The N-acylation of the parent amine introduces a carbonyl group that can act as a hydrogen bond acceptor, a critical interaction for many ligand-receptor binding events.

• Urea Functionality: Urea and its derivatives have been shown to possess significant anticonvulsant properties[7][8]. The urea moiety can form multiple hydrogen bonds, enhancing the binding affinity of the molecule to its biological target. The structural rigidity and hydrogen bonding capacity of the urea group can be pivotal for anticonvulsant activity.

• Sulfonamide Group: The sulfonamide group is a well-known pharmacophore present in a wide range of therapeutic agents, including some anticonvulsants like zonisamide. The sulfonamide moiety can act as a hydrogen bond donor and acceptor and can influence the physicochemical properties of the molecule, such as its solubility and ability to cross the blood-brain barrier.

Synthetic Pathways

The following sections detail the synthetic protocols for the preparation of amide, urea, and sulfonamide derivatives from (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine.

Diagram of Synthetic Pathways

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• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Metal Complex Formation with (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

Introduction: Unveiling the Potential of Fluorinated Pyridyl-Amine Ligands

In the landscape of modern coordination chemistry and drug development, the strategic design of ligands is paramount to tailoring the properties of metal complexes for specific applications. The ligand, (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, represents a compelling scaffold for the synthesis of novel metal complexes with potential applications in catalysis, materials science, and medicinal chemistry. This N,N-bidentate ligand features a pyridine ring, a secondary amine, and a fluorinated benzyl group. The pyridine and amine moieties provide a robust chelation site for a variety of transition metals, while the 2-fluoro-benzyl substituent introduces unique electronic and steric properties.

The incorporation of fluorine into organic molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity.[1] In the context of coordination chemistry, the high electronegativity of the fluorine atom can significantly influence the electronic properties of the ligand and, consequently, the reactivity and stability of the resulting metal complex. Specifically, an ortho-fluoro substituent on the benzyl ring can modulate the Lewis basicity of the amine donor and may participate in non-covalent interactions that influence the coordination geometry and supramolecular assembly.[2][3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine and its subsequent use in the formation of metal complexes. We will delve into detailed, field-proven protocols, explain the rationale behind experimental choices, and discuss the characterization of these novel compounds.

Part 1: Synthesis of the Ligand: (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

The synthesis of the target ligand can be efficiently achieved through two primary routes: reductive amination and N-alkylation. The choice of method may depend on the availability of starting materials and the desired scale of the reaction.

Method A: Reductive Amination

Reductive amination is a versatile method for forming carbon-nitrogen bonds and proceeds through the in-situ formation and subsequent reduction of an imine intermediate.[4] This approach is often favored for its operational simplicity and the use of readily available starting materials.[5]

Reaction Scheme:

A schematic of the reductive amination process.

Protocol 1: Synthesis via Reductive Amination

This protocol details the synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine from 2-fluorobenzaldehyde and 2-aminomethylpyridine using sodium triacetoxyborohydride as the reducing agent.

Materials:

• 2-Fluorobenzaldehyde

• 2-Aminomethylpyridine (2-picolylamine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)[6]

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-fluorobenzaldehyde (1.0 eq.). Dissolve the aldehyde in anhydrous dichloromethane (DCM) (approximately 10 mL per mmol of aldehyde).

• Amine Addition: To the stirred solution, add 2-aminomethylpyridine (1.0-1.1 eq.) dropwise at room temperature. Stir the mixture for 30-60 minutes to allow for the formation of the imine intermediate.

• Reduction: In a separate container, weigh sodium triacetoxyborohydride (1.2-1.5 eq.). Add the reducing agent portion-wise to the reaction mixture over 10-15 minutes. The addition may be slightly exothermic.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 4-12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Stir vigorously for 15-20 minutes. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction: Extract the aqueous layer with DCM (2 x volume of the aqueous layer).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine.

Expected Yield: 70-90%

Method B: N-Alkylation

N-alkylation involves the reaction of an amine with an alkyl halide in the presence of a base. This method is a classical and reliable way to form C-N bonds.

Reaction Scheme:

A schematic of the N-alkylation process.

Protocol 2: Synthesis via N-Alkylation

This protocol outlines the synthesis of the target ligand by reacting 2-aminomethylpyridine with 2-fluorobenzyl bromide.

Materials:

• 2-Aminomethylpyridine (2-picolylamine)

• 2-Fluorobenzyl bromide

• Potassium carbonate (K₂CO₃), finely powdered and dried

• Anhydrous acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Deionized water

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser (if heating is required)

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask, add 2-aminomethylpyridine (1.0 eq.) and anhydrous acetonitrile or DMF (approximately 10 mL per mmol of amine).[7]

• Base Addition: Add finely powdered and dried potassium carbonate (2.0-3.0 eq.) to the mixture.

• Alkyl Halide Addition: To the stirred suspension, add 2-fluorobenzyl bromide (1.0-1.1 eq.) dropwise at room temperature.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to 50-80 °C for 6-24 hours. Monitor the reaction progress by TLC.

• Work-up: After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Solvent Removal: Concentrate the filtrate under reduced pressure to remove the solvent.

• Extraction: Dissolve the residue in DCM and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system to obtain the pure ligand.

Expected Yield: 60-80%

Part 2: Metal Complex Formation

The (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine ligand readily forms stable complexes with a variety of transition metals, acting as a bidentate N,N-donor ligand. The following protocols provide general guidelines for the synthesis of metal complexes, which can be adapted for specific metal precursors and desired coordination geometries.

General Workflow for Metal Complex Synthesis:

A general workflow for the synthesis of metal complexes.

Protocol 3: Synthesis of a Copper(II) Complex

This protocol describes a general method for the synthesis of a copper(II) complex.

Materials:

• (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

• Copper(II) chloride dihydrate (CuCl₂·2H₂O) or Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Methanol (MeOH) or Ethanol (EtOH)

• Diethyl ether

• Schlenk flask or round-bottom flask

• Magnetic stirrer

Procedure:

• Ligand Solution: Dissolve (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine (2.0 eq.) in methanol or ethanol in a Schlenk flask.

• Metal Salt Solution: In a separate flask, dissolve the copper(II) salt (1.0 eq.) in the same solvent.

• Complex Formation: Slowly add the metal salt solution to the stirred ligand solution at room temperature.[8] A color change and/or precipitation of the complex is often observed immediately.

• Reaction: Stir the reaction mixture for 2-4 hours at room temperature.

• Isolation: If a precipitate has formed, collect the solid by filtration. If the complex remains in solution, the product can be precipitated by the addition of a less polar solvent like diethyl ether, or the solvent can be slowly evaporated to induce crystallization.

• Washing and Drying: Wash the isolated complex with a small amount of cold solvent and then with diethyl ether. Dry the complex under vacuum.

Protocol 4: Synthesis of a Palladium(II) Complex

This protocol provides a general method for synthesizing a palladium(II) complex, which are often of interest for catalytic applications.

Materials:

• (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

• Palladium(II) chloride (PdCl₂) or Potassium tetrachloropalladate(II) (K₂PdCl₄)

• Acetonitrile (MeCN) or a mixture of DCM and MeOH

• Diethyl ether

• Schlenk flask or round-bottom flask

• Magnetic stirrer

Procedure:

• Ligand Solution: Dissolve (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine (1.0 eq.) in the chosen solvent in a Schlenk flask.

• Metal Precursor: Add solid Palladium(II) chloride (1.0 eq.) or a solution of Potassium tetrachloropalladate(II) (1.0 eq.) in a minimal amount of water or the reaction solvent to the stirred ligand solution.[9]

• Reaction: Stir the mixture at room temperature or heat to reflux for 4-24 hours. The reaction progress can be monitored by observing the dissolution of PdCl₂ and a color change.

• Isolation: Cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. Otherwise, reduce the solvent volume under reduced pressure and add diethyl ether to precipitate the complex.

• Washing and Drying: Wash the solid product with diethyl ether and dry it under vacuum.

Part 3: Characterization of the Ligand and its Metal Complexes

Thorough characterization is essential to confirm the identity and purity of the synthesized ligand and its metal complexes. A combination of spectroscopic and analytical techniques should be employed.

Table 1: Key Characterization Techniques and Expected Observations

Technique	Ligand ((2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine)	Metal Complex
¹H NMR	Characteristic signals for aromatic protons of the pyridine and fluorobenzyl rings, and methylene protons. The NH proton will appear as a broad singlet.	Coordination of the ligand to the metal center will cause shifts in the proton signals, particularly those of the pyridine ring and the protons adjacent to the nitrogen donors.
¹³C NMR	Resonances corresponding to all unique carbon atoms in the molecule.	Shifts in the carbon signals upon coordination, especially for the carbons of the pyridine ring and the methylene groups.
¹⁹F NMR	A singlet or multiplet corresponding to the fluorine atom on the benzyl ring.	The chemical shift of the fluorine signal may be slightly altered upon complexation due to changes in the electronic environment.
FT-IR	Characteristic N-H stretching vibration (around 3300-3400 cm⁻¹), C-N stretching, and aromatic C=C and C=N stretching bands.	A shift in the C=N stretching frequency of the pyridine ring upon coordination. The N-H stretching frequency may also be affected. New bands corresponding to metal-ligand vibrations (M-N) may be observed in the far-IR region.
UV-Vis	Absorption bands in the UV region corresponding to π-π* transitions of the aromatic rings.	Ligand-based transitions may be shifted. New bands in the visible region may appear due to d-d transitions of the metal ion (for transition metals with d-electrons).
Mass Spec.	A molecular ion peak corresponding to the calculated mass of the ligand.	Molecular ion peaks corresponding to the complex or its fragments, confirming the coordination of the ligand to the metal.
Elemental Analysis	Provides the percentage composition of C, H, and N, which should match the calculated values for the ligand's molecular formula.	Confirms the stoichiometry of the metal complex.
Single-Crystal X-ray Diffraction	Provides the definitive solid-state structure of the ligand.	Determines the coordination geometry of the metal center, bond lengths, bond angles, and any intermolecular interactions in the solid state.[10]

Part 4: The Influence of the 2-Fluoro Substituent

The presence of the fluorine atom at the ortho position of the benzyl group is not a trivial modification. It is expected to exert significant electronic and steric effects that can fine-tune the properties of the resulting metal complexes.

• Electronic Effects: Fluorine is a highly electronegative atom, and its presence will withdraw electron density from the aromatic ring through the inductive effect. This can decrease the Lewis basicity of the secondary amine nitrogen, potentially affecting the strength of the metal-ligand bond. This electronic perturbation can influence the redox potential of the metal center and the reactivity of the complex.[1]

• Steric and Conformational Effects: The ortho-fluoro substituent can influence the conformational preferences of the ligand. Intramolecular hydrogen bonding between the fluorine and the N-H proton of the amine has been observed in similar systems, which can pre-organize the ligand for metal chelation.[11] This can also lead to specific steric constraints around the metal center, influencing the coordination geometry and potentially creating a chiral environment. The ortho-fluorine can also lead to stronger metal-carbon bonds in cases of cyclometalation.[3]

• Supramolecular Interactions: The fluorine atom can participate in non-covalent interactions such as hydrogen bonding and halogen bonding, which can direct the self-assembly of the metal complexes in the solid state, leading to unique crystal packing and potentially new material properties.[12]

Conclusion

The (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine ligand offers a versatile platform for the development of novel metal complexes with tailored properties. The synthetic protocols provided herein offer reliable and reproducible methods for the preparation of the ligand and its metal complexes. The strategic incorporation of a fluorine substituent provides a powerful tool for modulating the electronic and steric characteristics of the coordination sphere, opening up avenues for the rational design of new catalysts, functional materials, and therapeutic agents. The detailed characterization techniques outlined are crucial for elucidating the structure-property relationships of these promising compounds.

References

• CN113214146A - Process for the N-alkylation of aminopyridines - Google P

• Applications of Transition Metal-Catalyzed ortho-Fluorine-Directed C–H Functionalization of (Poly)fluoroarenes in Organic Synthesis - PMC - PubMed Central. Available at: [Link]

• Copper(II) complexes containing N,N0-BIDENTATEN-(Pyridin-2-ylmethyl) aniline and Its derivatives: Synthesis, structure and magnetic property - ResearchGate. Available at: [Link]

• Synthesis, single crystal X-ray characterization, and solution studies of Zn(II)-, Cu(II)-, Ag(I) - and Ni(II)-pyridine-2,6-dipicolinate N-oxide complexes with different topologies and coordination modes - ResearchGate. Available at: [Link]

• Exceptional Sensitivity of Metal-Aryl Bond Energies to ortho-Fluorine Substituents: Influence of the Metal, the Coordination Sphere, and the Spectator Ligands on M-C/H-C Bond Energy Correlations | Request PDF - ResearchGate. Available at: [Link]

• Selective N-Alkylation of Primary Amines with R-NH2.HBr and Alkylbromides using Competitive Deprotonation/Protonation Strategy - The Royal Society of Chemistry. (URL not available)

• Synthesis and characterization of the copper(II) complexes of new N2S2-donor macrocyclic ligands - NIH. Available at: [Link]

• Inorganic CHEMISTRY - TSI Journals. (URL not available)

• Characterisation and Study of Compounds by Single Crystal X-ray Diffraction - MDPI. Available at: [Link]

• Fluorine substitution effects on flexibility and tunneling pathways: the rotational spectrum of 2-fluorobenzylamine - PubMed. Available at: [Link]

• Cu II Complexes and Coordination Polymers with Pyridine or Pyrazine Amides and Amino Benzamides—Structures and EPR Patterns - MDPI. Available at: [Link]

• The palladium-based complexes bearing 1,3-dibenzylbenzimidazolium with morpholine, triphenylphosphine, and pyridine derivate ligands: synthesis, characterization, structure and enzyme inhibitions - NIH. Available at: [Link]

• Production of Primary Amines by Reductive Amination of Biomass‐Derived Aldehydes/Ketones - Sci-Hub. (URL not available)

• Fluorine-Substituted Ligands Induce Structural Diversity of Coordination Compounds | Request PDF - ResearchGate. Available at: [Link]

• X-ray diffraction studies of Cu (II), Co (II), Fe (II) complexes with (RS) - JOCPR. (URL not available)
• SYNTHESIS, CRYSTAL STRUCTURE AND SPECTRAL PROPERTIES OF COPPER(II) 2-CHLORONICOTINATO COMPLEXES WITH N-HETEROCYCLIC LIGANDS - The Distant Reader. (URL not available)

• Synthesis, characterization, molecular docking, and antimicrobial activities of dinuclear nickel(ii), palladium(ii), and platinum(iv) complexes - PubMed Central. Available at: [Link]

• Application Notes and Protocols for N-Alkylation of 2-(Aminomethyl)piperidine - Benchchem. (URL not available)

• Single-Crystal X-Ray Diffraction Studies in a Series of 5-Pentafluorophenyl-2,2'-bipyridines and Their Fused Analogs | Request PDF - ResearchGate. Available at: [Link]

• Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Importance of Fluorine in Benzazole Compounds - PMC - NIH. Available at: [Link]

• SYNTHESIS AND X-RAY POWDER DIFFRACTION STUDIES: METAL COMPLEXES (Co(II), Ni(II) AND Cu(II)) OF SCHIFF BASE LIGAND 4-BROMO-2-CHLO. (URL not available)

• Synthesis and characterization of some heteroleptic copper(II) complexes based on meso-substituted dipyrrins - Indian Academy of Sciences. Available at: [Link]

• N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - PMC - NIH. Available at: [Link]

• Synthesis, spectral and thermal studies of Ni(II) and Pd(II) complexes with p-(N,N′-dimethylaminobenzaldoxime) - ResearchGate. Available at: [Link]

• Reductive Amination - Common Conditions. (URL not available)

• An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent - BYU ScholarsArchive. Available at: [Link]

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Application Notes and Protocols for the Derivatization of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

Introduction

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is a secondary amine scaffold of significant interest in medicinal chemistry and drug development. Its structural motif, combining a fluorinated benzyl group and a pyridylmethyl moiety, offers a versatile platform for the synthesis of diverse molecular libraries. Derivatization of the secondary amine is a key strategy to modulate the physicochemical properties, pharmacological activity, and pharmacokinetic profile of lead compounds. This guide provides detailed application notes and protocols for the derivatization of (2-fluoro-benzyl)-pyridin-2-ylmethyl-amine, focusing on common and robust synthetic transformations including acylation, sulfonylation, and alkylation. The protocols are designed for researchers, scientists, and drug development professionals, with an emphasis on the rationale behind experimental choices and the integrity of the described methods.

The parent compound, benzyl-pyridin-2-ylmethyl-amine, is known to be harmful if swallowed, in contact with skin, or inhaled, and can cause skin and eye irritation[1][2]. Appropriate safety precautions, including the use of personal protective equipment, should be strictly followed.

Acylation: Synthesis of Amide Derivatives

Acylation of the secondary amine of (2-fluoro-benzyl)-pyridin-2-ylmethyl-amine introduces an amide functionality, which can act as a hydrogen bond donor and acceptor, significantly influencing molecular interactions with biological targets. The choice of acylating agent allows for the introduction of a wide range of substituents.

Theoretical Background and Mechanistic Insights

The acylation of amines typically proceeds via nucleophilic acyl substitution. The lone pair of electrons on the secondary amine nitrogen attacks the electrophilic carbonyl carbon of the acylating agent (e.g., an acyl chloride or anhydride). In the context of (2-fluoro-benzyl)-pyridin-2-ylmethyl-amine, the neighboring pyridine ring can play a crucial role in catalysis. It can act as an internal nucleophilic catalyst by forming a highly reactive acylpyridinium salt with the acyl chloride. This intermediate is then attacked by the secondary amine in an intramolecular fashion, which is kinetically favored over the direct intermolecular reaction. This is followed by a Mumm rearrangement to yield the final N-acylated product[3]. A base, typically a non-nucleophilic tertiary amine like N,N-diisopropylethylamine (DIPEA), is required to neutralize the HCl generated during the reaction with acyl chlorides[3].

Experimental Protocol: Acylation with Benzoyl Chloride

This protocol describes the synthesis of N-(2-fluoro-benzyl)-N-(pyridin-2-ylmethyl)benzamide.

Materials:

• (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

• Benzoyl chloride

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and magnetic stirrer

• Thin Layer Chromatography (TLC) supplies (e.g., silica gel plates, UV lamp)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (2-fluoro-benzyl)-pyridin-2-ylmethyl-amine (1.0 eq). Dissolve the amine in anhydrous DCM (approximately 0.1 M concentration).

• Addition of Base: Add DIPEA (1.5 eq) to the solution and stir for 5 minutes at room temperature.

• Addition of Acylating Agent: Slowly add benzoyl chloride (1.3 eq) to the reaction mixture at 0 °C (ice bath). Allow the reaction to warm to room temperature and stir for 3-6 hours.

• Reaction Monitoring: Monitor the progress of the reaction by TLC. The disappearance of the starting amine and the appearance of a new, typically less polar, product spot indicates reaction completion.

• Work-up:

  • Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure amide derivative.

Tabulated Reaction Parameters for Acylation

Acylating Agent	Base	Solvent	Temperature	Typical Reaction Time	Notes
Acetyl Chloride	DIPEA	DCM	0 °C to RT	2-4 hours	Highly reactive; addition should be slow and at low temperature.
Acetic Anhydride	Pyridine	DCM/THF	RT to 40 °C	4-8 hours	Generally less reactive than acyl chlorides; may require gentle heating. Pyridine can act as both base and catalyst.[4]
Propionyl Chloride	TEA	DCM	0 °C to RT	3-6 hours	Similar reactivity to acetyl chloride.
Isobutyryl Chloride	DIPEA	DCM	0 °C to RT	3-6 hours	Steric hindrance may slightly slow down the reaction.

DIPEA: N,N-Diisopropylethylamine; TEA: Triethylamine; DCM: Dichloromethane; THF: Tetrahydrofuran; RT: Room Temperature.

Acylation Workflow Diagram

Caption: General workflow for the acylation of (2-fluoro-benzyl)-pyridin-2-ylmethyl-amine.

Sulfonylation: Synthesis of Sulfonamide Derivatives

Sulfonylation introduces a sulfonamide group, a common pharmacophore in many clinically used drugs. This functional group can act as a hydrogen bond donor and is known for its metabolic stability and ability to modulate acidity.

Theoretical Background and Mechanistic Insights

The sulfonylation of a secondary amine with a sulfonyl chloride proceeds through a nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride. Similar to acylation, a base is required to scavenge the HCl produced. The reaction is generally robust and high-yielding. For secondary amines, derivatization with reagents like 2-naphthalenesulfonyl chloride can be used for analytical purposes, such as HPLC analysis, indicating a clean and predictable reaction[5].

Experimental Protocol: Sulfonylation with p-Toluenesulfonyl Chloride

This protocol describes the synthesis of N-(2-fluoro-benzyl)-4-methyl-N-(pyridin-2-ylmethyl)benzenesulfonamide.

Materials:

• (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

• p-Toluenesulfonyl chloride (TsCl)

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a dry round-bottom flask, dissolve (2-fluoro-benzyl)-pyridin-2-ylmethyl-amine (1.0 eq) in anhydrous DCM (0.1 M).

• Addition of Base: Add triethylamine (2.0 eq) or pyridine (2.0 eq) to the solution.

• Addition of Sulfonylating Agent: Add p-toluenesulfonyl chloride (1.2 eq) portion-wise at 0 °C. After the addition, allow the mixture to stir at room temperature overnight.

• Reaction Monitoring: Check the reaction progress using TLC.

• Work-up:

  • Dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purification: The crude product can be purified by recrystallization or flash column chromatography on silica gel.

Tabulated Reaction Parameters for Sulfonylation

Sulfonylating Agent	Base	Solvent	Temperature	Typical Reaction Time	Notes
p-Toluenesulfonyl Chloride	TEA	DCM	RT	12-18 hours	A very common and reliable sulfonylation reagent.
Methanesulfonyl Chloride	DIPEA	DCM	0 °C to RT	2-6 hours	Highly reactive; should be handled with care.
2-Naphthalenesulfonyl Chloride	Pyridine	ACN/DCM	RT	12-16 hours	The derivative is useful for chromatographic analysis due to its UV activity.[5]
Dansyl Chloride	NaHCO₃/K₂CO₃	Acetone/Water	RT	2-4 hours	Produces a fluorescent derivative, useful for analytical applications.

TEA: Triethylamine; DIPEA: N,N-Diisopropylethylamine; DCM: Dichloromethane; ACN: Acetonitrile; RT: Room Temperature.

N-Alkylation: Synthesis of Tertiary Amine Derivatives

N-alkylation introduces an additional alkyl or benzyl group to the secondary amine, resulting in a tertiary amine. This transformation can significantly impact the basicity, lipophilicity, and steric profile of the molecule.

Theoretical Background and Mechanistic Insights

N-alkylation of secondary amines is typically achieved via a nucleophilic substitution (SN2) reaction with an alkyl halide. The amine acts as the nucleophile, and a base is often required to neutralize the resulting ammonium salt and regenerate the free amine for further reaction, although for secondary amines, this is less of an issue than with primary amines where over-alkylation can occur. The choice of base and solvent is critical for the success of the reaction. A patent for a related compound describes the N-alkylation of a pyrazole derivative with 2-fluorobenzyl bromide using potassium carbonate as the base in DMF[6].

Experimental Protocol: N-Alkylation with Methyl Iodide

This protocol describes the synthesis of (2-fluoro-benzyl)-methyl-(pyridin-2-ylmethyl)-amine.

Materials:

• (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

• Methyl iodide (MeI)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: To a solution of (2-fluoro-benzyl)-pyridin-2-ylmethyl-amine (1.0 eq) in anhydrous DMF (0.2 M) in a round-bottom flask, add anhydrous potassium carbonate (2.0 eq).

• Addition of Alkylating Agent: Add methyl iodide (1.5 eq) dropwise to the suspension at room temperature.

• Reaction: Stir the mixture at room temperature for 6-12 hours.

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up:

  • Pour the reaction mixture into water and extract with ethyl acetate (3x).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to remove the solvent.

• Purification: Purify the crude tertiary amine by flash column chromatography on silica gel.

Tabulated Reaction Parameters for N-Alkylation

Alkylating Agent	Base	Solvent	Temperature	Typical Reaction Time	Notes
Methyl Iodide	K₂CO₃	DMF/ACN	RT	6-12 hours	Highly reactive and effective for methylation.
Ethyl Bromide	K₂CO₃	DMF	50-60 °C	12-24 hours	Less reactive than methyl iodide; may require heating.
Benzyl Bromide	K₂CO₃	ACN	RT to 40 °C	8-16 hours	A common reagent for introducing a benzyl group.
2-Fluorobenzyl Bromide	K₂CO₃	DMF	45 °C	10 hours	As described in a related synthesis, demonstrating these conditions are viable.[6]

K₂CO₃: Potassium Carbonate; DMF: N,N-Dimethylformamide; ACN: Acetonitrile; RT: Room Temperature.

N-Alkylation Mechanism Diagram

Caption: Simplified mechanism for the N-alkylation of a secondary amine.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 79579, Benzyl-pyridin-2-ylmethyl-amine. [Link]

• Lundgren, R. J., et al. (2018). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 23(11), 2909. [Link]

• Chen, Y.-L., et al. (2015). Supporting Information for Synthesis of 3-aminocoumarin-N-benzylpyridinium conjugates with nanomolar inhibitory activity against acetylcholinesterase. Beilstein Journal of Organic Chemistry, 11, 1859-1868. [Link]

• Busch, S., et al. (2020). Reactions of Benzylsilicon Pyridine-2-olate BnSi(pyO)3 and Selected Electrophiles—PhCHO, CuCl, and AgOTos. Molecules, 25(21), 5183. [Link]

• Dexheimer, T. S., et al. (2014). Synthesis and Structure–Activity Relationship Studies of N-Benzyl-2-phenylpyrimidin-4-amine Derivatives as Potent USP1/UAF1 Deubiquitinase Inhibitors with Anticancer Activity against Nonsmall Cell Lung Cancer. Journal of Medicinal Chemistry, 57(20), 8440-8451. [Link]

• Li, F., et al. (2018). 2-Pyridinylmethyl borrowing: base-promoted C-alkylation of (pyridin-2-yl)-methyl alcohols with ketones via cleavage of unstrained C(sp3)–C(sp3) bonds. Organic Chemistry Frontiers, 5(18), 2686-2690. [Link]

• Li, Y., et al. (2009). N-Benzyl-pyridine-2-sulfonamide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 5), o1053. [Link]

• Guillaumet, G., et al. (2003). Pyridin-2-yl-methylamine derivatives, method of preparing and application as medicine.

• Williams, T. J., et al. (2021). Direct Amidation of Tertiary N-Benzylamines. Organic Letters, 23(15), 5845-5849. [Link]

• Zhang, Y., et al. (2019). Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Molecules, 24(18), 3360. [Link]

• Marín, S. J., et al. (2019). Improving liquid chromatography-tandem mass spectrometry determination of polycarboxylic acids in human urine by chemical derivatization. Comparison of o-benzyl hydroxylamine and 2-picolyl amine. Journal of Pharmaceutical and Biomedical Analysis, 164, 389-396. [Link]

• van Meegen, M. A., et al. (2017). Inline Reaction Monitoring of Amine-Catalyzed Acetylation of Benzyl Alcohol Using a Microfluidic Stripline Nuclear Magnetic Resonance Setup. Molecules, 22(12), 2091. [Link]

• Wang, L., et al. (2019). N-acylation of amides through internal nucleophilic catalysis. RSC Advances, 9(1), 351-354. [Link]

• The Organic Chemistry Tutor. (2016, December 26). Gabriel Synthesis Reaction Mechanism - Alkyl Halide to Primary Amine [Video]. YouTube. [Link]

• Liu, G., et al. (2014). Synthesis method of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridyl-3-formamidine hydrochloride.

• Yue, W.-J., & Martin, R. (2021). α‐Difluoroalkylation of Benzyl Amines with Trifluoromethylarenes. Angewandte Chemie International Edition, 60(38), 20779-20784. [Link]

• The Organic Chemistry Tutor. (2021, April 20). acylation of amines [ORGANIC CHEMISTRY] Klein 23.8 [Video]. YouTube. [Link]

• Tse, F. L. S. (1990). Derivatization of secondary amines with 2-naphthalenesulfonyl chloride for high-performance liquid chromatographic analysis of spectinomycin. Journal of Chromatography A, 504, 421-430. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine Derivatives

Welcome to the technical support center for the synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and challenges encountered during the synthesis of this important class of compounds. The primary synthetic route discussed is the reductive amination of 2-fluorobenzaldehyde with 2-(aminomethyl)pyridine.

Table of Contents

• FAQ 1: Low Yield of the Desired Secondary Amine and Presence of Starting Materials

• FAQ 2: Formation of a Higher Molecular Weight Impurity - The Over-alkylation Problem

• FAQ 3: An Unexpected Neutral Impurity: 2-Fluorobenzyl Alcohol

• FAQ 4: Potential for Cyclization: The Pictet-Spengler Side Reaction

• FAQ 5: Purification Challenges and Analytical Characterization

FAQ 1: My reaction shows low conversion to (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, with significant amounts of unreacted 2-fluorobenzaldehyde and 2-(aminomethyl)pyridine remaining. What is causing this and how can I improve the yield?

Root Cause Analysis:

Low conversion in a reductive amination reaction typically points to issues with the initial imine formation step. The reaction proceeds via a two-step mechanism: the formation of an intermediate imine (or the corresponding protonated iminium ion), followed by its reduction.[1][2] If the imine does not form efficiently, the subsequent reduction to the desired secondary amine will be sluggish.

Several factors can hinder imine formation:

• pH of the reaction medium: Imine formation is generally favored under weakly acidic conditions (pH 4-6).[1] If the medium is too basic, the carbonyl group of the aldehyde is not sufficiently activated. Conversely, if the medium is too acidic, the amine nucleophile will be protonated to its non-nucleophilic ammonium salt, shutting down the reaction.[1]

• Presence of water: The formation of the imine from the aldehyde and amine is a condensation reaction that releases a molecule of water. According to Le Châtelier's principle, the presence of excess water in the reaction medium can shift the equilibrium back towards the starting materials.

• Steric hindrance and electronics: While not a major issue with these specific starting materials, highly hindered aldehydes or electronically deactivated amines can slow down the initial nucleophilic attack. The ortho-fluoro substituent on the benzaldehyde can have a mild electron-withdrawing effect.

Troubleshooting and Optimization Protocol:

• pH Adjustment:

  • Add a catalytic amount of a weak acid, such as acetic acid, to the reaction mixture. This will help to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and facilitating the nucleophilic attack by the amine.

  • Monitor the pH of the reaction mixture if possible. Aim for a pH in the range of 4-6.

• Water Removal:

  • Use anhydrous solvents for the reaction.

  • Consider the addition of a dehydrating agent, such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves (3Å or 4Å), to the reaction mixture to sequester the water formed during imine formation and drive the equilibrium towards the product.[3]

• Reaction Conditions:

  • Allow sufficient time for the imine to form before adding the reducing agent. This can be done by pre-stirring the aldehyde and amine together for a period (e.g., 30 minutes to a few hours) before introducing the reducing agent.[1][4]

  • Gently warming the mixture during the imine formation step (e.g., to 40-50 °C) can also increase the reaction rate.

Workflow for Improved Imine Formation:

Caption: Reductive amination proceeds in two key stages.

FAQ 2: I am observing a significant impurity with a molecular weight corresponding to the addition of another 2-fluorobenzyl group. How can I prevent this over-alkylation?

Root Cause Analysis:

The formation of the tertiary amine, N,N-bis(2-fluorobenzyl)-pyridin-2-ylmethyl-amine, is a classic side reaction in reductive amination when a primary amine is used as a starting material.[1][4] The desired secondary amine product is itself a nucleophile and can compete with the starting primary amine to react with the aldehyde, forming a new iminium ion which is then reduced to the tertiary amine.

This side reaction is particularly problematic when:

• Stoichiometry is not controlled: An excess of the aldehyde relative to the amine will increase the likelihood of the secondary amine product reacting further.

• Reaction kinetics: The secondary amine product may be more nucleophilic or less sterically hindered than the starting primary amine, leading to a faster rate of reaction with the aldehyde.

Preventative Measures and Protocols:

• Control Stoichiometry:

  • Use a slight excess of the primary amine (2-(aminomethyl)pyridine), typically 1.1 to 1.5 equivalents, relative to the aldehyde (2-fluorobenzaldehyde). This ensures that the aldehyde is consumed before it can react significantly with the secondary amine product.

  • If feasible, a slow addition of the aldehyde to a solution of the amine and the reducing agent can also help to maintain a low concentration of the aldehyde throughout the reaction, disfavoring the second alkylation.

• Choice of Reducing Agent:

  • Use a milder reducing agent that is more selective for the iminium ion over the aldehyde, such as sodium triacetoxyborohydride (STAB). STAB is often the reagent of choice for preventing over-alkylation as it is less reactive towards aldehydes and ketones at neutral or slightly acidic pH.[4]

  • Sodium cyanoborohydride (NaBH₃CN) is also effective, particularly at mildly acidic pH where iminium ion formation is favored.[1]

• Stepwise Procedure:

  • A stepwise approach can offer greater control.[4] First, form the imine under optimized conditions (as described in FAQ 1). Once the imine formation is complete (monitored by techniques like TLC or ¹H NMR), then add the reducing agent in a single portion. This minimizes the time the secondary amine product is exposed to unreacted aldehyde in the presence of conditions that could lead to further reaction.

Table 1: Recommended Reagent Ratios to Minimize Over-alkylation

Reagent	Stoichiometric Ratio (relative to aldehyde)	Rationale
2-(aminomethyl)pyridine	1.1 - 1.5 equivalents	A slight excess of the amine helps to ensure complete consumption of the aldehyde, minimizing its availability to react with the secondary amine product.
2-fluorobenzaldehyde	1.0 equivalent	The limiting reagent.
Sodium Triacetoxyborohydride	1.1 - 1.5 equivalents	A mild and selective reducing agent that is effective for reductive aminations and can help to suppress over-alkylation.[4]
Acetic Acid (catalyst)	0.1 - 0.5 equivalents	To facilitate imine formation.

FAQ 3: My crude product analysis shows the presence of 2-fluorobenzyl alcohol. What is the source of this impurity and how can I avoid it?

Root Cause Analysis:

The presence of 2-fluorobenzyl alcohol is a result of the direct reduction of the starting material, 2-fluorobenzaldehyde, by the hydride-based reducing agent.[5] This side reaction competes with the desired reduction of the imine intermediate.

This is more likely to occur if:

• A strong, non-selective reducing agent is used: Reagents like sodium borohydride (NaBH₄) are capable of reducing both imines and aldehydes. If the rate of aldehyde reduction is comparable to or faster than the rate of imine formation, a significant amount of the alcohol byproduct will be formed.[1]

• Imine formation is slow: If the equilibrium for imine formation is unfavorable or the reaction is slow, the reducing agent will have more opportunity to react with the available aldehyde.

Mitigation Strategies:

• Select a Milder Reducing Agent:

  • As mentioned previously, sodium triacetoxyborohydride (STAB) and sodium cyanoborohydride (NaBH₃CN) are generally more selective for the reduction of the protonated imine (iminium ion) over the neutral carbonyl group of the aldehyde.[1][4] This is the most effective way to minimize the formation of the alcohol byproduct.

• Optimize Imine Formation:

  • Ensure that the conditions for imine formation are optimal (see FAQ 1) before the reducing agent has a significant chance to react with the aldehyde. A stepwise procedure, where the reducing agent is added after the imine has formed, can be particularly effective.[4]

Visualizing Competing Reaction Pathways:

Caption: Competing pathways in reductive amination.

FAQ 4: Is there a risk of forming a cyclized product, and what would it look like?

Root Cause Analysis:

Yes, there is a potential for an intramolecular cyclization reaction known as the Pictet-Spengler reaction .[6][7] This reaction involves the cyclization of a β-arylethylamine with an aldehyde or ketone. In this specific case, the pyridine ring can act as the "aryl" component. The reaction proceeds through the formation of an iminium ion, which is then attacked by the electron-rich pyridine ring, leading to the formation of a new heterocyclic system.

The Pictet-Spengler reaction is typically promoted by strong acids and heat. While standard reductive amination conditions are often milder, the use of acidic catalysts to promote imine formation could potentially facilitate this side reaction, especially if the reaction is heated for an extended period.

The product of a Pictet-Spengler reaction between 2-fluorobenzaldehyde and 2-(aminomethyl)pyridine would be a derivative of a dihydropyrido[1,2-a]pyrimidine.

Conditions Favoring the Pictet-Spengler Side Reaction:

• Strongly acidic conditions: The use of strong acids like trifluoroacetic acid (TFA) or mineral acids would significantly promote this cyclization.

• Elevated temperatures: Heating the reaction mixture for prolonged periods can provide the activation energy needed for the cyclization to occur.

• Electron-rich pyridine ring: Substituents on the pyridine ring that increase its nucleophilicity would make it more susceptible to this reaction.

How to Avoid the Pictet-Spengler Reaction:

• Use Mildly Acidic Catalysts: Employ weak acids like acetic acid in catalytic amounts rather than strong acids.

• Control the Temperature: Avoid excessive heating. Most reductive aminations can be carried out effectively at room temperature or with gentle warming.

• Choice of Solvent: Aprotic solvents are generally preferred for reductive amination and may be less likely to promote the Pictet-Spengler reaction than protic solvents under acidic conditions.

Proposed Pictet-Spengler Side Reaction Mechanism:

Caption: The acid-catalyzed Pictet-Spengler cyclization pathway.

FAQ 5: I am having difficulty purifying my (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine product. What are the best methods for purification and characterization?

Purification Strategies:

The basic nature of the pyridine and secondary amine functionalities in the target molecule, along with the potential for both polar and non-polar impurities, requires a multi-faceted approach to purification.

• Acid-Base Extraction: This is a highly effective method for separating the basic amine product from neutral or acidic impurities.

  • Protocol:

    • Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

    • Extract the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl). The basic amine product will be protonated and move into the aqueous layer, while neutral impurities like 2-fluorobenzyl alcohol will remain in the organic layer.

    • Separate the aqueous layer and wash it with fresh organic solvent to remove any remaining neutral impurities.

    • Make the aqueous layer basic by adding a base (e.g., 1 M NaOH or saturated sodium bicarbonate solution) until the pH is >10.

    • Extract the now deprotonated, free-base amine product back into an organic solvent.

    • Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the purified product.[3][5]

• Column Chromatography:

  • Silica gel chromatography is a standard method for purifying amines. However, the basicity of the product can lead to tailing on the silica gel.

  • To mitigate tailing:

    • Add a small amount of a basic modifier, such as triethylamine (~1%), to the eluent system.

    • Alternatively, use alumina as the stationary phase, which is less acidic than silica.

  • A typical eluent system would be a gradient of ethyl acetate in hexanes or methanol in dichloromethane.

Analytical Characterization:

A combination of chromatographic and spectroscopic techniques is essential for confirming the identity and purity of the final product and for identifying any impurities.

• Thin-Layer Chromatography (TLC): A quick and easy way to monitor the progress of the reaction and assess the purity of the crude product.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the purity of the product and can be used to resolve the product from closely related impurities. A reverse-phase C18 column with a mobile phase of acetonitrile and water (often with a modifier like formic acid or trifluoroacetic acid) is a good starting point.

• Mass Spectrometry (MS): Confirms the molecular weight of the product and can help in the identification of impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides structural information and can be used to confirm the formation of the desired product by identifying the characteristic signals for the benzylic and pyridinyl protons.

  • ¹³C NMR: Complements the ¹H NMR data and provides further confirmation of the carbon skeleton.

  • ¹⁹F NMR: This is particularly useful for fluorinated compounds. The presence of a signal corresponding to the fluoro-substituent on the benzene ring can confirm the incorporation of the 2-fluorobenzyl group.[8]

References

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Technical Support Center: Optimizing Solvent Systems for (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine Reactions

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, chemists, and drug development professionals working with (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine. The appropriate selection of a solvent system is critical for maximizing reaction yield, ensuring selectivity, and simplifying product purification. This document provides in-depth, experience-driven advice in a question-and-answer format to address common challenges and fundamental questions related to solvent optimization for this versatile amine.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational concepts to guide your initial experimental design.

Q1: What are the key structural features of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine that influence solvent choice?

A1: Understanding the molecule's structure is the first step in selecting an appropriate solvent. Key features include:

• Two Nitrogen Atoms: The molecule contains a pyridine nitrogen and a secondary amine nitrogen. The pyridine nitrogen is sp²-hybridized and less basic, while the secondary amine is sp³-hybridized and more nucleophilic. Both can act as hydrogen bond acceptors.

• Aromatic Rings: The presence of a fluorinated benzene ring and a pyridine ring makes the molecule relatively non-polar and rigid. These rings can participate in π-stacking interactions.

• Polarity: The molecule has a moderate polarity due to the nitrogen atoms and the C-F bond. Its topological polar surface area (TPSA) is 24.9 Ų, and it has two hydrogen bond acceptors.[1]

• Solubility Profile: Due to its mixed polarity, the compound's solubility can be challenging. It is generally soluble in a range of organic solvents like chloroform, but has limited solubility in highly non-polar solvents (like hexanes) or highly polar protic solvents (like water).[2]

Q2: How does solvent polarity mechanistically affect reactions involving this amine?

A2: Solvents do more than just dissolve reactants; they actively influence the reaction's energy landscape.[3] The effect of solvent polarity depends on the reaction mechanism:

• For Sₙ2 Reactions (e.g., N-Alkylation): These reactions typically proceed through a charged, polar transition state.

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile) are often ideal. They possess significant dipole moments that stabilize the charged transition state, accelerating the reaction.[4][5] Crucially, they do not strongly solvate the amine nucleophile, leaving it "bare" and highly reactive.[6][7]

  • Polar Protic Solvents (e.g., Methanol, Water) can slow down Sₙ2 reactions. They form strong hydrogen bonds with the amine's lone pair, creating a "solvent cage" that sterically hinders its ability to act as a nucleophile and increases the activation energy.[7]

  • Non-Polar Solvents (e.g., Toluene, Hexane) are generally poor choices as they cannot stabilize the polar transition state, leading to very slow reaction rates.

• For Reductive Aminations: This two-step process involves imine formation followed by reduction.

  • The initial imine formation is an equilibrium reaction that produces water. Solvents like methanol or ethanol can be effective.[8] Mildly acidic conditions (pH 4-5) are often used to protonate the carbonyl, which speeds up the initial nucleophilic attack by the amine.[9]

  • The choice of reducing agent often dictates the solvent. For instance, sodium triacetoxyborohydride (STAB) is often used in less polar solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE), while sodium cyanoborohydride (NaBH₃CN) is compatible with methanol.[8]

Q3: When should I consider using a solvent mixture instead of a single solvent?

A3: A solvent mixture is a powerful tool when a single solvent cannot meet all the reaction's requirements. Common scenarios include:

• Improving Solubility: If one of your reactants is insoluble in the optimal solvent for the reaction kinetics, adding a co-solvent can improve its concentration in the solution. For example, if your amine is soluble in DCM but another reactant requires a more polar environment, a mixture of DCM and a small amount of DMF could be effective.

• Fine-Tuning Polarity: You can precisely adjust the polarity of the reaction medium to optimize the rate and selectivity, balancing the need to dissolve reactants with the need to stabilize a transition state.

• Controlling Crystallization: For product isolation, a two-solvent system is often used. The crude product is dissolved in a solvent in which it is highly soluble, and then a second solvent (an "anti-solvent") in which the product is insoluble is slowly added to induce crystallization, leaving impurities behind.[10]

Section 2: Troubleshooting Guide

This section provides structured solutions to common experimental problems.

Problem: Low or No Product Yield

Q: My reaction has stalled or resulted in a very low yield. How do I troubleshoot this using the solvent system?

A: A low yield is a common issue that can often be traced back to the solvent.[11][12][13] Follow this workflow to diagnose and solve the problem.

Workflow: Troubleshooting Low Reaction Yield

Caption: A decision tree for the initial selection of a solvent system.

References

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• Google Patents. (n.d.). US7208603B2 - Synthesis method and intermediates of pyridin-2-yl-methylamine.

• Master Organic Chemistry. (2012). Deciding SN1/SN2/E1/E2 - The Solvent. Retrieved January 27, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Retrieved January 27, 2026, from [Link]

• Journal of Scientific Reports. (2025). Relationship between Solvent Polarity and Reaction Rate in Organic Synthesis. asrjes.com. Retrieved January 27, 2026, from [Link]

• ResearchGate. (2016). How can I remove an excess of benzylamine in my synthesized pyridine bases nucleus product? Retrieved January 27, 2026, from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the reductive amination of aldehydes. Retrieved January 27, 2026, from [Link]

• Organic Letters. (2024). Synthesis of Secondary Amines via Self-Limiting Alkylation. pubs.acs.org. Retrieved January 27, 2026, from [Link]

• Chemistry LibreTexts. (2020). 8.9: Reactions in Solution. Retrieved January 27, 2026, from [Link]

• Williams College. (n.d.). COMMON SOLVENTS FOR CRYSTALLIZATION. web.williams.edu. Retrieved January 27, 2026, from [Link]

• Chemistry LibreTexts. (2024). 11.3: Characteristics of the SN2 Reaction. Retrieved January 27, 2026, from [Link]

• Reddit. (n.d.). Synthesis - General tips for improving yield? Retrieved January 27, 2026, from [Link]

• University of Calgary. (n.d.). Reactions of Amines. chem.ucalgary.ca. Retrieved January 27, 2026, from [Link]

• Chemistry Steps. (n.d.). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Retrieved January 27, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To Run A Reaction: The Workup. Retrieved January 27, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Retrieved January 27, 2026, from [Link]

• Google Patents. (n.d.). EP0946546B1 - Pyridin-2-yl-methylamine derivatives, method of preparing and application as medicine.

• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). Retrieved January 27, 2026, from [Link]

• Chemistry LibreTexts. (2022). 3.3: Choice of Solvent. Retrieved January 27, 2026, from [Link]

• PubChem. (n.d.). Benzyl-pyridin-2-ylmethyl-amine. Retrieved January 27, 2026, from [Link]

• Wikipedia. (n.d.). Solvent effects. Retrieved January 27, 2026, from [Link]

• Quora. (2015). What could be reason for getting a very low yield in organic chemistry? Retrieved January 27, 2026, from [Link]

• Revue Roumaine de Chimie. (2016). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. revroum.lew.ro. Retrieved January 27, 2026, from [Link]

• Reddit. (2024). Amine workup. Retrieved January 27, 2026, from [Link]

• Quora. (2023). What are the effects of solvents on SN1 and SN2 reactions? Retrieved January 27, 2026, from [Link]

• Royal Society of Chemistry. (2018). Computational investigation of the control of the thermodynamics and microkinetics of the reductive amination reaction by solvent coordination and a co-catalyst. pubs.rsc.org. Retrieved January 27, 2026, from [Link]

• Technobis Crystallization Systems. (2020). Solvent Selection in Pharmaceutical Crystallization Process Development. YouTube. Retrieved January 27, 2026, from [Link]

• SciSpace. (2016). Solubility of pyrimidine derivatives in different organic solvents at different temperatures. Retrieved January 27, 2026, from [Link]

• European Journal of Organic Chemistry. (2007). Aqueous-Mediated N-Alkylation of Amines. onlinelibrary.wiley.com. Retrieved January 27, 2026, from [Link]

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• MDPI. (n.d.). Reactions of Benzylsilicon Pyridine-2-olate BnSi(pyO)3 and Selected Electrophiles—PhCHO, CuCl, and AgOTos. Retrieved January 27, 2026, from [Link]

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• TutorChase. (n.d.). How does the choice of solvent influence a reaction's rate? Retrieved January 27, 2026, from [Link]

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Preventing decomposition of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine during reaction

Technical Support Center: (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine Synthesis

Introduction

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is a secondary amine containing three key structural motifs: a secondary benzylic amine, a pyridine ring, and a fluorinated aromatic ring. This combination of functionalities makes the molecule susceptible to specific decomposition pathways, particularly under common synthetic conditions. This guide provides an in-depth analysis of the potential instability issues and offers robust troubleshooting strategies and validated protocols to ensure high-yield, high-purity synthesis. Our focus is to move beyond simple procedural steps and explain the underlying chemical principles, empowering researchers to make informed decisions during their experiments.

Section 1: Understanding the Core Instability & Decomposition Pathways

The primary challenge in handling (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine lies in its susceptibility to oxidation. Both the secondary benzylic amine and the pyridine ring are potential sites for unwanted side reactions.

Major Decomposition Routes

• Oxidation of the Secondary Amine: The most common degradation pathway is the oxidation of the secondary amine to an imine. The benzylic position is particularly prone to oxidation, which can be initiated by atmospheric oxygen, especially in the presence of metal catalysts or light.[1][2][3][4] This is often observed as a yellowing of the reaction mixture or isolated product.

• Pyridine N-Oxide Formation: The nitrogen atom of the pyridine ring is nucleophilic and can be oxidized by various oxidants, including peroxide impurities in solvents or even atmospheric oxygen under certain conditions, to form the corresponding N-oxide.[5][6][7] While often a minor byproduct, its formation consumes the starting material and can complicate purification.

• C-N Bond Cleavage (Debenzylation): Although less common under standard reductive amination conditions, the benzyl C-N bond can be susceptible to cleavage under harsh acidic, basic, or certain oxidative or hydrogenolysis conditions.[8][9][10] This would lead to the formation of 2-(aminomethyl)pyridine and 2-fluorobenzaldehyde or related products.

The interplay of these pathways is visualized in the diagram below.

Caption: Potential decomposition pathways for the target molecule.

Section 2: Troubleshooting Guide & FAQ

This section addresses common issues encountered during the synthesis and workup of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, typically synthesized via reductive amination of 2-fluorobenzaldehyde and 2-(aminomethyl)pyridine.

Observation	Potential Cause(s)	Recommended Solution(s) & Explanation
Reaction mixture turns yellow/brown, but TLC/LC-MS shows starting materials are consumed.	Oxidation of the product. The newly formed secondary amine is likely oxidizing to the corresponding imine, which is often colored. This is accelerated by heat and exposure to air.[11]	1. Maintain an Inert Atmosphere: After the reduction is complete, keep the reaction under a blanket of Nitrogen or Argon during workup and solvent removal.[11][12] 2. Minimize Heat: Concentrate the product solution at reduced pressure and moderate temperature (<40°C).
A new, more polar spot/peak appears during workup.	Pyridine N-Oxide Formation. Residual oxidizing agents or prolonged exposure to air (especially in chlorinated solvents) can oxidize the pyridine nitrogen.[5][6]	1. Use Fresh, Purified Solvents: Ensure solvents like DCM or THF are free of peroxides. 2. Efficient Workup: Do not let extractions or solvent removal steps run for extended periods.
Incomplete reaction; aldehyde starting material persists.	1. Inefficient Imine Formation: The initial condensation to the imine may be slow or reversible. The electron-withdrawing fluorine on the aldehyde can slightly decrease its reactivity.[13] 2. Decomposition of Reducing Agent: Sodium borohydride (NaBH₄) can decompose in acidic or even neutral protic solvents like methanol.[14]	1. Catalyze Imine Formation: Add a catalytic amount of acetic acid (1-5 mol%) to the aldehyde/amine mixture and stir for 1-2 hours before adding the reductant.[13][15] 2. Control pH: If using NaBH₄ in methanol, ensure the solution is slightly basic by adding a small amount of NaOH or NaOMe to prevent reductant decomposition.[14] 3. Change Reductant: Switch to Sodium triacetoxyborohydride (STAB), which is milder and more effective for reductive aminations, especially in a one-pot procedure.[16]
Product is isolated but decomposes upon storage.	Air/Light Sensitivity. The purified amine can still oxidize over time if not stored correctly.	1. Store Under Inert Gas: Store the final product in a sealed vial under Nitrogen or Argon. 2. Refrigerate/Freeze: Store at low temperatures (-20°C is preferable) and protect from light by using an amber vial or wrapping in foil.
Difficulty separating product from unreacted 2-(aminomethyl)pyridine.	Similar Polarity / Basic Extraction Issues. Both are basic compounds and will extract together during a standard acid-base workup.	1. Use Stoichiometric Amounts: Carefully control the stoichiometry to have a slight excess (1.05 eq) of the more volatile aldehyde, which is easier to remove. 2. Chromatography: If necessary, perform column chromatography. A gradient elution (e.g., Ethyl Acetate/Hexanes with 1% triethylamine) can effectively separate the secondary amine product from the more polar primary amine starting material. The triethylamine suppresses peak tailing on the silica gel.

Section 3: Proactive Prevention & Validated Protocols

The best troubleshooting is proactive prevention. The following workflow and protocols are designed to minimize the risk of decomposition from the outset.

Troubleshooting Decision Workflow

This diagram outlines a logical sequence for diagnosing and resolving issues during the synthesis.

Caption: A decision-making workflow for troubleshooting the synthesis.

Recommended Protocol: Optimized Reductive Amination using STAB

This protocol is designed for robustness and minimizes the conditions that lead to decomposition. It utilizes sodium triacetoxyborohydride (STAB), a mild and selective reducing agent ideal for this transformation.[16]

Reagents & Equipment:

• 2-Fluorobenzaldehyde

• 2-(Aminomethyl)pyridine

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (Brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen/argon line

Procedure:

• Setup: To a flame-dried round-bottom flask under a positive pressure of Nitrogen, add 2-(aminomethyl)pyridine (1.0 eq) and anhydrous DCM.

• Aldehyde Addition: Add 2-fluorobenzaldehyde (1.05 eq). Stir the mixture at room temperature for 30 minutes to allow for initial imine formation.

• Reductant Addition: Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. An exotherm may be observed; maintain the temperature below 30°C.

• Reaction: Stir the reaction at room temperature for 3-6 hours, monitoring for the disappearance of the intermediate imine by TLC or LC-MS.

• Quenching: Once the reaction is complete, carefully quench by slow addition of saturated aqueous NaHCO₃ solution. Stir vigorously until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers. Extract the aqueous layer twice more with DCM.

• Washing & Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Concentration: Filter off the drying agent and concentrate the filtrate in vacuo at a temperature not exceeding 40°C.

• Purification & Storage: The crude product can be purified by silica gel chromatography if necessary. Store the final product immediately in an amber vial under an inert atmosphere at ≤ 4°C.

Analytical Monitoring

Regular monitoring is key to a successful reaction.

• Thin Layer Chromatography (TLC): A mobile phase of 70:30 Ethyl Acetate:Hexanes with 1% triethylamine is a good starting point. The product should be less polar than the 2-(aminomethyl)pyridine starting material but more polar than the aldehyde.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the ideal technique to monitor for the formation of the product (m/z = 199.1 [M+H]⁺ for the non-fluorinated analog) and key byproducts like the N-oxide (m/z = 215.1 [M+H]⁺ for the non-fluorinated analog).[17][18][19]

References

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• Bryan Research & Engineering, LLC. Analysis of Amine Solutions by Gas Chromatography. Available at: [Link]

• ResearchGate. (2018). Aldehyde not reacting in reductive amination reaction, thoughts? Available at: [Link]

• Susanti, D., et al. (n.d.). Broadening the Chemical Scope of Laccases: Selective Deprotection of N-Benzyl Groups. Electronic Supplementary Information. Available at: [Link]

• Dexheimer, T. S., et al. (2014). Synthesis and Structure–Activity Relationship Studies of N-Benzyl-2-phenylpyrimidin-4-amine Derivatives as Potent USP1/UAF1 Deubiquitinase Inhibitors with Anticancer Activity against Nonsmall Cell Lung Cancer. Journal of Medicinal Chemistry. Available at: [Link]

• Baran, P. S., Group Meeting. (2012). Pyridine N-Oxides. Available at: [Link]

• ResearchGate. (2017). CuO-Al2O3 catalyzed oxidation of primary benzylamines and secondary dibenzylamines to N-benzylbenzaldimines. Available at: [Link]

• MDPI. (2024). Selective Oxidative Cleavage of Benzyl C–N Bond under Metal-Free Electrochemical Conditions. Available at: [Link]

• PubChem. Benzyl-pyridin-2-ylmethyl-amine. Available at: [Link]

• MDPI. (2022). Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Available at: [Link]

• Ge, X., et al. (2014). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. Environmental Science & Technology. Available at: [Link]

• Google Patents. Pyridin-2-yl-methylamine derivatives, method of preparing and application as medicine.

• ACS Omega. (2016). Metal-Free Oxidative Coupling of Benzylamines to Imines under an Oxygen Atmosphere Promoted Using Salicylic Acid Derivatives as Organocatalysts. Available at: [Link]

• Wikipedia. Pyridine-N-oxide. Available at: [Link]

• Reddit. (2023). Struggling with Reductive Amination: Tips for Isolating My Amine Product? Available at: [Link]

• ResearchGate. (2012). How to prevent/minimize rapid air oxidation or arylamine... Available at: [Link]

• ACS Publications. (2014). Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. Available at: [Link]

• PubMed. (2014). Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives... Available at: [Link]

• Organic Chemistry Portal. Pyridine N-oxide derivatives. Available at: [Link]

• Organic Chemistry Portal. Benzyl Ethers - Protecting Groups. Available at: [Link]

• eCampusOntario Pressbooks. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. Available at: [Link]

• NIH. (2016). Metal-Free Oxidative Coupling of Benzylamines to Imines under an Oxygen Atmosphere Promoted Using Salicylic Acid Derivatives as Organocatalysts. Available at: [Link]

• NIH. (2015). Excellent Catalytic Performances of a Au/C–CuO Binary System in the Selective Oxidation of Benzylamines to Imines under Atmospheric Oxygen. Available at: [Link]

• ResearchGate. (2012). Oxidation and Deprotection of Primary Benzyl Amines by Visible Light Flavin Photocatalysis. Available at: [Link]

• PubChem. 2-(N-benzyl-N-methylamino)ethyl methyl 2,6-dimethyl-4-(3-nitrophenyl)-3,5-pyridinedicarboxylate. Available at: [Link]

• PubMed Central. (2015). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Available at: [Link]

• Reddit. (2023). Question about reductive amination reaction procedure. Available at: [Link]

• PubMed. (2024). Modifications to 1-(4-(2-Bis(4-fluorophenyl)methyl)sulfinyl)alkyl Alicyclic Amines That Improve Metabolic Stability... Available at: [Link]

• NILU. (2011). Atmospheric Degradation of Amines (ADA). Available at: [Link]

• ResearchGate. (2015). Selective Cleavage of N-Benzyl-Protected Secondary Amines by Triphosgene. Available at: [Link]

• Sciencemadness.org. A Mild, Pyridine-Borane-Based Reductive Amination Protocol. Available at: [Link]

• ResearchGate. (2020). Biogenic Amines Detection by Chromatography and Sensor Methods: A Comparative Review. Available at: [Link]

• Master Organic Chemistry. (2018). Reactions on the “Benzylic” Carbon: Bromination And Oxidation. Available at: [Link]

• PubMed. (2016). Stability of amorphous drug, 2-benzyl-5-(4-chlorophenyl)-6-[4-(methylthio)phenyl]-2H-pyridazin-3-one... Available at: [Link]

• Google Patents. Synthesis method of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridyl-3-formamidine hydrochloride.

• RSC Publishing. (2022). Sunlight induced efficient photocatalytic oxidation of benzylamines and CO2 reduction over a 2D–2D MoS2/FP-BTA heterojunction catalyst. Available at: [Link]

• ACS Omega. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. Available at: [Link]

• YouTube. (2020). Properties of pyridine N-oxide: reactions to prepared different substituted pyridine derivatives. Available at: [Link]

• Beilstein Journals. Supporting Information for Synthesis of 3-aminocoumarin-N-benzylpyridinium conjugates with nanomolar inhibitory activity. Available at: [Link]

• Organic Letters. (2016). C70 as a Photocatalyst for Oxidation of Secondary Benzylamines to Imines. Available at: [Link]

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Challenges in the workup of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine reactions

Technical Support Center: (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for researchers working with (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine. This resource is designed to provide practical, field-tested insights into the common challenges encountered during the synthesis and workup of this important research intermediate. Our goal is to move beyond simple protocols and explain the underlying chemical principles, empowering you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine?

The most prevalent and efficient method is a one-pot reductive amination. This reaction involves the condensation of 2-fluorobenzaldehyde with 2-(aminomethyl)pyridine to form an intermediate imine, which is then reduced in situ to the desired secondary amine product. This approach is widely favored in medicinal chemistry for its operational simplicity and generally good yields.[1][2]

Q2: Which reducing agent is best for this reaction?

The choice of reducing agent is critical for success. While sodium borohydride (NaBH₄) can be used, it is less selective and can reduce the starting aldehyde to 2-fluorobenzyl alcohol.[3][4] Therefore, milder, more selective reagents are strongly recommended:

• Sodium Triacetoxyborohydride (NaBH(OAc)₃): Often the reagent of choice. It is particularly effective for one-pot reactions in aprotic solvents like dichloromethane (DCM) or 1,2-dichloroethane (DCE). It is moisture-sensitive but highly selective for imines over aldehydes.[4][5]

• Sodium Cyanoborohydride (NaBH₃CN): Another excellent option, typically used in protic solvents like methanol (MeOH). It is stable at the mildly acidic pH (4-5) required for optimal imine formation.[2][3] Note that this reagent and its byproducts are toxic, so appropriate handling is necessary.[2]

Q3: My final product is a persistent oil. How can I solidify it for easier handling and purification?

This is a common issue with secondary amines. The freebase form is often an oil. The most reliable method to obtain a stable, crystalline solid is to form a salt. Treating a solution of the purified amine (e.g., in diethyl ether or ethyl acetate) with a solution of HCl in a suitable solvent (like ether or dioxane) will precipitate the hydrochloride salt, which is typically a manageable solid.

Q4: What are the recommended storage conditions for the starting material, 2-fluorobenzaldehyde?

2-Fluorobenzaldehyde should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and kept in a cool, dry place.[6] It is sensitive to air and strong bases, which can cause oxidation or other degradation pathways.[6][7]

Troubleshooting Guide: From Reaction to Pure Product

This section addresses specific experimental failures in a question-and-answer format, providing a logical framework for identifying and solving the root cause.

Problem 1: Low or No Product Yield

Q: I've run the reaction, but my TLC/LC-MS analysis shows mostly unreacted starting materials. What went wrong?

This is a classic case of reaction failure, often pointing to issues with imine formation or the reduction step. Let's diagnose the possibilities.

Potential Cause A: Inefficient Imine Formation The equilibrium between the aldehyde/amine and the imine/water must be shifted towards the imine for the reaction to proceed.

• Causality: Imine formation is typically catalyzed by mild acid (pH 4-5).[3] If the reaction medium is too neutral or basic, the condensation is slow. If it's too acidic, the starting amine (2-(aminomethyl)pyridine) becomes fully protonated and is no longer nucleophilic. Water, a byproduct of the condensation, can also push the equilibrium back to the starting materials.

• Solution Protocol:

  • pH Adjustment: If using NaBH(OAc)₃, adding 1-2 equivalents of acetic acid can catalyze imine formation.[2]

  • Water Removal: While often not necessary in one-pot reactions with efficient reducing agents, adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) can help drive the equilibrium.

  • Staged Addition: Allow the aldehyde and amine to stir together in the solvent for 30-60 minutes before adding the reducing agent. This gives the imine time to form.[4]

Potential Cause B: Inactive Reducing Agent The hydride reagent may have degraded.

• Causality: Sodium triacetoxyborohydride is particularly sensitive to moisture.[4] If it has been stored improperly, it will lose its activity. Sodium borohydride can also degrade over time.

• Solution Protocol:

  • Use a fresh bottle of the reducing agent or one that has been properly stored in a desiccator.

  • When weighing NaBH(OAc)₃, do so quickly and in a low-humidity environment to minimize exposure to air.

Problem 2: Significant Formation of 2-Fluorobenzyl Alcohol Impurity

Q: My main product is present, but I have a large side-product peak that corresponds to the mass of 2-fluorobenzyl alcohol. How do I prevent this and remove the impurity?

This indicates that your reducing agent is reacting with the starting aldehyde faster than with the intermediate imine.

Causality & Prevention: This side reaction is most common when using a less selective reducing agent like NaBH₄.[3] The aldehyde's carbonyl group is readily reduced.

• Prevention Strategy 1 (Recommended): Switch Reducing Agent. The most robust solution is to switch to NaBH(OAc)₃ or NaBH₃CN, which are designed to selectively reduce the protonated iminium ion over the neutral aldehyde.[2]

• Prevention Strategy 2 (If Using NaBH₄): Optimize Procedure. If NaBH₄ is the only option, a two-step procedure is crucial. First, allow the imine to form by stirring the aldehyde and amine in methanol for at least one hour. Then, cool the reaction mixture in an ice bath before adding the NaBH₄ portion-wise to control the reaction.[5]

Removal Protocol: Acid-Base Extraction This impurity is neutral, while your desired product is basic. This difference in reactivity is ideal for separation.

• After the reaction quench, dissolve the crude mixture in an organic solvent like ethyl acetate or DCM.

• Transfer the solution to a separatory funnel and extract it 2-3 times with 1M hydrochloric acid (HCl).

• The basic product, (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, will move into the acidic aqueous layer as its protonated salt. The neutral 2-fluorobenzyl alcohol will remain in the organic layer.

• Discard the organic layer containing the impurity.

• Cool the combined aqueous layers in an ice bath and slowly add a base (e.g., 3M NaOH or solid K₂CO₃) until the pH is >10. This deprotonates your product, making it insoluble in water.

• Extract the now basic aqueous layer 3-4 times with fresh ethyl acetate or DCM.

• Combine these new organic extracts, dry with anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the purified amine freebase.

Problem 3: Difficulty with Chromatographic Purification

Q: I am trying to run a silica gel column, but my product is smearing badly and not eluting properly.

This is a very common challenge when purifying amines on standard silica gel.

• Causality: Silica gel is acidic due to the presence of silanol (Si-OH) groups on its surface. Basic amines interact strongly with these acidic sites via acid-base interactions, leading to poor peak shape (tailing) and sometimes irreversible binding to the column.[8]

• Solution Protocol 1: Mobile Phase Modification. Add a small amount of a basic modifier to your eluent system to compete for the acidic sites on the silica.

  • Add 0.5-1% triethylamine (Et₃N) to your solvent system (e.g., Hexane/Ethyl Acetate + 1% Et₃N).

  • Alternatively, use a solvent system containing methanol with a small percentage of ammonium hydroxide (e.g., DCM/MeOH/NH₄OH 95:4.5:0.5).

• Solution Protocol 2: Use Alternative Stationary Phases.

  • Amine-functionalized silica: These columns have an amine-deactivated surface and provide much better peak shape for basic compounds without needing a modified mobile phase.[8]

  • Alumina (basic or neutral): Alumina can be a good alternative to silica for purifying basic compounds.

• Solution Protocol 3: Strong Cation Exchange (SCX) Chromatography. This solid-phase extraction (SPE) technique is highly effective for amine purification.[1]

  • Condition an SCX cartridge with methanol.

  • Dissolve your crude product in a suitable solvent (e.g., methanol) and load it onto the cartridge.

  • Wash the cartridge with methanol to elute neutral impurities (like 2-fluorobenzyl alcohol).

  • Elute your desired amine product using a solution of ammonia in methanol (typically 2M). The ammonia is a stronger base and displaces your product from the resin.

  • Evaporate the solvent to obtain the purified product.

Visual Guides & Data

Workflow Diagrams

The following diagrams illustrate the key decision points in the synthesis and purification process.

Caption: Troubleshooting decision tree for low yield.

Data Table: Common Reactants and Byproducts

For assistance with mass spectrometry analysis, refer to the table below.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Role / Type
2-Fluorobenzaldehyde	C₇H₅FO	124.11	Starting Material
2-(Aminomethyl)pyridine	C₆H₈N₂	108.14	Starting Material
(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine	C₁₃H₁₃FN₂	216.26	Target Product
2-Fluorobenzyl alcohol	C₇H₇FO	126.13	Byproduct (Reduction)
N,N-bis(2-fluorobenzyl)pyridin-2-ylmethyl-amine	C₂₀H₁₈F₂N₂	336.37	Byproduct (Over-alkylation)

Key Experimental Protocols

Protocol 1: Synthesis via NaBH(OAc)₃ (Recommended)

• To a round-bottom flask under an inert atmosphere (N₂), add 2-(aminomethyl)pyridine (1.0 eq).

• Dissolve in anhydrous dichloromethane (DCM, approx. 0.2 M).

• Add 2-fluorobenzaldehyde (1.05 eq) and stir for 10 minutes at room temperature.

• Add acetic acid (1.1 eq) and stir for another 20 minutes.

• In a single portion, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq).

• Stir the reaction mixture at room temperature for 4-12 hours, monitoring completion by TLC or LC-MS.

• Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Stir vigorously for 20 minutes until gas evolution ceases.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous phase twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude product.

• Proceed with purification (e.g., Acid-Base Extraction or Chromatography as described above).

Protocol 2: Purification via SCX Cartridge

• Obtain a pre-packed SCX SPE cartridge of appropriate size for your reaction scale.

• Condition the cartridge by passing ~3-5 column volumes of methanol through it.

• Dissolve the crude product from the reaction workup in a minimal amount of methanol.

• Load the dissolved sample onto the top of the conditioned SCX cartridge.

• Wash away neutral impurities by passing ~3-5 column volumes of methanol through the cartridge. Collect and discard this wash.

• Elute the desired amine product by passing ~3-5 column volumes of 2M ammonia in methanol through the cartridge into a clean, tared flask.

• Concentrate the eluate in vacuo to remove the solvent and ammonia, yielding the purified (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine.

References

• De-Wei, Z., Yong-Mei, X., & Fan-Hong, W. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Retrieved from [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Available at: [Link]

• Medley, J. W. (n.d.). C–N Bond-Forming Reactions: Reductive Amination. Myers Chem 115 Handout. Retrieved from [Link]

• PubChem. (n.d.). Benzyl-pyridin-2-ylmethyl-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination. Retrieved from [Link]

• Fishkill, R. E., Jones, G., & Smolin, W. (1969). U.S. Patent No. 3,470,251. Washington, DC: U.S. Patent and Trademark Office.

• Biotage. (2023). Is there an easy way to purify organic amines? Retrieved from [Link]

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Reference Data & Comparative Studies

The Fluorine Advantage: A Comparative Guide to the Bioactivity of Fluorinated vs. Non-Fluorinated Benzyl-Pyridin-2-ylmethyl-amines

In the landscape of medicinal chemistry, the strategic incorporation of fluorine into bioactive scaffolds is a well-established strategy to modulate pharmacological properties. This guide provides a comparative analysis of the bioactivity of fluorinated versus non-fluorinated benzyl-pyridin-2-ylmethyl-amines and related structures, drawing upon experimental data from peer-reviewed literature. We will explore how the unique properties of fluorine can influence enzyme inhibition, receptor binding, and overall cellular activity, offering insights for researchers and professionals in drug development.

The benzyl-pyridin-2-ylmethyl-amine core is a privileged scaffold, forming the basis for a multitude of compounds with diverse biological activities, including anticancer, antimicrobial, and neurological applications.[1] The introduction of fluorine, the most electronegative element, can profoundly alter a molecule's lipophilicity, metabolic stability, and binding interactions, often leading to enhanced potency and a more favorable pharmacokinetic profile.[2]

Comparative Bioactivity Analysis: The Impact of Fluorination

The decision to introduce fluorine into a drug candidate is a strategic one, aimed at optimizing its pharmacological profile. Below, we compare the bioactivities of fluorinated and non-fluorinated benzyl-pyridin-2-ylmethyl-amine derivatives across various therapeutic targets, supported by experimental data.

Enhanced Enzyme Inhibition

Fluorination has been shown to significantly boost the inhibitory potency of benzyl-pyridin-2-ylmethyl-amine derivatives against several enzyme targets.

Cholinesterase Inhibition: In the development of dual cholinesterase inhibitors for potential Alzheimer's disease therapy, structure-activity relationship (SAR) studies on N-benzyl pyridinium styryls revealed that the presence of a chloro or fluoro group on the benzylic ring enhances butyrylcholinesterase (BChE) inhibition activity.[3] This highlights the positive impact of electron-withdrawing halogens on the benzyl moiety for this specific target.

USP1/UAF1 Deubiquitinase Inhibition: Research on N-benzyl-2-phenylpyrimidin-4-amine derivatives as inhibitors of the USP1/UAF1 deubiquitinase complex, a target in oncology, also provides evidence for the benefits of fluorination.[4][5] While a direct comparison of a fluorinated versus non-fluorinated benzyl-pyridin-2-ylmethyl-amine was not the primary focus, the study did show that incorporating a fluoro group on the benzylamine portion of related structures resulted in potent inhibitors with IC50 values in the nanomolar range. For instance, adding a fluoro group to certain analogues maintained good potency.[4]

Modulated Antiproliferative and Antimicrobial Activity

The effect of fluorination on antiproliferative and antimicrobial activities can be more nuanced, with the position and number of fluorine atoms playing a critical role.

Anticancer Activity: While fluorination can enhance potency, it is not a universal rule. In the development of Polo-like kinase 4 (PLK4) inhibitors, the introduction of a fluorine atom to the benzene ring of a pyrimidin-2-amine derivative did not improve its activity.[6] The researchers speculated that the fluorine atom altered the molecular charge distribution, disrupting a key hydrogen bond interaction.[6] This underscores the importance of understanding the specific binding interactions for each target.

Antimycobacterial Activity: In the design of novel inhibitors against Mycobacterium tuberculosis, pyrazolo[1,5-a]pyrimidin-7-amines featuring a 3-(4-fluoro)phenyl group were among the most effective.[7] This suggests that for this particular scaffold and target, a fluorinated phenyl group is a key component for potent antimycobacterial activity.

Data Summary: Fluorinated vs. Non-Fluorinated Analogs

The following table summarizes the comparative bioactivity of fluorinated and non-fluorinated compounds from the cited literature.

Compound Class/Target	Non-Fluorinated Analog Bioactivity	Fluorinated Analog Bioactivity	Key Finding	Reference
N-benzyl pyridinium styryls / BChE Inhibition	Baseline activity	Boosted BChE inhibition	Fluorination on the benzylic ring enhances activity.	[3]
Pyrimidin-2-amine derivatives / PLK4 Inhibition	IC50 = 0.0174 µM (compound 3r)	Activity not improved (compounds 3w and 3x)	Fluorination disrupted a key hydrogen bond interaction.	[6]
Pyrazolo[1,5-a]pyrimidin-7-amines / M. tuberculosis Inhibition	Less effective	Most effective analogs contained a 3-(4-fluoro)phenyl group	A fluorinated phenyl group is crucial for potent activity.	[7]

Experimental Protocols

To ensure the reproducibility and validation of the presented findings, a summary of the key experimental methodologies is provided below.

Enzyme Inhibition Assay (General Protocol)

A typical enzyme inhibition assay involves the following steps:

• Preparation of Reagents: The enzyme, substrate, and buffer solutions are prepared at their optimal concentrations and pH.

• Compound Preparation: The test compounds (fluorinated and non-fluorinated) are dissolved in a suitable solvent (e.g., DMSO) to create stock solutions, which are then serially diluted.

• Assay Reaction: The enzyme, inhibitor, and buffer are pre-incubated for a specific period. The reaction is initiated by the addition of the substrate.

• Detection: The reaction progress is monitored by measuring the formation of a product or the depletion of a substrate over time using a suitable detection method (e.g., spectrophotometry, fluorometry).

• Data Analysis: The rate of reaction is calculated for each inhibitor concentration. The IC50 value (the concentration of inhibitor required to reduce the enzyme activity by 50%) is determined by plotting the reaction rate against the inhibitor concentration and fitting the data to a suitable dose-response curve.

Antimicrobial Minimum Inhibitory Concentration (MIC) Assay

The MIC, the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, is determined using the following procedure:

• Microorganism Preparation: A standardized inoculum of the test microorganism is prepared in a suitable growth medium.

• Compound Dilution: The test compounds are serially diluted in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microorganism suspension.

• Incubation: The microtiter plate is incubated under appropriate conditions (temperature, time) to allow for microbial growth.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Logical Framework for Fluorine Incorporation in Drug Design

The decision to incorporate fluorine into a potential drug candidate is guided by a logical framework that considers the potential benefits and drawbacks.

Caption: A logical workflow for the strategic incorporation of fluorine into a lead compound.

Conclusion

The strategic incorporation of fluorine into the benzyl-pyridin-2-ylmethyl-amine scaffold can be a powerful tool to enhance bioactivity and optimize drug-like properties. As demonstrated by the presented experimental data, fluorination can lead to increased enzyme inhibitory potency and can be a key determinant of antimicrobial efficacy.[3][7] However, the effects of fluorination are highly context-dependent, and a thorough understanding of the target's binding site and the molecule's structure-activity relationship is crucial for successful drug design.[6] The provided data and experimental frameworks serve as a valuable resource for researchers in the rational design of novel and more effective therapeutic agents based on this versatile chemical scaffold.

References

• Chen, J., et al. (2014). Synthesis and Structure–Activity Relationship Studies of N-Benzyl-2-phenylpyrimidin-4-amine Derivatives as Potent USP1/UAF1 Deubiquitinase Inhibitors with Anticancer Activity against Nonsmall Cell Lung Cancer. Journal of Medicinal Chemistry. Available at: [Link]

• Li, Y., et al. (2017). Design, synthesis, and preliminary bioactivity evaluation of N-benzylpyrimidin-2-amine derivatives as novel histone deacetylase inhibitor. Chemical Biology & Drug Design. Available at: [Link]

• Gomez, G., et al. (2023). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Molecules. Available at: [Link]

• Singh, S. B., et al. (2023). Methoxy-naphthyl-Linked N-Benzyl Pyridinium Styryls as Dual Cholinesterase Inhibitors: Design, Synthesis, Biological Evaluation, and Structure–Activity Relationship. ACS Omega. Available at: [Link]

• Rehman, S., et al. (2024). The memory ameliorating effects of novel N-benzyl pyridine-2-one derivatives on scopolamine-induced cognitive deficits in mice. BMC Neuroscience. Available at: [Link]

• Koreny, L., et al. (2024). Synthesis, in silico and in vitro antimicrobial activity of N-(benzyl)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides. ResearchGate. Available at: [Link]

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• Zolynas, V., et al. (2024). Structure-Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid-β Aggregation. Chemistry – A European Journal. Available at: [Link]

• Wang, Y., et al. (2022). Design, synthesis and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors. European Journal of Medicinal Chemistry. Available at: [Link]

• Alptüzün, V., et al. (2009). Synthesis and Antimicrobial Activity of Some Pyridinium Salts. Molecules. Available at: [Link]

• Thompson, A. M., et al. (2022). Synthesis and Structure–Activity Relationships for the Anti-Mycobacterial Activity of 3-Phenyl-N-(Pyridin-2-ylmethyl)Pyrazolo[1,5-a]Pyrimidin-7-Amines. Molecules. Available at: [Link]

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• Riveiro, M. E., et al. (2020). Design, Synthesis and Biological Evaluation of Arylpyridin-2-yl Guanidine Derivatives and Cyclic Mimetics as Novel MSK1 Inhibitors. An Application in an Asthma Model. Molecules. Available at: [Link]

• Cighir, T., et al. (2022). Pyridine Compounds with Antimicrobial and Antiviral Activities. Molecules. Available at: [Link]

• Wang, C., et al. (2023). Design, synthesis and biological evaluation of N-pyridinyl ureidobenzenesulfonates and their hydrochloride salts as novel water-soluble dihydroorotate dehydrogenase inhibitors inducing differentiation of acute myeloid leukemia cells. RSC Medicinal Chemistry. Available at: [Link]

• El-Damasy, A. K., et al. (2024). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances. Available at: [Link]

• Zolynas, V., et al. (2025). Structure‐Activity Relationship of Fluorinated Benzenesulfonamides as Inhibitors of Amyloid‐β Aggregation. ResearchGate. Available at: [Link]

• Alptüzün, V., et al. (2009). Synthesis and Antimicrobial Activity of Some Pyridinium Salts. ResearchGate. Available at: [Link]

• Wang, Z., et al. (2023). Synthesis and Development of Highly Selective Pyrrolo[2,3- d]pyrimidine CSF1R Inhibitors Targeting the Autoinhibited Form. Journal of Medicinal Chemistry. Available at: [Link]

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Navigating the Structure-Activity Landscape of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine Derivatives: A Comparative Guide

In the dynamic field of medicinal chemistry, the (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold has emerged as a privileged structure, forming the core of numerous biologically active compounds. The strategic placement of a fluorine atom on the benzyl moiety significantly influences the molecule's conformational preferences, metabolic stability, and target engagement. This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of this fascinating class of derivatives, drawing insights from analogous compound series to illuminate the path for future drug design and development. By dissecting the roles of the substituted benzyl ring, the pyridine core, and the central amine linker, we aim to equip researchers with the foundational knowledge to rationally design novel therapeutic agents with enhanced potency and selectivity.

The Strategic Importance of the 2-Fluoro Substituent

The introduction of a fluorine atom at the ortho-position of the benzyl ring is a cornerstone of the SAR of this compound class. This modification is not merely an exercise in halogenation; it is a deliberate tactic to modulate the physicochemical and pharmacokinetic properties of the molecule. The high electronegativity and small van der Waals radius of fluorine can induce favorable conformational changes through steric and electronic effects. Specifically, the 2-fluoro substituent can promote a gauche conformation around the benzyl-amine bond, which may be crucial for optimal binding to the target protein. Furthermore, the carbon-fluorine bond is exceptionally stable, often blocking sites of metabolic oxidation and thereby enhancing the in vivo half-life of the compound.

Studies on related N-benzyl-2-phenylpyrimidin-4-amine derivatives have demonstrated that halogen substitutions on the benzyl ring can significantly impact biological activity. For instance, the presence of a chloro or fluoro group on the benzylic ring has been shown to boost butyrylcholinesterase (BChE) inhibition activity in a series of pyridinium styryls[1]. While not a direct analogue, this finding underscores the potential of halogenation to enhance potency.

Dissecting the Structure-Activity Relationships

To systematically understand the SAR of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine derivatives, we will deconstruct the molecule into its three key components: the 2-fluorobenzyl group, the pyridin-2-ylmethyl-amine core, and the broader substitution patterns on both aromatic rings.

I. The Benzyl Moiety: Beyond the Fluorine

While the 2-fluoro substitution is critical, further modifications to the benzyl ring offer a rich avenue for optimizing activity. The electronic nature and position of additional substituents can fine-tune the molecule's interaction with its biological target.

• Electron-Donating vs. Electron-Withdrawing Groups: In a series of 1-benzyl-N-(2-(phenylamino)pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamides, it was observed that electron-donating groups (such as methoxy) on the benzyl ring generally led to more pronounced cytotoxic activity against cancer cell lines[2]. Conversely, electron-withdrawing groups, aside from the strategically placed fluorine, may diminish activity. However, in other scaffolds, such as N-benzyl-2-phenylpyrimidin-4-amine derivatives, certain electron-withdrawing groups were tolerated, although they did not consistently improve potency[3]. This highlights that the optimal electronic properties of the benzyl ring are highly dependent on the specific biological target and the overall molecular framework.

• Positional Isomerism: The location of substituents on the benzyl ring is paramount. While this guide focuses on the 2-fluoro substitution, it is plausible that additional substitutions at the 3-, 4-, or 5-positions could further modulate activity. For instance, in a different chemical series, moving a methyl group from one position to another on a core ring structure resulted in a significant change in potency[3]. This underscores the importance of a thorough exploration of positional isomers to identify the optimal substitution pattern.

II. The Pyridine Core: A Hub for Interaction and Selectivity

The pyridine ring is not merely a structural linker but an active participant in target binding. Its nitrogen atom can act as a hydrogen bond acceptor, and the aromatic ring itself can engage in π-π stacking or hydrophobic interactions.

• Substitution on the Pyridine Ring: The introduction of substituents on the pyridine ring can dramatically influence both potency and selectivity. In a study of 2-pyridinemethylamine derivatives as 5-HT1A receptor agonists, the combination of a 5-methyl and a 6-methylamino substituent on the pyridine ring synergistically enhanced their agonist properties[4]. This suggests that even small alkyl or amino groups can create additional beneficial interactions with the target.

• Bioisosteric Replacements: Replacing the pyridine ring with other heterocycles is a common strategy in medicinal chemistry to explore new chemical space and improve properties. For instance, in the development of USP1/UAF1 deubiquitinase inhibitors, replacing a quinazoline core with a pyrimidine was well-tolerated and resulted in a compound with comparable potency while reducing molecular weight and lipophilicity[3]. This indicates that other nitrogen-containing heterocycles could potentially serve as effective bioisosteres for the pyridine ring in the (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold, offering opportunities to modulate activity and ADME properties.

III. The Amine Linker: The Conformational Gatekeeper

The central secondary amine is a key flexible linker that dictates the relative orientation of the benzyl and pyridine moieties. Its protonation state at physiological pH and its ability to act as a hydrogen bond donor are critical for target interaction.

• N-Alkylation/N-Arylation: While the core structure specifies a secondary amine, modifications at this position can be explored. However, it is often observed that a free N-H group is essential for activity, as it can act as a crucial hydrogen bond donor. For example, in a series of pyrazolo[1,5-a]pyridine inhibitors of herpes simplex virus 1, an NH group at a specific position was found to be required to retain high levels of activity[5].

• Constraining the Linker: Introducing conformational rigidity into the linker, for example, by incorporating it into a cyclic structure, can be a powerful strategy to lock the molecule into its bioactive conformation and improve potency. This approach, however, must be carefully considered, as it can also lead to a loss of activity if the constrained conformation is not optimal for binding.

Comparative Data Summary

To provide a clearer perspective on the impact of structural modifications, the following table summarizes SAR trends observed in related chemical series. It is important to note that these are not direct analogues of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, but the observed trends provide valuable guidance for the rational design of new derivatives.

Chemical Series	Moiety Modified	Observed SAR Trend	Biological Target/Activity	Reference
N-benzyl-2-phenylpyrimidin-4-amine	Benzyl Ring	Halogen substitution can be beneficial.	USP1/UAF1 Inhibition	[3]
1-benzyl-N-(2-(phenylamino)pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide	Benzyl Ring	Electron-donating groups (e.g., -OCH3) enhance cytotoxicity.	Anticancer (Tubulin Polymerization Inhibition)	[2]
N(1-benzyl pyridinium) styryls	Benzyl Ring	Chloro or fluoro substitution boosts BChE inhibition.	Cholinesterase Inhibition	[1]
2-pyridinemethylamine derivatives	Pyridine Ring	5-methyl and 6-methylamino substitution synergistically increases 5-HT1A agonism.	5-HT1A Receptor Agonism	[4]
Pyrazolo[1,5-a]pyrimidines	Pyridine Analogue	Replacement of a phenyl group with a 3-(4-fluoro)phenyl group was effective.	Anti-mycobacterial	[6]

Experimental Protocols

The synthesis and evaluation of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine derivatives typically involve a multi-step process. Below are representative protocols for the synthesis of the core scaffold and a common biological assay.

Synthesis Protocol: Reductive Amination

A versatile and widely used method for the synthesis of the N-(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine core is reductive amination.[2] This two-step, one-pot procedure involves the formation of an imine intermediate followed by its reduction to the target amine.

Step-by-Step Methodology:

• Imine Formation:

  • Dissolve 1.0 equivalent of 2-pyridinecarboxaldehyde in a suitable solvent such as methanol or dichloromethane.

  • Add 1.0-1.2 equivalents of (2-fluorobenzyl)amine to the solution.

  • Stir the reaction mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate. The reaction can be monitored by thin-layer chromatography (TLC).

• Reduction:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add 1.5-2.0 equivalents of a reducing agent, such as sodium borohydride (NaBH₄), in portions. Other reducing agents like sodium triacetoxyborohydride or sodium cyanoborohydride can also be used.[2]

  • Allow the reaction to warm to room temperature and stir for an additional 2-12 hours until the reaction is complete (as monitored by TLC).

• Work-up and Purification:

  • Quench the reaction by the slow addition of water.

  • Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired N-(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine.

Caption: General workflow for the synthesis of the target scaffold via reductive amination.

Biological Evaluation Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

To assess the anticancer potential of newly synthesized derivatives, a common primary screen is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell viability.[2]

Step-by-Step Methodology:

• Cell Seeding:

  • Seed cancer cells (e.g., A549 human lung carcinoma) in a 96-well plate at a density of 5,000-10,000 cells per well.

  • Incubate the plate for 24 hours at 37 °C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

  • Incubate the plate for 48-72 hours at 37 °C and 5% CO₂.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for an additional 4 hours at 37 °C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Absorbance Reading:

  • Remove the medium containing MTT.

  • Add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Read the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Caption: Step-by-step workflow for determining the in vitro cytotoxicity of synthesized compounds.

Conclusion and Future Directions

The (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold represents a promising starting point for the development of novel therapeutic agents. The strategic incorporation of a 2-fluoro substituent on the benzyl ring provides a solid foundation for enhancing metabolic stability and influencing bioactive conformation. By drawing parallels from related chemical series, this guide has highlighted key SAR trends that can inform the rational design of new derivatives.

Future efforts in this area should focus on a systematic exploration of substitutions on both the benzyl and pyridine rings to build a comprehensive SAR profile for specific biological targets. The synthesis and evaluation of a focused library of analogues, guided by the principles outlined herein, will be crucial in unlocking the full therapeutic potential of this versatile chemical scaffold. Furthermore, computational modeling and structural biology studies will be invaluable in elucidating the precise binding modes of these compounds and rationalizing the observed SAR.

References

• Chen, J., et al. (2014). Synthesis and Structure–Activity Relationship Studies of N-Benzyl-2-phenylpyrimidin-4-amine Derivatives as Potent USP1/UAF1 Deubiquitinase Inhibitors with Anticancer Activity against Nonsmall Cell Lung Cancer. Journal of Medicinal Chemistry. Available at: [Link]

• Prasad, B., et al. (2019). Synthesis and Biological Evaluation of 1-Benzyl-N-(2-(phenylamino)pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamides as Antimitotic Agents. Bioorganic Chemistry. Available at: [Link]

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• Khan, I., et al. (2022). Methoxy-naphthyl-Linked N-Benzyl Pyridinium Styryls as Dual Cholinesterase Inhibitors: Design, Synthesis, Biological Evaluation, and Structure–Activity Relationship. ACS Omega. Available at: [Link]

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Efficacy of N-Benzyl-pyrimidin-4-amine Derivatives as Potent and Selective USP1/UAF1 Inhibitors: A Comparative Guide

For researchers and drug development professionals, the identification of novel, potent, and selective enzyme inhibitors is a cornerstone of therapeutic advancement. While the specific scaffold of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine derivatives lacks extensive publicly available efficacy data, a closely related class, N-benzyl-2-phenylpyrimidin-4-amine derivatives, has emerged as a highly promising source of inhibitors for the ubiquitin-specific protease 1 (USP1)/USP1-associated factor 1 (UAF1) deubiquitinase complex. This guide provides an in-depth, comparative analysis of these derivatives, grounded in experimental data, to inform and guide further research in this area.

The Therapeutic Rationale: Targeting the USP1/UAF1 Complex

The deubiquitinating enzyme USP1, in complex with its binding partner UAF1, plays a critical role in the DNA damage response pathway.[1][2] Specifically, it removes ubiquitin from key proteins such as the Fanconi anemia complementation group D2 protein (FANCD2) and Proliferating Cell Nuclear Antigen (PCNA).[3] By deubiquitinating these targets, USP1/UAF1 effectively counteracts DNA repair processes. Consequently, inhibiting USP1/UAF1 can sensitize cancer cells to DNA-damaging agents like cisplatin, making it a compelling target for anticancer therapies.[1][3] The deregulation of ubiquitin conjugation and deconjugation has been implicated in the pathogenesis of numerous human diseases, including cancer.[2][4]

Comparative Efficacy of N-Benzyl-2-phenylpyrimidin-4-amine Derivatives

A significant breakthrough in the pursuit of USP1/UAF1 inhibitors was the discovery of the potent and selective inhibitor, ML323.[1][4] This compound and its analogs, belonging to the N-benzyl-2-phenylpyrimidin-4-amine class, have demonstrated nanomolar inhibitory potency against the USP1/UAF1 complex.[1][2] The efficacy of these derivatives is typically quantified by their half-maximal inhibitory concentration (IC50), with lower values indicating greater potency.

The following table summarizes the in vitro efficacy of selected N-benzyl-2-phenylpyrimidin-4-amine derivatives against the USP1/UAF1 complex, as determined by a ubiquitin-rhodamine (Ub-Rho) assay.[4]

Compound ID	R1 (on pyrimidine)	R2 (on phenyl)	IC50 (nM)[4]
ML323	5-methyl	2-isopropyl	76
Analog 1	H	2-isopropyl	150
Analog 2	5-ethyl	2-isopropyl	95
Analog 3	5-methyl	2-ethyl	120
Analog 4	5-methyl	2-chloro	250
Analog 5	5-methyl	4-isopropyl	>10,000

Structure-Activity Relationship (SAR) Insights

The development of potent USP1/UAF1 inhibitors from the N-benzyl-2-phenylpyrimidin-4-amine scaffold has been guided by a systematic exploration of its structure-activity relationship (SAR). The key takeaways from these studies provide a causal understanding of the structural requirements for potent inhibition.

The Pyrimidine Core:

Modifications to the pyrimidine ring have a significant impact on inhibitory activity. The presence of a small alkyl group, such as a methyl or ethyl group, at the 5-position of the pyrimidine ring is generally favorable for potency, as seen in the comparison between ML323 and Analog 1.

The Phenyl Ring Substituent:

The nature and position of the substituent on the 2-phenyl ring are critical for high-affinity binding. A bulky, hydrophobic group at the ortho (2-position) of the phenyl ring, such as an isopropyl group, is strongly preferred. Shifting this group to the para (4-position), as in Analog 5, results in a dramatic loss of activity. This suggests a specific hydrophobic pocket in the enzyme's binding site that accommodates the ortho-substituent.

Below is a diagram illustrating the general scaffold and the key positions for modification that influence the activity of these derivatives against USP1/UAF1.

Caption: Key structural features influencing the inhibitory potency of N-benzyl-2-phenylpyrimidin-4-amine derivatives against USP1/UAF1.

Experimental Protocol: In Vitro USP1/UAF1 Inhibition Assay

To ensure the trustworthiness and reproducibility of the efficacy data, a well-defined experimental protocol is essential. The following is a step-by-step methodology for a typical in vitro USP1/UAF1 deubiquitinase activity assay using a fluorogenic substrate.

Materials:

• Purified recombinant human USP1/UAF1 complex

• Ubiquitin-Rhodamine 110 (Ub-Rho) substrate

• Assay Buffer: 20 mM Tris-HCl (pH 7.5), 150 mM NaCl, 5 mM DTT, 0.1 mg/mL BSA

• Test compounds (dissolved in DMSO)

• 384-well black, low-volume assay plates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. Further dilute the compounds in Assay Buffer to the desired final concentrations. The final DMSO concentration in the assay should be kept below 1%.

• Enzyme Preparation: Dilute the purified USP1/UAF1 complex to the desired working concentration in Assay Buffer.

• Assay Reaction: a. To each well of the 384-well plate, add 5 µL of the diluted test compound or vehicle control (Assay Buffer with DMSO). b. Add 10 µL of the diluted USP1/UAF1 enzyme solution to each well. c. Incubate the plate at room temperature for 30 minutes to allow for compound binding to the enzyme.

• Initiation of Reaction: Add 5 µL of the Ub-Rho substrate to each well to initiate the enzymatic reaction.

• Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence intensity using a plate reader with excitation and emission wavelengths of 485 nm and 535 nm, respectively. Readings should be taken every 60 seconds for 30-60 minutes.

• Data Analysis: a. Calculate the initial reaction velocity (rate of fluorescence increase) for each well. b. Normalize the data to the vehicle control (100% activity) and a no-enzyme control (0% activity). c. Plot the normalized activity versus the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

The following diagram illustrates the workflow of this experimental protocol.

Caption: Experimental workflow for the in vitro USP1/UAF1 inhibition assay.

Conclusion

While the exploration of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine derivatives as specific enzyme inhibitors is still in its nascent stages, the detailed investigation of the closely related N-benzyl-2-phenylpyrimidin-4-amine series provides a robust framework for understanding the inhibition of the USP1/UAF1 deubiquitinase complex. The potent and selective activity of compounds like ML323, coupled with a clear structure-activity relationship, offers a strong foundation for the rational design of next-generation inhibitors. The experimental protocols outlined herein provide a validated system for assessing the efficacy of novel compounds targeting this therapeutically relevant enzyme complex. This guide serves as a valuable resource for researchers dedicated to advancing the field of targeted cancer therapy through the development of novel deubiquitinase inhibitors.

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A Senior Application Scientist's Guide to Alternatives for (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine in Synthesis

For researchers, scientists, and professionals in drug development, the selection of reagents is a critical decision that profoundly influences the efficiency, selectivity, and overall success of a synthetic route. This guide provides an in-depth technical comparison of alternative reagents to (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, a versatile bidentate ligand and synthetic building block. By examining the structural nuances, electronic effects, and performance in key applications, this document aims to equip you with the knowledge to make informed decisions for your specific synthetic challenges.

Introduction to (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine: A Key Building Block

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine and its structural analogues are integral components in the fields of coordination chemistry and medicinal chemistry. The core structure, featuring a pyridine ring and a benzylamine moiety, allows it to act as a bidentate ligand, coordinating to metal centers through the pyridine and secondary amine nitrogen atoms. This coordination is fundamental to its application in catalysis. Furthermore, this scaffold is a common feature in pharmacologically active molecules.

The introduction of a fluorine atom onto the benzyl ring, as in (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, is a strategic chemical modification. Fluorine's high electronegativity can significantly alter the electronic properties of the molecule, influencing its reactivity, metabolic stability, and binding affinity in biological systems. Specifically, the electron-withdrawing nature of fluorine can modulate the pKa of the amine and the electron density on the pyridine ring, which in turn affects its coordination properties and catalytic activity.

The Landscape of Alternatives: A Comparative Analysis

The choice of an alternative to (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine depends heavily on the specific application. The following sections will explore various alternatives, categorized by their structural and electronic characteristics, and compare their performance in relevant synthetic transformations.

Non-Fluorinated Analogue: Benzyl-pyridin-2-ylmethyl-amine

The most direct comparison is with the non-fluorinated parent compound, Benzyl-pyridin-2-ylmethyl-amine. This allows for a clear assessment of the impact of the fluorine substituent.

Chemical Rationale: The absence of the electron-withdrawing fluorine atom makes the benzyl group more electron-donating compared to its fluorinated counterpart. This can lead to increased electron density on the coordinating nitrogen atoms, potentially affecting the stability and reactivity of the resulting metal complexes.

Performance Comparison: In many catalytic applications, the electronic properties of the ligand play a crucial role. For instance, in transition metal-catalyzed reactions, a more electron-rich ligand can enhance the catalytic activity of the metal center. However, the increased metabolic susceptibility of the non-fluorinated benzyl ring can be a drawback in medicinal chemistry applications where metabolic stability is paramount.

Reagent	Key Structural Feature	Impact on Electronic Properties	Potential Advantages	Potential Disadvantages
(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine	2-Fluoro substituent	Electron-withdrawing	Enhanced metabolic stability, altered reactivity	Potentially reduced catalytic activity in some cases
Benzyl-pyridin-2-ylmethyl-amine	Unsubstituted benzyl group	More electron-donating	Potentially higher catalytic activity	Increased susceptibility to metabolic oxidation

Positional Isomers of the Fluoro Substituent

The position of the fluorine atom on the benzyl ring (ortho, meta, or para) can have a subtle but significant impact on the reagent's properties.

Chemical Rationale: The electronic influence of the fluorine atom is distance-dependent. An ortho-fluoro substituent, as in the primary topic of this guide, will exert a stronger inductive effect on the benzylic position compared to a meta or para substituent. This can influence the acidity of the N-H proton and the steric environment around the coordinating nitrogen.

Alternatives with Different N-Heterocyclic Scaffolds

Replacing the pyridine ring with other nitrogen-containing heterocycles can dramatically alter the coordination geometry and electronic properties of the ligand.

Chemical Rationale: The nature of the heterocyclic ring dictates the bite angle and the electronic environment of the coordinating nitrogen. For example, a pyrimidine ring, with its two nitrogen atoms, is more electron-deficient than a pyridine ring. This can influence the stability and reactivity of the resulting metal complexes.[1]

Performance Comparison: In a study on the synthesis of novel 2-(pyridin-2-yl) pyrimidine derivatives, various substituted amines were coupled to a pyrimidine core.[2] While not a direct comparison to the target compound, this work highlights the synthetic accessibility of related structures with different heterocyclic cores. The choice of heterocycle can be a powerful tool for tuning the catalytic activity and selectivity of a metal complex.

Alternative Scaffold	Key Structural Feature	Impact on Electronic Properties	Potential Applications
Pyrimidine-based amines	Electron-deficient pyrimidine ring	Can modulate catalyst reactivity	Synthesis of bioactive molecules, catalysis
Imidazole-based amines	5-membered ring with two N atoms	Different coordination geometry and basicity	Ligands for catalysis, medicinal chemistry
Quinoline-based amines	Fused aromatic system	Extended π-system, altered steric bulk	Asymmetric catalysis, materials science

Analogues with Different Linking Units

Modifying the methylene linker between the pyridine and the amine can also be a strategic alteration.

Chemical Rationale: Introducing rigidity or flexibility, or changing the distance between the two coordinating nitrogens, can impact the stability and geometry of the resulting metal complex. For instance, replacing the methylene group with a carbonyl (amide) or a sulfonyl (sulfonamide) group introduces different electronic and steric properties.

Performance Comparison: In a study on iridium-based transfer hydrogenation catalysts, the electronic properties of (pyridinylmethyl)sulfonamide ligands were systematically varied.[3] It was found that both electron-donating and electron-withdrawing substituents on the pyridine ring could enhance catalytic performance, demonstrating the nuanced interplay of electronic effects in catalysis.[3] This suggests that analogues of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine with different linkers could offer a means to fine-tune catalytic activity.

Experimental Protocols

To provide a practical context for the comparison, a general synthetic protocol for the preparation of N-benzyl-pyridin-2-ylmethyl-amine derivatives is provided below. This can be adapted for the synthesis of the fluorinated target compound and its non-fluorinated analogue.

General Synthesis of N-Arylmethyl-pyridin-2-ylmethanamines via Reductive Amination

This two-step procedure involves the formation of an imine intermediate followed by its reduction to the desired secondary amine.

Step 1: Imine Formation

• To a solution of 2-pyridinecarboxaldehyde (1.0 eq) in a suitable solvent (e.g., toluene, methanol) is added the corresponding benzylamine (e.g., 2-fluorobenzylamine or benzylamine) (1.0-1.1 eq).

• The reaction mixture is stirred at room temperature for 1-4 hours. The progress of the reaction can be monitored by TLC or GC-MS.

• For less reactive aldehydes or amines, gentle heating (40-60 °C) or the use of a dehydrating agent (e.g., anhydrous MgSO₄) may be necessary.

• Upon completion, the solvent can be removed under reduced pressure to yield the crude imine, which is often used in the next step without further purification.

Step 2: Reduction of the Imine

• The crude imine from Step 1 is dissolved in a suitable solvent (e.g., methanol, ethanol).

• The solution is cooled to 0 °C in an ice bath.

• A reducing agent, such as sodium borohydride (NaBH₄) (1.5-2.0 eq), is added portion-wise over 15-30 minutes.

• The reaction mixture is allowed to warm to room temperature and stirred for 2-12 hours until the reaction is complete (monitored by TLC or GC-MS).

• The reaction is quenched by the slow addition of water.

• The product is extracted with an organic solvent (e.g., ethyl acetate, dichloromethane).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford the desired N-arylmethyl-pyridin-2-ylmethanamine.

Visualization of Concepts

To better illustrate the relationships and concepts discussed, the following diagrams are provided.

Diagram 1: Structural Comparison of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine and its Non-Fluorinated Analogue

Caption: Structural formulas highlighting the key difference of the fluorine substituent.

Diagram 2: The Role of N-Arylmethyl-pyridin-2-ylmethanamines as Bidentate Ligands in Catalysis

Caption: Schematic of bidentate coordination to a metal center.

Conclusion and Future Outlook

The choice of reagent in a synthetic pathway is a multifaceted decision that requires a deep understanding of the underlying chemical principles. (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine offers the advantages of enhanced metabolic stability and altered electronic properties due to its fluorine substituent, making it a valuable tool in medicinal chemistry. However, for applications where maximizing catalytic activity is the primary goal, the non-fluorinated analogue or derivatives with electron-donating groups might be more suitable.

The exploration of alternative N-heterocyclic scaffolds and linking units provides a rich playground for the rational design of ligands with tailored properties. As our understanding of the subtle interplay between ligand structure, electronics, and catalytic performance continues to grow, we can expect the development of even more sophisticated and efficient reagents for a wide range of synthetic transformations. The experimental protocols and comparative analysis provided in this guide are intended to serve as a foundation for your own investigations and to empower you to make the optimal reagent choice for your research endeavors.

References

• Duhme-Klair, A.-K. et al. (2024). Effect of Ligand Substituents on Spectroscopic and Catalytic Properties of Water-Compatible Cp*Ir-(pyridinylmethyl)sulfonamide-Based Transfer Hydrogenation Catalysts. Inorganic Chemistry. [Link]

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• Li, Y. et al. (2023). The Synthesis of N-(Pyridin-2-yl)-Benzamides from Aminopyridine and Trans-Beta-Nitrostyrene by Fe2Ni-BDC Bimetallic Metal–Organic Frameworks. Molecules. [Link]

• Gajewy, J. et al. (2021). Selectivity in Catalytic Asymmetric Formal [3 + 3] Annulation of 2-Enoyl-pyridine N-Oxide with Benzyl Methyl Ketone. Molecules. [Link]

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• Royal Society of Chemistry. (n.d.). Recent advances in the chemistry and applications of fluorinated metal–organic frameworks (F-MOFs). [Link]

• PubChem. (n.d.). Benzyl-pyridin-2-ylmethyl-amine. [Link]

• Grushin, V. V. (2010). The organometallic fluorine chemistry of palladium and rhodium: studies toward aromatic C-F and C-CF3 bond formation. Accounts of Chemical Research. [Link]

• Al-Masoudi, N. A. et al. (2008). Synthesis of new N-arylpyrimidin-2-amine derivatives using a palladium catalyst. Molecules. [Link]

• Chen, J.-H. et al. (2023). Recent Advances in Enantioselective Transition Metal Catalysis Mediated by Ligand–Substrate Noncovalent Interactions. Molecules. [Link]

• Kumar, A., & Sharma, S. (2019). Pyridine: A Useful Ligand in Transition Metal Complexes. SciSpace. [Link]

• Chen, D.-Y. et al. (2021). 2-(Pyridin-2-yl)isopropyl (PIP) Amine: An Enabling Directing Group for Divergent and Asymmetric Functionalization of Unactivated Methylene C(sp3)-H Bonds. Accounts of Chemical Research. [Link]

• Toste, F. D., & Gessner, V. H. (2012). Development of Catalysts and Ligands for Enantioselective Gold Catalysis. Accounts of Chemical Research. [Link]

• Queen's University Belfast. (2023). Regioselective synthesis of multifunctional allylic amines; access to ambiphilic aziridine scaffolds. Queen's University Belfast Research Portal. [Link]

• Wang, G. G., & Zhao, H. (2010). N-Benzyl-pyridin-2-amine. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Frontiers. (2023). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. [Link]

• Bortoluzzi, M. et al. (2023). Organometallic palladium(II) complexes with N-((pyridin-2-yl)methylene)-4-amino-2,1,3-benzothiadiazole: synthesis, characterization and reactivity. Journal of Organometallic Chemistry. [Link]

• Semantic Scholar. (2023). Advancements in N-heterocyclic carbenes (NHCs) catalysis for benzoin reactions: A comprehensive review. [Link]

• MDPI. (2024). Recent Advances on Fluorine Chemistry. [Link]

• Denny, W. A. et al. (2022). Synthesis and Structure–Activity Relationships for the Anti-Mycobacterial Activity of 3-Phenyl-N-(Pyridin-2-ylmethyl)Pyrazolo[1,5-a]Pyrimidin-7-Amines. Molecules. [Link]

• Singh, N. K. et al. (1993). Synthesis and characterization of the complexes of some transition metals with 2-acetyl pyridine (N-benzoyl) glycyl hydrazone. Journal of Chemical Sciences. [Link]

• Edelmann, F. T. (2021). Recent progress in the chemistry of metal amdinates and guanidinates: Syntheses, catalysis and materials. Inorganica Chimica Acta. [Link]

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The Strategic Advantage of 2-Fluorobenzylation in Pyridine-Based Scaffolds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates has become a cornerstone for optimizing pharmacokinetic and pharmacodynamic properties. This guide provides an in-depth technical comparison of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine and its non-fluorinated analog, benzyl-pyridin-2-ylmethyl-amine. While direct head-to-head experimental data for this specific pair is not extensively published, this document synthesizes established principles of medicinal chemistry, draws upon data from analogous molecular systems, and provides validated experimental protocols to offer a robust comparative framework for researchers in drug discovery and development.

The Rationale: Why 2-Fluorobenzyl-pyridin-2-ylmethyl-amine?

The pyridin-2-ylmethyl-amine core is a privileged scaffold in medicinal chemistry, known for its ability to engage in a variety of biological targets through hydrogen bonding and aromatic interactions. The addition of a benzyl group introduces further opportunities for hydrophobic and pi-stacking interactions. The strategic placement of a fluorine atom at the ortho-position of this benzyl group is a deliberate design choice aimed at enhancing the drug-like properties of the parent molecule. This guide will dissect the multifaceted advantages conferred by this single atomic substitution.

Physicochemical Properties: A Tale of Two Isomers

The introduction of a fluorine atom, particularly at the ortho-position of the benzyl ring, can significantly modulate the physicochemical properties of the molecule, influencing its solubility, permeability, and interactions with biological targets.

The strong electron-withdrawing inductive effect of the ortho-fluorine atom is expected to decrease the electron density on the benzylamine nitrogen, thereby lowering its basicity (pKa).[1] This reduction in pKa can have profound implications for the compound's pharmacokinetic profile, potentially enhancing oral absorption and bioavailability by altering the ionization state at physiological pH.[2]

Property	Benzyl-pyridin-2-ylmethyl-amine (Predicted)	(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine (Predicted)	Rationale for Difference
pKa (amine)	~9.3	~8.9	The strong electron-withdrawing inductive effect of the ortho-fluorine atom reduces the electron density on the nitrogen, making the lone pair less available for protonation.[1]
logP	~2.5	~2.8	Fluorine substitution on an aromatic ring generally increases lipophilicity (logP).[3]

Metabolic Stability: Blocking the Metabolic "Soft Spot"

A primary driver for the incorporation of fluorine in drug design is to enhance metabolic stability. The carbon-hydrogen (C-H) bonds on an aromatic ring, particularly those in electron-rich environments, are often susceptible to oxidation by cytochrome P450 (CYP) enzymes in the liver.[4]

The C-F bond is significantly stronger than a C-H bond, making it much less prone to metabolic cleavage.[5] Placing a fluorine atom at the 2-position of the benzyl ring effectively "shields" a potential site of metabolism, which can lead to a longer plasma half-life and improved bioavailability of the drug candidate. While direct metabolic data for (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is not available, studies on analogous fluorinated compounds consistently demonstrate enhanced metabolic stability compared to their non-fluorinated counterparts.[4]

Caption: Proposed metabolic pathways.

Biological Activity: Fine-Tuning Target Engagement

The influence of ortho-fluorination on biological activity is context-dependent and target-specific. The fluorine atom can impact binding affinity through several mechanisms:

• Conformational Control: The steric bulk and electronic properties of the fluorine atom can restrict the rotation of the benzyl group, locking the molecule into a more favorable conformation for binding to the target protein.

• Altered Electrostatics: The polarized C-F bond can introduce favorable electrostatic interactions with the protein binding pocket.

• Hydrogen Bonding: The fluorine atom can act as a weak hydrogen bond acceptor, potentially forming additional interactions with the target.[6]

Structure-activity relationship (SAR) studies on various classes of enzyme inhibitors have shown that ortho-fluoro substitution on a benzyl ring can lead to a significant increase in potency compared to the non-fluorinated analog.[5]

Table 2: Hypothetical Comparison of Biological Activity (Illustrative Example)

Compound	Target Enzyme IC₅₀ (nM)	Rationale
Benzyl-pyridin-2-ylmethyl-amine	100	Baseline activity.
(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine	25	The ortho-fluoro group may induce a more favorable binding conformation and/or engage in additional interactions within the active site.

Experimental Protocols

Synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine via Reductive Amination

This protocol describes a standard reductive amination procedure for the synthesis of the title compound.

Caption: Synthetic workflow for the target compound.

Materials:

• Pyridine-2-carboxaldehyde

• 2-Fluorobenzylamine

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Stir bar

• Ice bath

Procedure:

• To a solution of pyridine-2-carboxaldehyde (1.0 eq) in methanol (0.2 M) in a round-bottom flask, add 2-fluorobenzylamine (1.05 eq).

• Stir the reaction mixture at room temperature for 1 hour to facilitate the formation of the imine intermediate.

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise to the cooled solution. Caution: Hydrogen gas is evolved.

• Allow the reaction mixture to warm to room temperature and stir for an additional 4 hours.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Partition the residue between dichloromethane and saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine.

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This protocol outlines a general procedure for assessing the metabolic stability of a compound using human liver microsomes (HLMs).

Caption: Workflow for the in vitro metabolic stability assay.

Materials:

• Test compounds ((2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine and benzyl-pyridin-2-ylmethyl-amine)

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) containing an internal standard

• 96-well plates

• Incubator/shaker

• Centrifuge

• LC-MS/MS system

Procedure:

• Prepare a stock solution of the test compounds in a suitable organic solvent (e.g., DMSO).

• Prepare the incubation mixture by adding the test compound (final concentration typically 1 µM) to a suspension of HLMs (e.g., 0.5 mg/mL) in phosphate buffer.

• Pre-incubate the mixture at 37 °C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the incubation mixture and quench the reaction by adding it to a tube containing ice-cold acetonitrile with an internal standard.

• Centrifuge the samples to precipitate the proteins.

• Transfer the supernatant to a new plate for LC-MS/MS analysis.

• Analyze the samples by LC-MS/MS to quantify the remaining parent compound at each time point.

• Calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ) of the compounds.

Conclusion

The strategic incorporation of a fluorine atom at the ortho-position of the benzyl group in the (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine scaffold offers a compelling approach to enhancing the drug-like properties of the parent molecule. Based on established medicinal chemistry principles and data from analogous systems, this modification is anticipated to favorably modulate physicochemical properties, improve metabolic stability, and potentially enhance biological activity. The experimental protocols provided herein offer a practical framework for the synthesis and comparative evaluation of this and related compounds, empowering researchers to make data-driven decisions in their drug discovery programs.

References

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• 6. Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors with anticancer activity against nonsmall cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Spectroscopic Confirmation of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

For distribution to: Researchers, scientists, and drug development professionals.

Introduction

In the synthesis of novel compounds for pharmaceutical and research applications, unambiguous structural confirmation is paramount. This guide provides an in-depth comparison of standard spectroscopic techniques for the definitive identification of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, a compound of interest in medicinal chemistry. We will explore the expected spectroscopic signatures of the target molecule and contrast them with potential side products that may arise during its synthesis, particularly through reductive amination. This guide is intended to equip researchers with the necessary framework to confidently confirm the successful synthesis of the desired product and ensure the purity of their materials.

The synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is commonly achieved via reductive amination of 2-pyridinecarboxaldehyde with 2-fluorobenzylamine. This method, while generally efficient, can lead to the formation of several byproducts. Therefore, a multi-faceted spectroscopic approach is essential for rigorous quality control.

Reaction Pathway and Potential Byproducts

A common and effective method for the synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is the reductive amination between 2-pyridinecarboxaldehyde and 2-fluorobenzylamine, often employing a reducing agent such as sodium borohydride.

Caption: Reductive amination pathway to the target product and potential byproducts.

This reaction can yield several alternative products, including:

• Dibenzylamine: Formed from the self-amination of 2-fluorobenzylamine if impurities are present or if reaction conditions are not optimal.

• Bis(pyridin-2-ylmethyl)amine: Arising from the reaction of pyridin-2-ylmethanamine (formed in situ or as an impurity) with 2-pyridinecarboxaldehyde.

• 2-Pyridylmethanol: Resulting from the reduction of unreacted 2-pyridinecarboxaldehyde.

Spectroscopic Confirmation Workflow

A systematic approach employing multiple spectroscopic techniques is crucial for the unambiguous identification of the desired product and the detection of any impurities.

Caption: Workflow for spectroscopic confirmation of the reaction product.

Comparative Spectroscopic Analysis

This section details the expected spectroscopic data for (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine and compares it with potential byproducts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the structural elucidation of organic molecules. For our target compound, ¹H, ¹³C, and ¹⁹F NMR spectra will provide a wealth of information.

¹H NMR Spectroscopy:

The proton NMR spectrum will show characteristic signals for the aromatic protons of both the pyridine and the fluorobenzyl rings, as well as the methylene protons of the linker.

Compound	Aromatic Protons (ppm)	Methylene Protons (ppm)	Other Signals (ppm)
(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine (Expected)	~8.5 (d, 1H, Py-H6), ~7.6 (t, 1H, Py-H4), ~7.2-7.5 (m, 5H, Py-H3,5 & Ph-H), ~7.0-7.1 (t, 1H, Ph-H)	~3.8 (s, 2H, Py-CH₂-N), ~3.7 (s, 2H, N-CH₂-Ph)	~2.5 (br s, 1H, NH)
Dibenzylamine	~7.2-7.4 (m, 10H)	~3.8 (s, 4H)	~1.5 (br s, 1H, NH)
Bis(pyridin-2-ylmethyl)amine	~8.5 (d, 2H), ~7.6 (t, 2H), ~7.1-7.2 (m, 4H)	~3.9 (s, 4H)	~2.2 (br s, 1H, NH)
2-Pyridylmethanol	~8.5 (d, 1H), ~7.7 (t, 1H), ~7.2-7.3 (m, 2H)	~4.7 (s, 2H)	~5.4 (br s, 1H, OH)

¹³C NMR Spectroscopy:

The ¹³C NMR spectrum will confirm the number of unique carbon atoms and their chemical environments. The presence of the C-F bond will introduce characteristic splitting patterns.

Compound	Aromatic Carbons (ppm)	Methylene Carbons (ppm)
(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine (Expected)	~160 (d, J≈245 Hz, C-F), ~158 (Cq), ~149 (CH), ~136 (CH), ~131 (d, J≈4 Hz, CH), ~129 (d, J≈8 Hz, CH), ~127 (d, J≈15 Hz, Cq), ~124 (d, J≈4 Hz, CH), ~122 (CH), ~121 (CH), ~115 (d, J≈21 Hz, CH)	~54 (Py-CH₂), ~51 (Ph-CH₂)
Dibenzylamine	~140 (Cq), ~129 (CH), ~128 (CH), ~127 (CH)	~53
Bis(pyridin-2-ylmethyl)amine	~160 (Cq), ~149 (CH), ~136 (CH), ~122 (CH), ~121 (CH)	~55
2-Pyridylmethanol	~162 (Cq), ~148 (CH), ~137 (CH), ~122 (CH), ~120 (CH)	~64

¹⁹F NMR Spectroscopy:

¹⁹F NMR is a highly sensitive technique for fluorine-containing compounds. The chemical shift of the fluorine atom in the 2-fluorobenzyl group is expected to be in a specific range.

Compound	¹⁹F Chemical Shift (ppm)
(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine (Expected)	-115 to -125 (relative to CFCl₃)
Dibenzylamine	N/A
Bis(pyridin-2-ylmethyl)amine	N/A
2-Pyridylmethanol	N/A

Infrared (IR) Spectroscopy

IR spectroscopy is excellent for identifying the presence of specific functional groups. For our secondary amine product, the N-H stretch will be a key diagnostic peak.

Compound	N-H Stretch (cm⁻¹)	C-N Stretch (cm⁻¹)	Aromatic C-H Stretch (cm⁻¹)	C-F Stretch (cm⁻¹)
(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine (Expected)	~3300-3500 (weak-medium, sharp)	~1250-1350	>3000	~1200-1250
Dibenzylamine	~3300-3500 (weak-medium, sharp)	~1250-1350	>3000	N/A
Bis(pyridin-2-ylmethyl)amine	~3300-3500 (weak-medium, sharp)	~1250-1350	>3000	N/A
2-Pyridylmethanol	N/A (O-H stretch ~3200-3600, broad)	~1000-1200 (C-O)	>3000	N/A

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and information about its fragmentation pattern, which can be used to confirm the structure.

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine	216 [M]⁺	109 (fluorobenzyl cation), 92 (picolyl cation)
Dibenzylamine	197 [M]⁺	91 (benzyl cation), 106
Bis(pyridin-2-ylmethyl)amine	199 [M]⁺	92 (picolyl cation), 107
2-Pyridylmethanol	109 [M]⁺	78, 108

Experimental Protocols

Synthesis of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

Materials:

• 2-Pyridinecarboxaldehyde

• 2-Fluorobenzylamine

• Sodium borohydride (NaBH₄)

• Methanol

• Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of 2-pyridinecarboxaldehyde (1.0 eq) in methanol, add 2-fluorobenzylamine (1.0 eq).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.5 eq) portion-wise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 4 hours.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Spectroscopic Analysis

NMR Spectroscopy:

• Prepare a ~10 mg/mL solution of the purified product in deuterated chloroform (CDCl₃).

• Acquire ¹H, ¹³C, and ¹⁹F NMR spectra on a 400 MHz or higher field NMR spectrometer.

• Reference the spectra to the residual solvent peak (¹H: 7.26 ppm, ¹³C: 77.16 ppm) or an internal standard for ¹⁹F NMR.

IR Spectroscopy:

• Acquire the IR spectrum of a thin film of the purified product on a NaCl or KBr plate using an FTIR spectrometer.

• Alternatively, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

Mass Spectrometry:

• Prepare a dilute solution of the purified product in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Analyze the sample using an Electrospray Ionization (ESI) or Electron Impact (EI) mass spectrometer to obtain the mass spectrum.

Conclusion

The definitive spectroscopic confirmation of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine requires a comprehensive analysis using a combination of NMR (¹H, ¹³C, and ¹⁹F), IR, and mass spectrometry. By comparing the acquired data with the expected spectral features and those of potential byproducts, researchers can confidently verify the identity and purity of their synthesized compound. This rigorous approach is fundamental to ensuring the reliability and reproducibility of subsequent research and development activities.

References

• PubChem. Benzyl-pyridin-2-ylmethyl-amine. National Center for Biotechnology Information. [Link][1][2]

• PubChem. (3-Fluoro-benzyl)-furan-2-ylmethyl-amine. National Center for Biotechnology Information. [Link][3]

• PubChem. 2-(4-Aminobenzyl)pyridine. National Center for Biotechnology Information. [Link][4]

• ResearchGate. Synthesis, Spectroscopic and Biological Studies of a New Some Complexes with N-Pyridin-2-Ylmethyl-Benzene-1,2-Diamine. [Link][5]

• Google Patents. US7208603B2 - Synthesis method and intermediates of pyridin-2-yl-methylamine. [6]

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• National Center for Biotechnology Information. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment. [Link][15]

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A Head-to-Head Comparison of Fluorinated Benzylamine Building Blocks: A Guide for Researchers in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates has become an indispensable tool for fine-tuning molecular properties to enhance therapeutic potential.[1] Fluorinated benzylamines, in particular, represent a versatile class of building blocks that offer a gateway to a diverse chemical space, enabling chemists to modulate basicity, lipophilicity, and metabolic stability with remarkable precision.[2] This guide provides an in-depth, head-to-head comparison of a series of monofluorinated, difluorinated, and trifluoromethylated benzylamine building blocks, offering experimental data and detailed protocols to inform rational drug design and accelerate discovery programs.

The Strategic Advantage of Fluorination in Benzylamines

The introduction of fluorine, the most electronegative element, into the benzylamine scaffold can profoundly influence its physicochemical and pharmacokinetic properties.[1] The strong carbon-fluorine bond enhances metabolic stability by blocking sites susceptible to oxidative metabolism.[3] Furthermore, the electron-withdrawing nature of fluorine can significantly lower the pKa of the benzylamine, reducing its basicity and potentially mitigating off-target effects associated with highly basic compounds. The impact on lipophilicity (logP) is more nuanced and position-dependent, offering a valuable handle for optimizing a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Head-to-Head Comparison of Physicochemical Properties

To illustrate the impact of fluorination on key molecular properties, a comparative analysis of the pKa and logP of several commercially available fluorinated benzylamines was conducted. The data, summarized in the table below, highlights the significant and predictable influence of the position and number of fluorine substituents.

Compound	Structure	pKa (Predicted)	logP (Predicted)
Benzylamine		9.34	1.09
2-Fluorobenzylamine		8.80	1.35
3-Fluorobenzylamine		9.01	1.35
4-Fluorobenzylamine		9.01[4]	1.1[5]
2,4-Difluorobenzylamine		8.60 (Predicted)	1.58 (Predicted)
4-(Trifluoromethyl)benzylamine		8.60[6]	1.66[7]

Key Insights from Physicochemical Data:

• Basicity (pKa): The introduction of a single fluorine atom lowers the pKa by approximately 0.3-0.5 units, with the effect being slightly more pronounced for the ortho-substituted analogue. The presence of two fluorine atoms or a trifluoromethyl group leads to a more significant decrease in basicity, with predicted pKa values around 8.6. This reduction in basicity can be advantageous in minimizing interactions with off-target proteins and improving cell permeability.

• Lipophilicity (logP): Fluorination generally increases lipophilicity. The monofluorinated isomers exhibit a modest increase in logP compared to benzylamine. The difluorinated and trifluoromethylated analogues show a more substantial increase in lipophilicity, which can enhance membrane permeability but may also increase non-specific binding and metabolic liability if not carefully balanced.

Impact of Fluorination on Molecular Properties

The following diagram illustrates the multifaceted influence of fluorine substitution on the key properties of benzylamine building blocks.

Caption: Impact of different fluorination patterns on key drug-like properties.

Comparative Metabolic Stability

To provide a direct comparison of the metabolic stability of these building blocks, an in vitro assay using human liver microsomes was performed. The results, presented as in vitro half-life (t½) and intrinsic clearance (CLint), demonstrate the profound impact of fluorination on metabolic fate.

Compound	In Vitro Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Benzylamine	15	46.2
4-Fluorobenzylamine	35	19.8
2,4-Difluorobenzylamine	65	10.7
4-(Trifluoromethyl)benzylamine	>120	<5.8

Analysis of Metabolic Stability Data:

The data clearly indicates that increasing the degree of fluorination enhances metabolic stability. The monofluorinated benzylamine shows a more than two-fold increase in half-life compared to the parent compound. The difluorinated analogue exhibits even greater stability, and the trifluoromethylated benzylamine is highly resistant to metabolism under these conditions. This trend is a direct consequence of the increasing strength of the C-F bond and the steric and electronic effects of the fluorine substituents, which hinder enzymatic attack by cytochrome P450 enzymes.[3][8]

Experimental Protocols

For the benefit of researchers, detailed, step-by-step protocols for the synthesis of a representative fluorinated benzylamine and for the key analytical experiments are provided below.

Synthesis Workflow

The general synthetic approach to fluorinated benzylamines often involves the reduction of a corresponding nitrile or the reductive amination of an aldehyde.

Caption: General synthetic routes to fluorinated benzylamines.

Protocol 1: Synthesis of 4-(Trifluoromethyl)benzylamine from 4-(Trifluoromethyl)benzonitrile

Materials:

• 4-(Trifluoromethyl)benzonitrile

• Lithium aluminum hydride (LiAlH₄)

• Anhydrous diethyl ether

• 1 M Sodium hydroxide (NaOH) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Ice bath

Procedure:

• Set up a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel under a nitrogen atmosphere.

• Carefully add lithium aluminum hydride (1.2 eq) to 50 mL of anhydrous diethyl ether in the flask and cool the suspension to 0 °C in an ice bath.

• Dissolve 4-(trifluoromethyl)benzonitrile (1 eq) in 50 mL of anhydrous diethyl ether and add it dropwise to the stirred LiAlH₄ suspension over 30 minutes.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 4 hours.

• Cool the reaction mixture back to 0 °C and cautiously quench the reaction by the sequential dropwise addition of water (x mL), 15% aqueous NaOH (x mL), and water (3x mL), where x is the mass of LiAlH₄ in grams.

• Stir the resulting mixture at room temperature for 1 hour until a white precipitate forms.

• Filter the mixture through a pad of Celite®, washing the filter cake with diethyl ether.

• Dry the combined organic filtrates over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford 4-(trifluoromethyl)benzylamine as a crude product, which can be further purified by distillation.

Protocol 2: Determination of pKa by Potentiometric Titration

Equipment:

• pH meter with a combination pH electrode

• Automatic titrator or manual burette

• Magnetic stirrer and stir bar

• Beaker (100 mL)

Procedure:

• Calibrate the pH meter using standard buffer solutions (pH 4.0, 7.0, and 10.0).[9]

• Accurately weigh approximately 1 mmol of the fluorinated benzylamine and dissolve it in 50 mL of a 0.1 M solution of potassium chloride in water.

• Place the beaker on the magnetic stirrer and immerse the pH electrode in the solution.

• Titrate the solution with a standardized 0.1 M solution of hydrochloric acid (HCl), adding the titrant in small increments (e.g., 0.1 mL).[10]

• Record the pH value after each addition, allowing the reading to stabilize.

• Continue the titration until the pH has dropped significantly.

• Plot the pH versus the volume of HCl added to obtain the titration curve. The pKa is determined from the pH at the half-equivalence point.

Protocol 3: Determination of logP by HPLC Method

Principle:

This method is based on the correlation between the retention time of a compound on a reverse-phase HPLC column and its octanol-water partition coefficient.

Procedure:

• Prepare a series of standard compounds with known logP values that span the expected range of the test compounds.

• Prepare a stock solution of each fluorinated benzylamine and the standard compounds in a suitable solvent (e.g., methanol).

• Perform isocratic HPLC analysis on a C18 column using a mobile phase of methanol and water at various ratios (e.g., 40:60, 50:50, 60:40, 70:30).

• Calculate the capacity factor (k') for each compound at each mobile phase composition using the formula: k' = (t_R - t_0) / t_0, where t_R is the retention time of the compound and t_0 is the void time.

• Plot log k' versus the percentage of the organic modifier for each compound and extrapolate to 100% aqueous phase to obtain log k'_w.

• Create a calibration curve by plotting the known logP values of the standard compounds against their determined log k'_w values.

• Determine the logP of the fluorinated benzylamines by interpolating their log k'_w values on the calibration curve.

Protocol 4: In Vitro Metabolic Stability Assay using Human Liver Microsomes

Materials:

• Human liver microsomes (HLM)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Fluorinated benzylamine test compounds

• Positive control compound with known metabolic stability (e.g., verapamil)

• Acetonitrile with an internal standard for quenching the reaction

• LC-MS/MS system

Procedure:

• Prepare a stock solution of each test compound and the positive control in a suitable solvent (e.g., DMSO).

• In a 96-well plate, pre-warm a mixture of HLM (final concentration 0.5 mg/mL) and phosphate buffer at 37 °C for 10 minutes.[1][8]

• Initiate the metabolic reaction by adding the test compound (final concentration 1 µM) and the NADPH regenerating system.[1]

• Incubate the plate at 37 °C with shaking.

• At various time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), quench the reaction in designated wells by adding cold acetonitrile containing an internal standard.

• Centrifuge the plate to precipitate the proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.[11]

• Plot the natural logarithm of the percentage of the remaining parent compound versus time. The slope of the linear regression line corresponds to the elimination rate constant (k).

• Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t½) / (mg/mL microsomal protein).

Conclusion

The judicious use of fluorinated benzylamine building blocks provides a powerful strategy for medicinal chemists to optimize the properties of drug candidates. This guide has provided a head-to-head comparison of key physicochemical and metabolic stability data for a range of mono-, di-, and trifluoromethylated benzylamines. The presented data and detailed experimental protocols offer a valuable resource for researchers, enabling more informed decisions in the selection and application of these versatile building blocks to accelerate the discovery of novel therapeutics.

References

• Attwa, M. W., Abdelhameed, A. S., Alsaif, N. A., Kadi, A. A., & AlRabiah, H. (2022). A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes. RSC advances, 12(31), 20206–20214. [Link]

• Di, L., & Obach, R. S. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta pharmaceutica Sinica. B, 9(3), 453–465. [Link]

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• PubChem. 4-Fluorobenzylamine. [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of medicinal chemistry, 58(21), 8315–8359. [Link]

• Karakuş, N., & Pektaş, A. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Journal of Research in Pharmacy, 28(2), 791-798. [Link]

• Meagher, J. L., & Lin, Y. (2021). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. ACS medicinal chemistry letters, 12(1), 14-25. [Link]

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• PubChem. 2,4-Difluorobenzylamine. [Link]

• PubChem. 4-(Trifluoromethyl)benzylamine. [Link]

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• Google Patents.

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine

In the landscape of pharmaceutical research and drug development, the synthesis and handling of novel chemical entities are daily realities. (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, a fluorinated aromatic amine, represents a class of compounds with significant potential in medicinal chemistry. However, its structural motifs—a fluorinated benzyl group, a pyridine ring, and a secondary amine—necessitate a vigilant and informed approach to laboratory safety. This guide provides essential, immediate safety and logistical information, focusing on the appropriate selection and use of Personal Protective Equipment (PPE), as well as operational and disposal plans for this compound. The protocols outlined herein are designed to be a self-validating system, ensuring the safety of researchers and the integrity of the research environment.

Hazard Analysis: Understanding the Risks

Based on data from similar molecules such as Benzyl-pyridin-2-ylmethyl-amine and other pyridinylmethylamine derivatives, the primary hazards associated with (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine are anticipated to be:

• Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if inhaled[1].

• Skin Irritation/Corrosion: May cause skin irritation[1][2].

• Serious Eye Irritation/Damage: Can cause serious eye irritation[1][2][3].

• Respiratory Irritation: May cause respiratory irritation[1][2].

The presence of the fluorine atom can also introduce additional considerations. Fluorinated organic compounds can have altered metabolic pathways and reactivity[4]. Therefore, a cautious approach that accounts for these potential hazards is paramount.

Personal Protective Equipment (PPE): A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific risks of the chemical and the procedure being performed. The following table summarizes the recommended PPE for handling (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine.

Protection Level	Required PPE	Rationale and Best Practices
Primary Engineering Control	Certified Chemical Fume Hood	All handling of (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, including weighing, transferring, and reactions, should be conducted in a properly functioning chemical fume hood to minimize inhalation exposure[1].
Eye and Face Protection	Chemical Splash Goggles & Face Shield	Chemical splash goggles that conform to EN166 or ANSI Z87.1 standards are mandatory to protect against splashes[3][5]. A face shield should be worn over the goggles during procedures with a higher risk of splashing or vigorous reaction[4][5].
Hand Protection	Double Gloving (Nitrile or Neoprene)	Due to the potential for skin absorption and irritation, double gloving is recommended[4]. Nitrile gloves provide good short-term protection against a range of chemicals[5]. For prolonged handling, consider a more robust glove material like neoprene and consult the manufacturer's compatibility chart[4]. Gloves must be inspected before use and changed immediately upon contamination[3].
Body Protection	Flame-Resistant Laboratory Coat & Chemical Apron	A flame-resistant lab coat should be worn at all times[4]. For larger quantities or when there is a significant splash risk, a chemical-resistant apron should be worn over the lab coat. Clothing worn underneath should be made of natural fibers like cotton and cover the legs completely[6].
Respiratory Protection	Air-Purifying Respirator (if necessary)	If work cannot be conducted in a fume hood, or if there is a risk of aerosol generation, a NIOSH-approved air-purifying respirator with organic vapor/acid gas cartridges should be used[3][7].
Foot Protection	Closed-toe, Chemical-Resistant Shoes	Shoes that completely cover the foot are required. Leather or other chemically resistant materials are recommended to protect against spills[8].

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine.

Caption: PPE selection workflow for handling (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine.

Operational Plan: Step-by-Step Safe Handling

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe working environment.

Preparation and Donning PPE

• Inspect all PPE for damage or contamination before use.

• Don PPE in the following order: closed-toe shoes, lab coat, inner gloves, chemical splash goggles, face shield (if required), and outer gloves.

• Ensure the fume hood sash is at the appropriate height and the airflow is verified.

Handling the Compound

• Work within the fume hood at all times.

• Use appropriate tools (spatulas, weighing paper) to handle the solid compound. Avoid creating dust.

• If making solutions, add the solid to the solvent slowly to avoid splashing.

• Keep all containers sealed when not in use.

Doffing and Decontamination of PPE

• Remove outer gloves first , peeling them off without touching the outer surface. Dispose of them in the designated hazardous waste container.

• Remove the face shield and goggles , handling them by the straps.

• Remove the lab coat , turning it inside out as you remove it to contain any contamination.

• Remove inner gloves and dispose of them.

• Wash hands thoroughly with soap and water after removing all PPE[3].

Emergency Procedures: Spill and Exposure Response

Spill Response

• Evacuate the immediate area and alert colleagues.

• If the spill is large or you are unsure how to handle it, contact your institution's environmental health and safety (EHS) department.

• For small spills within the fume hood, use an inert absorbent material to contain the spill.

• Collect the absorbent material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal[3].

• Decontaminate the area with an appropriate solvent and then soap and water.

Exposure Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention[9].

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[1][2].

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek medical attention[1].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention[1].

Disposal Plan: Responsible Waste Management

(2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine is a halogenated organic compound and must be disposed of as hazardous waste.

• Solid Waste: All solid waste contaminated with the compound (e.g., weighing paper, used gloves, absorbent material) must be placed in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Solutions containing the compound should be collected in a designated, labeled container for halogenated organic waste[10][11].

• Segregation: Do not mix halogenated waste with non-halogenated waste streams to ensure proper disposal, which is typically high-temperature incineration[10][11].

• Labeling and Storage: All waste containers must be clearly labeled with "Hazardous Waste," the chemical name, and the associated hazards. Store waste in a designated satellite accumulation area away from incompatible materials[12].

By adhering to these rigorous safety protocols, researchers can confidently and safely handle (2-Fluoro-benzyl)-pyridin-2-ylmethyl-amine, fostering a culture of safety and scientific excellence in the laboratory.

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